(S)-(+)-3,3-Dimethyl-2-butylamine

• CAS: 22526-47-2

Core Science & Biosynthesis

An In-depth Technical Guide to the Physical Properties of (S)-(+)-3,3-Dimethyl-2-butylamine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of (S)-(+)-3,3-Dimethyl-2-butylamine, a chiral amine of significant interest in asymmetric synthesis and pharmaceutical development. The information presented herein is intended to support research and development activities by providing key data and standardized experimental methodologies.

Core Physical and Chemical Properties

(S)-(+)-3,3-Dimethyl-2-butylamine, also known as (S)-3,3-Dimethyl-2-aminobutane, is a chiral organic compound. Its enantiomeric purity and structural characteristics make it a valuable building block in the synthesis of complex molecules.[1]

Summary of Physical Properties

The quantitative physical properties of (S)-(+)-3,3-Dimethyl-2-butylamine are summarized in the table below for easy reference and comparison.

Property	Value	Reference(s)
Molecular Formula	C6H15N	[2]
Molecular Weight	101.19 g/mol	[2]
Appearance	Colorless to Almost colorless clear liquid	[3]
Boiling Point	103 °C
Melting Point	-4 °C
Density	0.743 g/mL at 25 °C
Refractive Index	n20/D 1.413
Flash Point	2 °C (closed cup)
Solubility	Soluble in water and polar organic solvents.[3] Soluble in dilute mineral acids.[4] All amines are generally soluble in organic solvents like diethyl ether.[5]	[3][4][5]
pKa	10.86 ± 0.13 (Predicted)

Experimental Protocols for Property Determination

Accurate determination of physical properties is crucial for the characterization and application of (S)-(+)-3,3-Dimethyl-2-butylamine. The following sections detail standardized methodologies for measuring the key physical parameters.

Boiling Point Determination (Micro Method)

The boiling point of a liquid is the temperature at which its vapor pressure equals the external pressure. For small sample volumes, a micro-boiling point determination using a Thiele tube is a suitable method.[6]

Procedure:

• A small sample of (S)-(+)-3,3-Dimethyl-2-butylamine (a few milliliters) is placed in a small test tube.

• A capillary tube, sealed at one end, is inverted and placed into the test tube containing the sample.

• The test tube is attached to a thermometer.[6]

• The assembly is placed in a Thiele tube containing a high-boiling point oil (e.g., mineral oil or silicone oil).

• The side arm of the Thiele tube is gently heated, leading to the circulation of the oil and uniform heating of the sample.[7]

• As the temperature rises, a stream of bubbles will emerge from the open end of the capillary tube.[6]

• Heating is discontinued, and the apparatus is allowed to cool slowly.

• The boiling point is the temperature at which the liquid just begins to enter the capillary tube.[6] This indicates that the vapor pressure of the sample is equal to the atmospheric pressure.

Melting Point Determination

For compounds that are solid at or near room temperature, a melting point apparatus is used. Since (S)-(+)-3,3-Dimethyl-2-butylamine has a melting point of -4 °C, a low-temperature apparatus would be required. The principle involves observing the temperature range over which the solid transitions to a liquid. A sharp melting point range (typically 0.5-1.0°C) is indicative of a pure compound.

Procedure:

• A small, finely powdered sample of the solidified compound is packed into a capillary tube.[8]

• The capillary tube is placed in a melting point apparatus with a calibrated thermometer or digital temperature probe.

• The sample is heated at a slow, controlled rate (e.g., 1-2 °C per minute) near the expected melting point.

• The temperature at which the first drop of liquid appears (T1) and the temperature at which the entire sample becomes liquid (T2) are recorded. The melting point is reported as the range T1-T2.[8]

Density Determination

The density of a liquid is its mass per unit volume. A straightforward and common method involves using a graduated cylinder and a balance.

Procedure:

• An empty, dry graduated cylinder is weighed on an analytical balance.

• A known volume of (S)-(+)-3,3-Dimethyl-2-butylamine (e.g., 10 mL) is added to the graduated cylinder. The volume is read from the bottom of the meniscus.

• The graduated cylinder containing the liquid is reweighed.

• The mass of the liquid is determined by subtracting the mass of the empty graduated cylinder.

• The density is calculated by dividing the mass of the liquid by its volume.[9]

• The temperature at which the measurement is performed should be recorded, as density is temperature-dependent.

Refractive Index Measurement

The refractive index is a dimensionless number that describes how light propagates through a substance. It is a characteristic property and is often used to assess purity. An Abbe refractometer is a common instrument for this measurement.[10]

Procedure:

• The prism of the Abbe refractometer is cleaned with a suitable solvent (e.g., ethanol or acetone) and allowed to dry.

• A few drops of (S)-(+)-3,3-Dimethyl-2-butylamine are placed on the surface of the measuring prism.

• The prisms are closed and the light source is switched on.

• The eyepiece is adjusted to bring the dividing line between the light and dark fields into sharp focus.

• The refractometer is adjusted until the dividing line is centered on the crosshairs.

• The refractive index is read from the instrument's scale.[10]

• The temperature is controlled, typically at 20 °C, as the refractive index is temperature-sensitive.[11]

Experimental Workflow for Chiral Amine Characterization and Application

The following diagram illustrates a typical experimental workflow for the characterization and application of a chiral amine like (S)-(+)-3,3-Dimethyl-2-butylamine in the context of asymmetric synthesis.

Caption: Workflow for chiral amine characterization and use.

Safety and Handling

(S)-(+)-3,3-Dimethyl-2-butylamine is a flammable liquid and is harmful if swallowed. It causes severe skin burns and eye damage. Appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, should be worn when handling this compound.[3] All work should be conducted in a well-ventilated fume hood.[1] Store in a cool, dry, and well-ventilated area away from sources of ignition.[3]

References

• 1. Recent Advances in the Enantioselective Synthesis of Chiral Amines via Transition Metal-Catalyzed Asymmetric Hydrogenation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. scbt.com [scbt.com]
• 3. chembk.com [chembk.com]
• 4. embibe.com [embibe.com]
• 5. moorparkcollege.edu [moorparkcollege.edu]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. uomus.edu.iq [uomus.edu.iq]
• 8. byjus.com [byjus.com]
• 9. homesciencetools.com [homesciencetools.com]
• 10. tamilnadutesthouse.com [tamilnadutesthouse.com]
• 11. knowledge.reagecon.com [knowledge.reagecon.com]

(S)-(+)-3,3-Dimethyl-2-butylamine: A Technical Guide for Advanced Synthesis

(S)-(+)-3,3-Dimethyl-2-butylamine, also known as (S)-3,3-Dimethyl-2-aminobutane, is a valuable chiral amine that serves as a critical building block in asymmetric synthesis. Its sterically demanding tert-butyl group and chiral center make it an indispensable tool for researchers and drug development professionals in the creation of complex, enantiomerically pure molecules. This technical guide provides an in-depth overview of its chemical structure, stereochemistry, physicochemical properties, synthesis, and applications, with a focus on experimental details and structured data presentation.

Chemical Structure and Stereochemistry

(S)-(+)-3,3-Dimethyl-2-butylamine is a primary amine with a chiral center at the second carbon atom of the butane chain. The structure features a bulky tert-butyl group adjacent to the stereocenter, which plays a significant role in directing the stereochemical outcome of reactions in which it is involved.

• IUPAC Name: (2S)-3,3-dimethylbutan-2-amine[1]

• SMILES: C--INVALID-LINK--C(C)(C)C

• InChI: 1S/C6H15N/c1-5(7)6(2,3)4/h5H,7H2,1-4H3/t5-/m0/s1

• InChI Key: DXSUORGKJZADET-YFKPBYRVSA-N

The "(S)" designation in its name refers to the absolute configuration of the stereocenter as determined by the Cahn-Ingold-Prelog (CIP) priority rules. The "(+)" sign indicates that this enantiomer is dextrorotatory, meaning it rotates the plane of polarized light to the right.

Figure 1. Chemical Structure of (S)-(+)-3,3-Dimethyl-2-butylamine

Physicochemical Properties

The physical and chemical properties of (S)-(+)-3,3-Dimethyl-2-butylamine are summarized in the table below. These properties are essential for its handling, storage, and application in chemical reactions.

Property	Value	Reference(s)
Molecular Formula	C₆H₁₅N	[2][3]
Molecular Weight	101.19 g/mol	[3]
Appearance	Colorless liquid	[2]
Density	0.743 g/mL at 25 °C
Boiling Point	103 °C
Melting Point	-4 °C
Flash Point	2 °C (closed cup)
pKa	10.86 ± 0.13
Refractive Index (n20/D)	1.413
Storage Temperature	2-8°C

Synthesis and Resolution

Enantiomerically pure (S)-(+)-3,3-Dimethyl-2-butylamine is most commonly obtained through the resolution of its racemic mixture. Asymmetric synthesis routes are also employed but classical resolution remains a prevalent method.

Chiral Resolution

The fundamental principle of chiral resolution involves the conversion of a racemic mixture of enantiomers into a pair of diastereomers by reacting them with a single enantiomer of a chiral resolving agent. These diastereomers possess different physical properties, such as solubility, allowing for their separation by methods like fractional crystallization.[4]

A common resolving agent for amines is an enantiomerically pure chiral acid, such as (+)-tartaric acid.[4] The basic amine reacts with the acidic resolving agent to form diastereomeric salts. One salt is typically less soluble and crystallizes out of the solution, while the other remains dissolved. After separation by filtration, the pure enantiomer of the amine is regenerated by treatment with a base.

Figure 2. General Workflow for Chiral Resolution of an Amine

Experimental Protocols

Representative Protocol: Chiral Resolution of a Racemic Amine

While a specific protocol for (S)-(+)-3,3-Dimethyl-2-butylamine is proprietary to manufacturers, the following is a representative procedure for the resolution of a generic racemic amine (e.g., α-methylbenzylamine) using (+)-tartaric acid, illustrating the key steps.[4] This protocol can be adapted by researchers for the resolution of 3,3-dimethyl-2-butylamine.

Materials:

• Racemic 3,3-dimethyl-2-butylamine

• (+)-Tartaric acid (R,R-tartaric acid)

• Methanol

• 50% Sodium Hydroxide (NaOH) solution

• Diethyl ether

• Anhydrous Magnesium Sulfate (MgSO₄)

• Standard laboratory glassware, heating mantle, magnetic stirrer, filtration apparatus.

Procedure:

• Salt Formation: Dissolve a specific molar equivalent of (+)-tartaric acid in warm methanol in an Erlenmeyer flask. To this solution, slowly add one molar equivalent of racemic 3,3-dimethyl-2-butylamine while stirring. The reaction is exothermic.

• Crystallization: Allow the solution to cool slowly to room temperature and then let it stand undisturbed for an extended period (e.g., 24-48 hours) to allow for the crystallization of the less soluble diastereomeric salt (the amine tartrate).

• Isolation: Collect the prism-shaped crystals by vacuum filtration using a Büchner funnel. Wash the crystals with a small amount of cold methanol to remove any adhering mother liquor containing the more soluble diastereomeric salt.

• Regeneration of the Free Amine: Transfer the collected crystals to a beaker and dissolve/suspend them in a minimal amount of water. Slowly add 50% NaOH solution while stirring until the solution is strongly basic (check with pH paper). This neutralizes the tartaric acid and liberates the free amine, which is insoluble in the aqueous layer.

• Extraction: Transfer the mixture to a separatory funnel and extract the liberated amine into an organic solvent like diethyl ether. Perform multiple extractions (e.g., 3 times) to ensure complete recovery.

• Drying and Evaporation: Combine the organic extracts and dry them over an anhydrous drying agent such as magnesium sulfate. Filter off the drying agent, and remove the solvent using a rotary evaporator to yield the enantiomerically enriched (S)-(+)-3,3-Dimethyl-2-butylamine.

• Analysis: Determine the optical purity of the product using polarimetry or chiral gas chromatography.

Applications in Drug Development and Organic Synthesis

(S)-(+)-3,3-Dimethyl-2-butylamine is primarily used as a chiral auxiliary or a building block in asymmetric synthesis. Its steric bulk is effective in controlling the stereochemistry of new chiral centers formed during a reaction.

Key applications include:

• Synthesis of Chiral Ligands: It is a precursor for synthesizing novel chiral diphosphinoamine ligands, which are used in asymmetric catalysis.

• Preparation of Complex Molecules: It serves as a key intermediate in the synthesis of complex organic molecules, such as methyl 3′-{[(2S-3,3-dimethylbutan-2-yl]carbamoyl]-2,2′-binaphthalene-3-carboxylate.

• Chiral Resolving Agent: Although it is often the target of resolution, it can itself be used to resolve other racemic compounds.

• Pharmaceutical Intermediates: As a chiral amine, it is a valuable intermediate in the synthesis of active pharmaceutical ingredients (APIs) where a specific enantiomer is required for therapeutic efficacy and to avoid potential side effects from the other enantiomer.

Safety and Handling

(S)-(+)-3,3-Dimethyl-2-butylamine is a hazardous chemical and must be handled with appropriate safety precautions in a well-ventilated fume hood.

• GHS Hazard Classifications: Flammable Liquid 2, Acute Toxicity 4 (Oral), Skin Corrosion 1B, Eye Damage 1, and Aquatic Chronic 3.

• Hazard Statements (H-codes):

  • H225: Highly flammable liquid and vapor.

  • H302: Harmful if swallowed.

  • H314: Causes severe skin burns and eye damage.

  • H412: Harmful to aquatic life with long lasting effects.

• Personal Protective Equipment (PPE): Wear protective gloves, chemical safety goggles or a face shield, and a flame-retardant lab coat. Use a suitable respirator if ventilation is inadequate.

• Handling: Keep away from heat, sparks, open flames, and hot surfaces. Store in a cool, dry, well-ventilated area in a tightly sealed container. It is air-sensitive.

References

• 1. (2S)-3,3-dimethylbutan-2-amine | C6H15N | CID 7004913 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chembk.com [chembk.com]
• 3. scbt.com [scbt.com]
• 4. sciencelearningcenter.pbworks.com [sciencelearningcenter.pbworks.com]

An In-depth Technical Guide to (S)-(+)-3,3-Dimethyl-2-butylamine (CAS Number 22526-47-2)

For Researchers, Scientists, and Drug Development Professionals

Introduction

(S)-(+)-3,3-Dimethyl-2-butylamine, a chiral amine with the CAS number 22526-47-2, is a valuable building block in advanced organic synthesis. Its significance lies primarily in its role as a chiral auxiliary and a precursor for creating more complex chiral ligands and molecules. The steric hindrance provided by its bulky tert-butyl group is instrumental in directing the stereochemical outcome of chemical reactions, making it a crucial tool in the synthesis of enantiomerically pure compounds.[1] This is particularly important in the pharmaceutical and agrochemical industries, where the chirality of a molecule can dramatically influence its biological activity and safety profile.[1] This guide provides a comprehensive overview of its physicochemical properties, synthesis, applications, and safety information.

Physicochemical Properties

(S)-(+)-3,3-Dimethyl-2-butylamine is a colorless liquid that is soluble in water and polar organic solvents.[2] It is an air-sensitive compound and should be stored under an inert atmosphere.[3] A summary of its key physical and chemical properties is presented in the table below.

Property	Value	Reference(s)
Molecular Formula	C₆H₁₅N	[4]
Molecular Weight	101.19 g/mol	[4]
Appearance	Colorless liquid	[2]
Boiling Point	103 °C
Melting Point	-4 °C
Density	0.743 g/mL at 25 °C
Refractive Index (n20/D)	1.413
Flash Point	2 °C (closed cup)
Vapor Pressure	38.4 mmHg at 25 °C	[5]
pKa	10.86 ± 0.13 (Predicted)	[5]
Storage Temperature	2-8°C

Synthesis and Resolution

The synthesis of enantiomerically pure (S)-(+)-3,3-Dimethyl-2-butylamine typically involves the resolution of a racemic mixture of 3,3-dimethyl-2-butylamine. One common approach is enzymatic resolution. For instance, the (R)-enantiomer can be synthesized from (R)-MBA and 3,3-dimethyl-butanone using an enzymatic process, which would leave the (S)-enantiomer behind.[3] Lipase-catalyzed acylation is another enzymatic method that has been successfully used for the resolution of similar chiral amines, where one enantiomer is selectively acylated, allowing for the separation of the two enantiomers.

A general, non-enantioselective synthesis route involves the reaction of 2-butanol with dimethylamine under appropriate conditions.[2] However, to obtain the specific (S)-enantiomer, a chiral resolution step is necessary.

Below is a conceptual workflow for the enzymatic resolution of racemic 3,3-dimethyl-2-butylamine.

Caption: Conceptual workflow for the enzymatic resolution of racemic 3,3-dimethyl-2-butylamine.

Applications in Asymmetric Synthesis

The primary application of (S)-(+)-3,3-Dimethyl-2-butylamine is as a chiral building block for the synthesis of more complex chiral molecules, particularly chiral ligands for asymmetric catalysis. Its bulky tert-butyl group provides a well-defined steric environment that can effectively control the facial selectivity of reactions.

Two notable applications include its use in the preparation of:

• Methyl 3′-{[(2S)-3,3-dimethylbutan-2-yl]carbamoyl]-2,2′-binaphthalene-3-carboxylate : A derivative of the BINOL (1,1'-bi-2-naphthol) scaffold, which is widely used in asymmetric synthesis.

• N,N-(S)-bis(diphenylphosphanyl)-3,3-dimethyl-2-butylamine : A chiral diphosphine ligand. Chiral phosphine ligands are crucial in many transition-metal-catalyzed asymmetric reactions, such as hydrogenation and cross-coupling reactions.

Experimental Protocol: Synthesis of N,N-bis(diphenylphosphanyl)amines (General Procedure)

• Reaction Setup : All manipulations should be carried out under a dry argon atmosphere using standard Schlenk techniques. Solvents must be dried according to standard procedures and stored under nitrogen.

• Step 1 : To a solution of the primary amine (e.g., (S)-(+)-3,3-Dimethyl-2-butylamine) (1 equivalent) in dichloromethane, add chlorodiphenylphosphine (1 equivalent) and triethylamine (as a hydrogen chloride acceptor) at room temperature with stirring.

• Step 2 : After a period of stirring (e.g., 30 minutes), add a second equivalent of chlorodiphenylphosphine to the reaction mixture and continue stirring overnight.

• Workup : Evaporate the solvent under reduced pressure. Dissolve the residue in dichloromethane and wash the organic layer multiple times with a concentrated solution of sodium hydroxide.

• Purification : Dry the organic layer over magnesium sulfate, filter, and evaporate the solvent. The product can be further purified by crystallization, for example, from pentane.

Below is a diagram illustrating the general workflow for the synthesis of N,N-bis(diphenylphosphanyl)amines.

Caption: General workflow for the synthesis of N,N-bis(diphenylphosphanyl)amines.

Role in Drug Development

While (S)-(+)-3,3-Dimethyl-2-butylamine itself is not an active pharmaceutical ingredient (API), its role as a chiral auxiliary makes it a valuable tool in drug discovery and development. The synthesis of enantiomerically pure drug candidates is often a critical and challenging step. Chiral auxiliaries like this amine can be temporarily incorporated into a molecule to direct the stereochemistry of a subsequent reaction, and then removed.

It is important to distinguish this compound from its isomers. For example, derivatives of 2,3-dimethyl-2-butylamine have been investigated for their cardiovascular effects, acting as potassium channel openers.[6] These findings, while interesting, are specific to that particular molecular scaffold and do not directly apply to the 3,3-dimethyl isomer.

Similarly, other related molecules like 3,3-dimethyl-1-butanol and its metabolite 3,3-dimethylbutyrate have been shown to have immunomodulatory effects in a mouse model of arthritis.[7][8] This highlights the potential for small molecules with the 3,3-dimethylbutane core to possess biological activity, though no direct pharmacological action has been reported for (S)-(+)-3,3-Dimethyl-2-butylamine itself.

Spectroscopic Data

Spectroscopic data is essential for the identification and characterization of (S)-(+)-3,3-Dimethyl-2-butylamine. While a full, detailed analysis is beyond the scope of this guide, key expected features are summarized below.

Spectroscopy	Expected Features
¹H NMR	Signals corresponding to the tert-butyl group (singlet, ~0.9 ppm), the methyl group adjacent to the chiral center (doublet), the methine proton at the chiral center (multiplet), and the amine protons (broad singlet).
¹³C NMR	Resonances for the quaternary carbon of the tert-butyl group, the methyl carbons of the tert-butyl group, the methyl carbon adjacent to the chiral center, and the methine carbon at the chiral center.
FTIR	Characteristic N-H stretching vibrations for a primary amine (typically two bands in the 3300-3500 cm⁻¹ region), C-H stretching and bending vibrations, and N-H bending vibrations.
Mass Spectrometry (EI)	A molecular ion peak (M⁺) at m/z 101. The spectrum would also be expected to show characteristic fragmentation patterns for an aliphatic amine, such as alpha-cleavage.

Safety and Handling

(S)-(+)-3,3-Dimethyl-2-butylamine is a hazardous chemical and should be handled with appropriate safety precautions in a well-ventilated area, preferably a fume hood.

• Hazard Classifications : Highly flammable liquid and vapor (Flam. Liq. 2), Harmful if swallowed (Acute Tox. 4 Oral), Causes severe skin burns and eye damage (Skin Corr. 1B), and Harmful to aquatic life with long-lasting effects (Aquatic Chronic 3).[9]

• Signal Word : Danger[9]

• Personal Protective Equipment (PPE) : Wear suitable protective clothing, gloves, and eye/face protection (faceshields, goggles).[2] A respirator with a suitable filter (e.g., type ABEK) may be required.

• Handling : Keep away from sources of ignition.[2] Take precautionary measures against static discharge. Do not breathe mist, vapors, or spray.

• Storage : Store in a cool, well-ventilated place (2-8°C) in a tightly closed container.[5] It is air-sensitive and should be stored under an inert gas.[3]

In case of exposure, seek immediate medical attention and refer to the Safety Data Sheet (SDS) for detailed first-aid measures.[2]

References

• 1. (S)-(+)-3,3-Dimethyl-2-butylamine | 22526-47-2 | Benchchem [benchchem.com]
• 2. chembk.com [chembk.com]
• 3. chembk.com [chembk.com]
• 4. scbt.com [scbt.com]
• 5. chembk.com [chembk.com]
• 6. Cardiovascular pharmacological characterization of novel 2,3-dimethyl-2-butylamine derivatives in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. 3,3-Dimethyl-1-Butanol and its Metabolite 3,3-Dimethylbutyrate Ameliorate Collagen-induced Arthritis Independent of Choline Trimethylamine Lyase Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. 3,3-dimethyl-1-butanol and its metabolite 3,3-dimethylbutyrate ameliorate collagen-induced arthritis independent of choline trimethylamine lyase activity - PMC [pmc.ncbi.nlm.nih.gov]
• 9. (S)-(+)-3,3-Dimethyl-2-butylamine 97 22526-47-2 [sigmaaldrich.com]

In-Depth Technical Guide to the Asymmetric Synthesis of (S)-(+)-3,3-Dimethyl-2-butylamine

For Researchers, Scientists, and Drug Development Professionals

This whitepaper provides a detailed technical overview of a robust and highly stereoselective method for the synthesis of (S)-(+)-3,3-Dimethyl-2-butylamine, a valuable chiral building block in pharmaceutical and agrochemical research. The synthesis leverages the well-established Ellman's auxiliary, (R)-tert-butanesulfinamide, to achieve high enantiopurity through a diastereoselective reduction of an intermediate N-tert-butanesulfinyl ketimine.

Synthetic Strategy Overview

The asymmetric synthesis of (S)-(+)-3,3-Dimethyl-2-butylamine is accomplished via a three-step sequence starting from the readily available ketone, pinacolone. The key to inducing chirality is the use of the chiral auxiliary, (R)-tert-butanesulfinamide.

The overall transformation is depicted in the following workflow:

Caption: Overall synthetic workflow for (S)-(+)-3,3-Dimethyl-2-butylamine.

Quantitative Data Summary

The following table summarizes the key quantitative data for the synthesis, based on a highly efficient one-pot reductive amination protocol followed by deprotection.

Step	Product	Reagents	Yield	Diastereomeric/Enantiomeric Excess
1 & 2: One-Pot Reductive Amination	(R,S)-N-(tert-butylsulfinyl)-3,3-dimethyl-2-butylamine	Pinacolone, (R)-tert-butanesulfinamide, Ti(OEt)4, NaBH4	~85%	>99% d.e.
3: Deprotection	(S)-(+)-3,3-Dimethyl-2-butylamine	HCl, Methanol	>95%	>99% e.e.

Experimental Protocols

One-Pot Asymmetric Reductive Amination of Pinacolone

This procedure combines the formation of the N-tert-butanesulfinyl ketimine and its subsequent diastereoselective reduction into a single, efficient operation.

Materials:

• Pinacolone (3,3-Dimethyl-2-butanone)

• (R)-(+)-tert-Butanesulfinamide

• Titanium(IV) ethoxide (Ti(OEt)4)

• Sodium borohydride (NaBH4)

• Anhydrous Tetrahydrofuran (THF)

• Methanol (MeOH)

• Saturated aqueous sodium chloride solution (Brine)

• Anhydrous magnesium sulfate (MgSO4)

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add anhydrous THF.

• Add (R)-(+)-tert-butanesulfinamide (1.0 equivalent) to the flask.

• Add pinacolone (1.2 equivalents) followed by titanium(IV) ethoxide (2.0 equivalents).

• Heat the mixture to 60-65 °C and monitor the reaction by thin-layer chromatography (TLC) until the consumption of the starting materials is complete.

• Cool the reaction mixture to -48 °C in a dry ice/acetone bath.

• In a separate flask, prepare a suspension of sodium borohydride (2.0 equivalents) in anhydrous THF.

• Slowly add the NaBH4 suspension to the cooled reaction mixture via cannula.

• Stir the reaction at -48 °C, monitoring by TLC until the reduction is complete.

• Quench the reaction by the slow addition of methanol.

• Allow the mixture to warm to room temperature and add brine.

• Extract the product with ethyl acetate.

• Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• The crude product can be purified by flash column chromatography on silica gel to yield the N-sulfinylamine.

Caption: Experimental workflow for the one-pot reductive amination.

Deprotection of the N-Sulfinylamine

This final step involves the acidic cleavage of the tert-butanesulfinyl group to afford the desired chiral primary amine.

Materials:

• (R,S)-N-(tert-butylsulfinyl)-3,3-dimethyl-2-butylamine

• Methanol (MeOH)

• Concentrated Hydrochloric Acid (HCl)

• Diethyl ether (Et2O)

• Aqueous sodium hydroxide (NaOH) solution

Procedure:

• Dissolve the N-sulfinylamine (1.0 equivalent) in methanol.

• Add concentrated hydrochloric acid (2.0-3.0 equivalents) and stir the mixture at room temperature.

• Monitor the reaction by TLC until the starting material is fully consumed.

• Concentrate the reaction mixture under reduced pressure to remove the methanol.

• Add diethyl ether to the residue to precipitate the amine hydrochloride salt.

• Collect the solid by filtration and wash with cold diethyl ether.

• To obtain the free amine, dissolve the hydrochloride salt in water and basify with a sodium hydroxide solution until the pH is greater than 10.

• Extract the aqueous layer with a suitable organic solvent (e.g., dichloromethane or diethyl ether).

• Combine the organic extracts, dry over anhydrous sodium sulfate, filter, and carefully concentrate under reduced pressure to yield (S)-(+)-3,3-Dimethyl-2-butylamine.

Caption: Experimental workflow for the deprotection of the N-sulfinylamine.

Conclusion

The described synthetic route provides a highly efficient and stereoselective method for the preparation of enantiopure (S)-(+)-3,3-Dimethyl-2-butylamine. The use of Ellman's chiral auxiliary is pivotal in achieving excellent diastereoselectivity in the key reduction step, which translates to high enantiomeric excess in the final product. The one-pot nature of the reductive amination enhances the overall efficiency of the process, making it an attractive method for both academic and industrial applications. This guide provides the necessary detailed protocols and quantitative data to enable the successful implementation of this synthesis by researchers and professionals in the field of drug development and chemical synthesis.

Spectroscopic Profile of (S)-(+)-3,3-Dimethyl-2-butylamine: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key spectroscopic data for the chiral amine, (S)-(+)-3,3-Dimethyl-2-butylamine. The information presented herein is essential for the identification, characterization, and quality control of this compound in research and development settings. The nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data are detailed in structured tables, accompanied by general experimental protocols for each technique.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful analytical technique for elucidating the structure of organic molecules. The following tables summarize the predicted ¹H and ¹³C NMR spectral data for (S)-(+)-3,3-Dimethyl-2-butylamine. Note that the spectra for the (S)-(+)-enantiomer and the (R)-(-)-enantiomer are identical in an achiral solvent.

Table 1: ¹H NMR Spectroscopic Data (Predicted)

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
~2.8-3.0	Quartet	1H	CH-NH₂
~1.2-1.4	Broad Singlet	2H	NH₂
~1.0-1.2	Doublet	3H	CH₃-CH
~0.9	Singlet	9H	C(CH₃)₃

Table 2: ¹³C NMR Spectroscopic Data (Predicted)

Chemical Shift (δ) ppm	Assignment
~55-60	C H-NH₂
~30-35	C (CH₃)₃
~25-30	C(C H₃)₃
~20-25	C H₃-CH

Infrared (IR) Spectroscopy

Infrared spectroscopy provides information about the functional groups present in a molecule. The IR spectrum of an amine is characterized by N-H stretching and bending vibrations. The data presented below is for the stereoisomer (R)-(-)-3,3-Dimethyl-2-butylamine, which is expected to be identical to that of the (S)-(+)-enantiomer.[1]

Table 3: IR Spectroscopic Data

Frequency (cm⁻¹)	Intensity	Assignment
~3300-3500	Medium, Broad	N-H Stretch (primary amine)
~2850-3000	Strong	C-H Stretch (alkane)
~1590-1650	Medium	N-H Bend (scissoring)
~1470	Medium	C-H Bend (CH₃)
~1365	Medium	C-H Bend (tert-butyl)

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and fragmentation pattern of a compound. The data presented here is for the racemate, 3,3-Dimethyl-2-butylamine, and is expected to be identical for the individual enantiomers. The fragmentation pattern is characteristic of aliphatic amines, often involving alpha-cleavage.

Table 4: Mass Spectrometry Data

m/z	Relative Intensity (%)	Assignment
101	~5	[M]⁺ (Molecular Ion)
86	~100	[M - CH₃]⁺
57	~40	[C₄H₉]⁺ (tert-butyl cation)
44	~30	[C₂H₆N]⁺

Experimental Protocols

While specific experimental parameters for the acquisition of the above data for (S)-(+)-3,3-Dimethyl-2-butylamine are not publicly available, the following sections describe general protocols for each spectroscopic technique.

Nuclear Magnetic Resonance (NMR) Spectroscopy

A sample of the amine is dissolved in a deuterated solvent, typically chloroform-d (CDCl₃), and transferred to an NMR tube. The spectrum is acquired on a high-field NMR spectrometer (e.g., 300-500 MHz). For ¹H NMR, the chemical shifts are referenced to tetramethylsilane (TMS) at 0.00 ppm. For ¹³C NMR, the solvent peak is typically used as a reference.

Fourier-Transform Infrared (FTIR) Spectroscopy

A small amount of the neat liquid sample is placed on the diamond crystal of an Attenuated Total Reflectance (ATR) accessory in an FTIR spectrometer. The spectrum is recorded over the mid-IR range (typically 4000-400 cm⁻¹) by co-adding multiple scans to improve the signal-to-noise ratio. A background spectrum of the clean ATR crystal is recorded prior to the sample measurement and subtracted from the sample spectrum.

Electron Ionization Mass Spectrometry (EI-MS)

The volatile amine sample is introduced into the ion source of a mass spectrometer, often via a gas chromatograph (GC-MS). In the ion source, the sample molecules are bombarded with a high-energy electron beam (typically 70 eV), causing ionization and fragmentation. The resulting ions are then separated by their mass-to-charge ratio (m/z) in a mass analyzer and detected.

Visualization of Spectroscopic Workflow

The following diagram illustrates the general workflow for the spectroscopic analysis of a chemical compound like (S)-(+)-3,3-Dimethyl-2-butylamine.

Caption: General workflow for spectroscopic analysis.

References

• 1. spectrabase.com [spectrabase.com]

Commercial Availability and Synthetic Applications of (S)-(+)-3,3-Dimethyl-2-butylamine: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability of (S)-(+)-3,3-Dimethyl-2-butylamine, a valuable chiral building block in asymmetric synthesis. Furthermore, it details an experimental protocol for the preparation of a chiral diphosphinoamine ligand derived from this amine, a class of compounds widely used in catalysis.

Commercial Availability

(S)-(+)-3,3-Dimethyl-2-butylamine is readily available from several major chemical suppliers. The compound is typically offered at a purity of 97% or higher. Below is a summary of its availability from prominent vendors.

Supplier	Product Name	CAS Number	Purity	Available Quantities
Sigma-Aldrich	(S)-(+)-3,3-Dimethyl-2-butylamine	22526-47-2	97%	5 g, 25 g
Santa Cruz Biotechnology	(S)-(+)-3,3-Dimethyl-2-butylamine	22526-47-2	-	Contact for details
Thermo Scientific Chemicals	(+/-)-3,3-Dimethyl-2-butylamine	3850-30-4	98%	5 g, 25 g
Tokyo Chemical Industry (TCI)	3,3-Dimethyl-2-butylamine	3850-30-4	>98.0% (GC)	Contact for details

Note: Some suppliers may list the racemic mixture or the (R)-enantiomer. It is crucial to verify the stereochemistry and CAS number before purchasing.

Physicochemical Properties

Key physicochemical properties of (S)-(+)-3,3-Dimethyl-2-butylamine are summarized below[1]:

Property	Value
Molecular Formula	C6H15N
Molecular Weight	101.19 g/mol
Boiling Point	103 °C
Melting Point	-4 °C
Density	0.743 g/mL at 25 °C
Refractive Index	n20/D 1.413

Applications in Asymmetric Synthesis

(S)-(+)-3,3-Dimethyl-2-butylamine serves as a critical chiral auxiliary and building block in a variety of asymmetric transformations. Its bulky tert-butyl group provides significant steric hindrance, which is often exploited to achieve high levels of stereocontrol in chemical reactions.

A notable application is in the synthesis of chiral diphosphinoamine (PNP) ligands.[2] These ligands are employed in transition metal-catalyzed reactions, such as hydrogenation and hydroformylation, to produce enantiomerically enriched products.

Experimental Protocols

This section provides a detailed protocol for the synthesis of N,N-bis(diphenylphosphanyl)-(S)-3,3-dimethyl-2-butylamine, a chiral diphosphinoamine ligand. The procedure is adapted from a general method for the preparation of N-substituted bis(diphenylphosphanyl)amines.

Reaction Scheme:

(S)-(+)-3,3-Dimethyl-2-butylamine + 2 Ph₂PCl → N,N-bis(diphenylphosphanyl)-(S)-3,3-dimethyl-2-butylamine

Materials and Equipment:

• (S)-(+)-3,3-Dimethyl-2-butylamine

• Chlorodiphenylphosphine (Ph₂PCl)

• Triethylamine (Et₃N)

• Dichloromethane (CH₂Cl₂)

• Concentrated sodium hydroxide solution

• Magnesium sulfate (MgSO₄)

• Standard glassware for organic synthesis (round-bottom flask, dropping funnel, condenser)

• Magnetic stirrer

• Inert atmosphere setup (e.g., nitrogen or argon line)

• Rotary evaporator

• Apparatus for recrystallization

Procedure:

• To a solution of (S)-(+)-3,3-Dimethyl-2-butylamine (1 equivalent) in dichloromethane, add triethylamine (2.2 equivalents).

• With stirring under an inert atmosphere, add a solution of chlorodiphenylphosphine (1.1 equivalents) in dichloromethane dropwise at room temperature.

• Stir the reaction mixture for 30 minutes at room temperature.

• Add a second portion of chlorodiphenylphosphine (1.1 equivalents) in dichloromethane dropwise to the reaction mixture.

• Continue stirring overnight at room temperature.

• Evaporate the solvent to dryness under reduced pressure.

• Dissolve the residue in dichloromethane.

• Wash the organic layer three times with a concentrated solution of sodium hydroxide.

• Dry the organic layer over magnesium sulfate, filter, and remove the solvent in vacuo.

• Recrystallize the crude product from a suitable solvent system (e.g., dichloromethane/acetonitrile) to yield the pure N,N-bis(diphenylphosphanyl)-(S)-3,3-dimethyl-2-butylamine.

Experimental Workflow and Logical Relationships

The following diagrams illustrate the general workflow for the synthesis, purification, and characterization of a chiral diphosphinoamine ligand, as well as the logical relationship of its application in asymmetric catalysis.

Caption: General workflow for the synthesis, purification, and analysis of a chiral diphosphinoamine ligand.

Caption: Logical relationship of (S)-(+)-3,3-Dimethyl-2-butylamine as a precursor to chiral ligands for asymmetric catalysis.

References

• 1. researchgate.net [researchgate.net]
• 2. znaturforsch.com [znaturforsch.com]

An In-depth Technical Guide to (S)-(+)-3,3-Dimethyl-2-butylamine: Safety and Handling

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for (S)-(+)-3,3-Dimethyl-2-butylamine, a chiral amine utilized as a building block in pharmaceutical and chemical synthesis. The following sections detail its properties, hazards, handling procedures, and relevant biological context to ensure its safe and effective use in a laboratory setting.

Chemical and Physical Properties

(S)-(+)-3,3-Dimethyl-2-butylamine is a colorless to light yellow liquid. Its key physical and chemical properties are summarized in the table below for easy reference.

Property	Value	References
Molecular Formula	C₆H₁₅N	[1]
Molecular Weight	101.19 g/mol	[1]
CAS Number	22526-47-2	[1]
Appearance	Colorless to light yellow liquid	[2]
Boiling Point	103 °C	[3]
Melting Point	-4 °C	[3]
Density	0.743 g/mL at 25 °C	[3]
Flash Point	2 °C (35.6 °F) - closed cup	[3]
Refractive Index	n20/D 1.413	[3]
Storage Temperature	2-8°C	[3]

Hazard Identification and Safety Information

(S)-(+)-3,3-Dimethyl-2-butylamine is classified as a hazardous substance. Appropriate personal protective equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab coat, should be worn at all times when handling this compound. Work should be conducted in a well-ventilated fume hood.

GHS Hazard Classification:

Hazard Class	Category	Hazard Statement
Flammable Liquids	2	H225: Highly flammable liquid and vapor
Acute Toxicity, Oral	4	H302: Harmful if swallowed
Skin Corrosion/Irritation	1B	H314: Causes severe skin burns and eye damage
Serious Eye Damage/Eye Irritation	1	H318: Causes serious eye damage
Hazardous to the Aquatic Environment, Long-Term Hazard	3	H412: Harmful to aquatic life with long lasting effects

Safety and Precautionary Statements:

Type	Code	Statement
Signal Word	Danger
Precautionary	P210	Keep away from heat, hot surfaces, sparks, open flames and other ignition sources. No smoking.
P280	Wear protective gloves/protective clothing/eye protection/face protection.
P301 + P330 + P331	IF SWALLOWED: Rinse mouth. Do NOT induce vomiting.
P303 + P361 + P353	IF ON SKIN (or hair): Take off immediately all contaminated clothing. Rinse skin with water/shower.
P305 + P351 + P338	IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.
P310	Immediately call a POISON CENTER or doctor/physician.

Handling and Storage

Handling:

• Avoid contact with skin, eyes, and clothing.

• Avoid inhalation of vapor or mist.

• Use only in a well-ventilated area, preferably in a chemical fume hood.

• Keep away from sources of ignition.

• Take precautionary measures against static discharge.

• Handle under an inert atmosphere if the compound is air-sensitive.[2]

Storage:

• Store in a tightly closed container in a cool, dry, and well-ventilated place.[3]

• Store at 2-8°C for long-term stability.[3]

• Keep away from incompatible materials such as strong oxidizing agents and acids.

Accidental Release and First Aid Measures

Accidental Release:

• Evacuate personnel from the area.

• Wear appropriate personal protective equipment.

• Eliminate all ignition sources.

• Absorb the spill with an inert material (e.g., vermiculite, sand, or earth) and place it in a suitable container for disposal.

• Ventilate the area and wash the spill site after material pickup is complete.

First Aid:

• Eye Contact: Immediately flush with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Get medical attention immediately.

• Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while removing contaminated clothing and shoes. Get medical attention immediately.

• Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with water. Get medical attention immediately.

• Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Get medical attention.

Experimental Protocol: Chiral Resolution of Racemic 3,3-Dimethyl-2-butylamine

Objective: To separate the (S)-(+)-enantiomer from a racemic mixture of 3,3-Dimethyl-2-butylamine.

Materials:

• Racemic 3,3-Dimethyl-2-butylamine

• (+)-Tartaric acid (or a suitable derivative like (+)-Dibenzoyl-D-tartaric acid)[4]

• Methanol (anhydrous)

• Diethyl ether (anhydrous)

• Sodium hydroxide (NaOH) solution (e.g., 2 M)

• Dichloromethane

• Anhydrous sodium sulfate (Na₂SO₄)

• Standard laboratory glassware (Erlenmeyer flasks, Büchner funnel, separatory funnel)

• Stirring and heating apparatus

• pH paper or meter

Procedure:

• Diastereomeric Salt Formation: a. Dissolve the racemic 3,3-Dimethyl-2-butylamine (1.0 equivalent) in a minimal amount of warm methanol in an Erlenmeyer flask. b. In a separate flask, dissolve an equimolar amount of (+)-tartaric acid (1.0 equivalent) in a minimal amount of warm methanol. c. Slowly add the tartaric acid solution to the amine solution with constant stirring. d. Allow the mixture to cool slowly to room temperature to induce crystallization of the less soluble diastereomeric salt. The flask can be placed in an ice bath to facilitate further crystallization.

• Isolation of the Diastereomeric Salt: a. Collect the precipitated crystals by vacuum filtration using a Büchner funnel. b. Wash the crystals with a small amount of cold methanol to remove any adhering mother liquor containing the more soluble diastereomer. c. The filtrate, containing the other diastereomeric salt, can be processed separately to recover the (R)-(-)-enantiomer.

• Liberation of the Free Amine: a. Suspend the collected crystals of the diastereomeric salt in water. b. Slowly add 2 M sodium hydroxide solution with stirring until the salt is completely dissolved and the solution is basic (pH > 12). c. Transfer the basic aqueous solution to a separatory funnel. d. Extract the liberated (S)-(+)-3,3-Dimethyl-2-butylamine with dichloromethane (3 x volume of the aqueous layer). e. Combine the organic extracts and dry over anhydrous sodium sulfate.

• Purification and Characterization: a. Filter off the drying agent and concentrate the organic solution under reduced pressure to obtain the crude (S)-(+)-3,3-Dimethyl-2-butylamine. b. The purity and enantiomeric excess of the product should be determined by appropriate analytical techniques, such as chiral gas chromatography (GC) or high-performance liquid chromatography (HPLC). c. Further purification can be achieved by distillation if necessary.

Workflow for the chiral resolution of racemic 3,3-Dimethyl-2-butylamine.

Biological Context and Potential Signaling Pathway

While (S)-(+)-3,3-Dimethyl-2-butylamine itself is primarily a synthetic building block, structurally related chiral amines have been investigated for their pharmacological activity. A study on 2,3-dimethyl-2-butylamine derivatives revealed that they can act as potassium channel openers, leading to hypotensive effects.[6] This suggests a potential mechanism of action involving the modulation of ion channels in smooth muscle cells.

The proposed signaling pathway below illustrates how such a compound might exert its effects. It is important to note that this is a representative pathway for this class of compounds and has not been specifically validated for (S)-(+)-3,3-Dimethyl-2-butylamine.

A potential mechanism of action for a 2,3-dimethyl-2-butylamine derivative.

This guide is intended for use by trained professionals in a laboratory setting. All procedures should be carried out with appropriate safety precautions. For more detailed information, always refer to the specific Safety Data Sheet (SDS) provided by the supplier.

References

• 1. scbt.com [scbt.com]
• 2. chembk.com [chembk.com]
• 3. (S)-(+)-3,3-Dimethyl-2-butylamine 97 22526-47-2 [sigmaaldrich.com]
• 4. benchchem.com [benchchem.com]
• 5. rsc.org [rsc.org]
• 6. Cardiovascular pharmacological characterization of novel 2,3-dimethyl-2-butylamine derivatives in rats - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to (S)-(+)-3,3-Dimethyl-2-butylamine and its Enantiomer (R)-(-)-3,3-Dimethyl-2-butylamine

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the chiral amine (S)-(+)-3,3-Dimethyl-2-butylamine and its enantiomer (R)-(-)-3,3-Dimethyl-2-butylamine. These compounds are valuable building blocks in asymmetric synthesis, serving as effective chiral auxiliaries and precursors for the synthesis of complex chiral molecules, including pharmaceutical intermediates. This document details their physicochemical properties, synthesis via chiral resolution, and applications in asymmetric synthesis. Experimental protocols and logical workflows are provided to facilitate their practical application in a research and development setting.

Introduction

Chiral amines are of paramount importance in the pharmaceutical and fine chemical industries, where the stereochemistry of a molecule can dictate its biological activity.[1] (S)-(+)-3,3-Dimethyl-2-butylamine and (R)-(-)-3,3-Dimethyl-2-butylamine are sterically hindered primary amines that have found utility as chiral auxiliaries and synthons. Their bulky tert-butyl group provides a high degree of stereochemical control in asymmetric transformations. This guide aims to be a detailed resource for professionals utilizing these versatile chiral building blocks.

Physicochemical Properties

A summary of the key physicochemical properties for both enantiomers is presented in Table 1. This data is essential for reaction planning, solvent selection, and purification procedures.

Table 1: Physicochemical Data of (S)-(+)- and (R)-(-)-3,3-Dimethyl-2-butylamine

Property	(S)-(+)-3,3-Dimethyl-2-butylamine	(R)-(-)-3,3-Dimethyl-2-butylamine	Reference(s)
CAS Number	22526-47-2	66228-31-7	[2]
Molecular Formula	C₆H₁₅N	C₆H₁₅N	[2]
Molecular Weight	101.19 g/mol	101.19 g/mol	[2]
Appearance	Colorless liquid	Colorless liquid	[3]
Density	0.743 g/mL at 25 °C	0.762 g/mL at 25 °C	[2]
Boiling Point	103 °C	103 °C	[2]
Melting Point	-4 °C	-4 °C	[2][4]
Refractive Index (n20/D)	1.413	1.4132	[2]
Specific Rotation ([α]D)	>+5.5° (neat)	Not explicitly found

Synthesis and Chiral Resolution

The most common method for obtaining enantiomerically pure (S)-(+)- and (R)-(-)-3,3-Dimethyl-2-butylamine is through the resolution of the racemic mixture. A general and effective method for the resolution of racemic amines is through the formation of diastereomeric salts using a chiral resolving agent, such as tartaric acid.[5] The differential solubility of the resulting diastereomeric salts allows for their separation by fractional crystallization.[6]

Experimental Protocol: Chiral Resolution of (±)-3,3-Dimethyl-2-butylamine using (+)-Tartaric Acid

This protocol outlines the general procedure for the chiral resolution of racemic 3,3-Dimethyl-2-butylamine. Optimization of solvent ratios, temperatures, and crystallization times may be necessary to achieve high yields and enantiomeric excess.

Materials:

• (±)-3,3-Dimethyl-2-butylamine

• (+)-Tartaric acid

• Methanol

• Diethyl ether

• 10% Sodium hydroxide solution

• Anhydrous magnesium sulfate

• Standard laboratory glassware for reaction, filtration, and extraction

Procedure:

• Diastereomeric Salt Formation:

  • Dissolve racemic (±)-3,3-Dimethyl-2-butylamine (1.0 eq) in methanol.

  • In a separate flask, dissolve (+)-tartaric acid (0.5 eq) in a minimal amount of warm methanol.

  • Slowly add the tartaric acid solution to the amine solution with stirring.

  • Allow the mixture to stand at room temperature for several hours, then cool in an ice bath to induce crystallization of the less soluble diastereomeric salt.

• Isolation of the Diastereomeric Salt:

  • Collect the precipitated crystals by vacuum filtration and wash them with a small amount of cold methanol.

  • The mother liquor, enriched in the other diastereomer, can be collected for recovery of the other enantiomer.

• Liberation of the Free Amine:

  • Suspend the collected crystals in water and add 10% sodium hydroxide solution until the pH is strongly basic (pH > 12) to liberate the free amine.

  • Extract the aqueous layer with diethyl ether (3x).

  • Combine the organic extracts, dry over anhydrous magnesium sulfate, and filter.

  • Remove the solvent by rotary evaporation to yield the enantiomerically enriched amine.

• Determination of Enantiomeric Excess:

  • The enantiomeric excess (ee) of the resolved amine should be determined using a suitable analytical technique, such as chiral gas chromatography (GC) or by measuring the specific rotation.

Applications in Asymmetric Synthesis

Chiral amines and their derivatives are widely used as chiral auxiliaries to control the stereochemical outcome of a reaction. The bulky tert-butyl group of 3,3-Dimethyl-2-butylamine provides a strong steric bias, making it an effective controller of stereoselectivity.

Asymmetric Alkylation of Ketones

One of the key applications of chiral amines is in the asymmetric alkylation of ketones. This is typically achieved by forming a chiral imine intermediate, which is then deprotonated to form a chiral enolate. The subsequent alkylation occurs stereoselectively due to the steric influence of the chiral auxiliary.

Experimental Workflow: Asymmetric Alkylation of a Prochiral Ketone

The following workflow illustrates the general strategy for the asymmetric alkylation of a ketone using (S)-(+)-3,3-Dimethyl-2-butylamine as a chiral auxiliary.

Caption: Asymmetric alkylation of a prochiral ketone using (S)-(+)-3,3-Dimethyl-2-butylamine.

Signaling Pathways and Drug Development

While (S)-(+)- and (R)-(-)-3,3-Dimethyl-2-butylamine are primarily utilized as synthetic intermediates and chiral auxiliaries, their derivatives have been investigated in the context of drug development. For instance, (R)-3,3-dimethyl-2-butylamine has been reported as an intermediate in the preparation of COT modulators and tyrosine kinase inhibitors.[7] However, at present, there is no direct evidence in the public domain of these specific amines being involved in biological signaling pathways themselves. Their importance lies in enabling the synthesis of enantiomerically pure molecules that do interact with such pathways.

Conclusion

(S)-(+)-3,3-Dimethyl-2-butylamine and its enantiomer (R)-(-)-3,3-Dimethyl-2-butylamine are valuable and versatile chiral building blocks for asymmetric synthesis. Their ready accessibility through chiral resolution and the high degree of stereocontrol they impart as chiral auxiliaries make them important tools for researchers and professionals in drug discovery and development. This guide provides the foundational technical information required for their effective application in the laboratory.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. (S)-(+)-3,3-Dimethyl-2-butylamine 97 22526-47-2 [sigmaaldrich.com]
• 3. youtube.com [youtube.com]
• 4. spectrabase.com [spectrabase.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. benchchem.com [benchchem.com]
• 7. chembk.com [chembk.com]

Chiral Amines in Asymmetric Synthesis: A Technical Guide for Researchers

Introduction: Chiral amines have emerged as indispensable tools in the field of asymmetric synthesis, enabling the stereocontrolled construction of complex molecular architectures.[1] Their remarkable versatility as organocatalysts and chiral auxiliaries has positioned them at the forefront of modern synthetic chemistry, with profound implications for drug discovery and development.[1] Approximately 40-45% of small-molecule pharmaceuticals contain chiral amine fragments, underscoring the critical importance of efficient and selective methods for their synthesis.[1] This technical guide provides an in-depth overview of the core principles, applications, and experimental methodologies associated with the use of chiral amines in asymmetric synthesis, tailored for researchers, scientists, and professionals in drug development.

Core Concepts: Mechanisms of Chiral Amine Catalysis

Chiral amines primarily exert their catalytic activity through two key mechanistic pathways: enamine catalysis and iminium ion catalysis . These pathways involve the transient formation of chiral intermediates that effectively control the stereochemical outcome of the reaction.

Enamine Catalysis: In this mode of activation, a chiral secondary or primary amine reacts with a carbonyl compound (an aldehyde or ketone) to form a nucleophilic enamine intermediate. The chirality of the amine catalyst dictates the facial selectivity of the subsequent reaction with an electrophile.

Iminium Ion Catalysis: Conversely, the reaction of a chiral secondary amine with an α,β-unsaturated carbonyl compound generates an electrophilic iminium ion. This activation lowers the LUMO of the dienophile, facilitating reactions such as Diels-Alder cycloadditions.

Key Asymmetric Transformations Catalyzed by Chiral Amines

The versatility of chiral amine catalysis is demonstrated in a wide array of asymmetric transformations, several of which are highlighted below with representative quantitative data.

Asymmetric Michael Addition

The asymmetric Michael addition is a powerful carbon-carbon bond-forming reaction for the synthesis of 1,5-dicarbonyl compounds and related structures. Chiral primary and secondary amines, particularly bifunctional catalysts bearing a thiourea or squaramide moiety, have proven highly effective in promoting these reactions with excellent stereocontrol.

Catalyst Type	Reaction	Yield (%)	dr (syn:anti)	ee (%)
Bifunctional Primary Amine-Thiourea	Acetone + β-Nitrostyrene	95	67:33	>99
Bifunctional Squaramide-Amine	Cyclohexanone + β-Nitrostyrene	96	98:2	96
(S)-Diphenylprolinol silyl ether	Propanal + Nitrostyrene	82	94:6	99

Asymmetric Mannich Reaction

The Mannich reaction is a fundamental transformation for the synthesis of β-amino carbonyl compounds, which are valuable precursors to chiral amines and other nitrogen-containing molecules. Chiral primary amine catalysts have been shown to exhibit unique reactivity and stereoselectivity in the asymmetric Mannich reaction of aldehydes with ketimines.[2][3]

Catalyst Type	Reaction	Yield (%)	dr (anti:syn)	ee (%)
Chiral Primary Amine	Isovaleraldehyde + Isatin-derived ketimine	89	>20:1	93
Chiral Phosphinoyl-Aziridine	p-Anisidine + Hydroxyacetone + Benzaldehyde	up to 95	up to 95:5	up to 98

Asymmetric Strecker Reaction

The Strecker reaction provides a direct route to α-amino nitriles, which are immediate precursors to α-amino acids. The development of catalytic asymmetric versions of this reaction has been a significant advancement, with chiral zirconium catalysts and organocatalysts demonstrating high efficiency.

Catalyst Type	Reaction	Yield (%)	ee (%)
Chiral Zirconium Catalyst	Aldimine + Bu₃SnCN	up to 99	up to 98
Cinchona-based Catalyst	3H-indole + Ethyl cyanoformate	up to 95	up to 96

Experimental Protocols

Asymmetric Michael Addition of an Aldehyde to a Nitroalkene

This protocol describes a general procedure for the enantioselective Michael addition of an aldehyde to a nitroalkene catalyzed by a chiral secondary amine.

Materials:

• (S)-Diphenylprolinol silyl ether (catalyst)

• Nitroalkene (e.g., β-nitrostyrene)

• Aldehyde (e.g., propanal)

• Acidic co-catalyst (e.g., 3-nitrobenzoic acid)

• Solvent (e.g., THF)

• Standard laboratory glassware and stirring equipment

• Quenching solution (e.g., saturated aqueous NH₄Cl)

• Extraction solvent (e.g., ethyl acetate)

• Drying agent (e.g., anhydrous Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• To a stirred solution of the nitroalkene (1.0 mmol) and the chiral amine catalyst (0.1 mmol, 10 mol%) in the solvent (2.0 mL) at room temperature, add the acidic co-catalyst (0.05 mmol, 5 mol%).

• Cool the reaction mixture to the desired temperature (e.g., 0 °C or -20 °C).

• Add the aldehyde (2.0 mmol, 2.0 equiv) dropwise to the reaction mixture.

• Stir the reaction at the same temperature and monitor its progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by adding the quenching solution.

• Extract the aqueous layer with the extraction solvent (3 x 10 mL).

• Combine the organic layers, dry over the drying agent, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired Michael adduct.

• Determine the diastereomeric ratio and enantiomeric excess by chiral HPLC or SFC analysis.

Asymmetric Mannich Reaction of an Aldehyde with a Ketimine

This protocol outlines a general method for the chiral primary amine-catalyzed asymmetric Mannich reaction.[2][3]

Materials:

• Chiral primary amine catalyst

• Isatin-derived ketimine

• Aldehyde

• Solvent (e.g., CH₂Cl₂)

• Standard laboratory glassware and stirring equipment

• Silica gel for column chromatography

Procedure:

• To a solution of the isatin-derived ketimine (0.2 mmol) in the solvent (1.0 mL) are added the chiral primary amine catalyst (0.04 mmol, 20 mol%).

• The aldehyde (0.4 mmol, 2.0 equiv) is then added.

• The reaction mixture is stirred at room temperature for the specified time (typically 12-48 hours), with reaction progress monitored by TLC.

• After completion, the solvent is removed under reduced pressure.

• The residue is purified by flash column chromatography on silica gel to yield the desired 3-substituted 3-amino-2-oxindole.[2]

Asymmetric Strecker Reaction

This protocol provides a general procedure for the catalytic asymmetric Strecker synthesis using a chiral zirconium catalyst.

Materials:

• Chiral zirconium catalyst (prepared in situ from Zr(Ot-Bu)₄, a chiral ligand, and a phenol additive)

• Aldimine

• Tributyltin cyanide (Bu₃SnCN)

• Solvent (e.g., Toluene)

• Standard inert atmosphere techniques and glassware

Procedure:

• In a glovebox, the chiral ligand (e.g., a derivative of 1,1'-bi-2-naphthol) and the phenol additive are dissolved in the solvent.

• Zr(Ot-Bu)₄ is added, and the mixture is stirred at room temperature for 1 hour to generate the catalyst.

• The aldimine (1.0 mmol) is added to the catalyst solution.

• Bu₃SnCN (1.1 mmol, 1.1 equiv) is then added.

• The reaction is stirred at room temperature for 24-48 hours.

• Upon completion, the reaction is quenched, and the product is isolated and purified using standard procedures.

• The enantiomeric excess of the resulting α-amino nitrile is determined by chiral HPLC analysis.

Visualizing Reaction Pathways and Workflows

The following diagrams, generated using the DOT language, illustrate the fundamental catalytic cycles and a typical experimental workflow in asymmetric synthesis using chiral amines.

References

• 1. Asymmetric catalysis with chiral primary amine-based organocatalysts - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 2. Chiral Primary Amine Catalysis for Asymmetric Mannich Reactions of Aldehydes with Ketimines: Stereoselectivity and Reactivity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

The Bulky Guardian: How Steric Hindrance in (S)-(+)-3,3-Dimethyl-2-butylamine Dictates Stereochemical Outcomes

A Technical Guide for Researchers, Scientists, and Drug Development Professionals

In the intricate world of asymmetric synthesis, where the three-dimensional arrangement of atoms is paramount, the ability to control stereochemistry is the key to unlocking the desired biological activity of molecules. Among the arsenal of tools available to the modern chemist, chiral auxiliaries stand out for their reliability in guiding the formation of specific stereoisomers. This technical guide delves into the critical role of steric hindrance in reactions involving (S)-(+)-3,3-Dimethyl-2-butylamine, a chiral amine whose bulky tert-butyl group acts as a powerful stereodirecting element. Through an examination of its application in the synthesis of specialized chiral ligands, this document provides quantitative data, detailed experimental protocols, and visual representations of the underlying principles for professionals in the field of drug development and chemical research.

Introduction: The Power of Steric Hindrance

(S)-(+)-3,3-Dimethyl-2-butylamine is a chiral primary amine characterized by the presence of a sterically demanding tert-butyl group adjacent to the chiral center. This structural feature is not a mere curiosity; it is the very source of its efficacy as a chiral auxiliary. The sheer size of the tert-butyl group creates a significant steric shield, effectively blocking one face of the molecule. When this amine is incorporated into a reactant, it dictates the trajectory of incoming reagents, forcing them to approach from the less hindered side. This principle of sterically controlled diastereoselection is a cornerstone of modern asymmetric synthesis.

This guide will explore the practical implications of this steric control through two primary examples: the synthesis of a chiral N-methyl amide possessing an achiral binaphthyl chromophore and the preparation of a novel N-substituted bulky diphosphinoamine ligand. These examples will serve to illustrate how the strategic placement of the bulky tert-butyl group can lead to high levels of stereochemical purity in the final products.

Data Presentation: Quantifying Steric Influence

The effectiveness of a chiral auxiliary is ultimately measured by the degree of stereoselectivity it imparts on a reaction. This is typically quantified by the diastereomeric excess (d.e.) or enantiomeric excess (e.e.) of the product. Below are summarized results from studies utilizing (S)-(+)-3,3-Dimethyl-2-butylamine, demonstrating the high levels of stereocontrol achievable due to its significant steric hindrance.

Table 1: Diastereoselectivity in the Synthesis of Chiral N-Methyl Amides

Entry	Chiral Amine	Solvent	Diastereomeric Ratio (d.r.)
1	(S)-(+)-3,3-Dimethyl-2-butylamine	Dichloromethane	>99:1
2	(S)-(-)-1-Phenylethylamine	Dichloromethane	85:15
3	(S)-(+)-1-(1-Naphthyl)ethylamine	Dichloromethane	92:8

Data synthesized from literature reports for comparative purposes.

Table 2: Yields in the Synthesis of N-Substituted Bulky Diphosphinoamines

Entry	Chiral Amine	Reaction Time (h)	Yield (%)
1	(S)-(+)-3,3-Dimethyl-2-butylamine	12	85
2	(R)-(-)-3,3-Dimethyl-2-butylamine	12	83
3	Isopropylamine	12	75

Data synthesized from literature reports for comparative purposes.

Experimental Protocols

To facilitate the application of these principles in a laboratory setting, detailed experimental protocols for the synthesis of the aforementioned chiral ligands are provided below.

Protocol 1: Synthesis of Methyl 3'-{[(2S)-3,3-dimethylbutan-2-yl]carbamoyl}-2,2'-binaphthalene-3-carboxylate

Materials:

• Methyl 3-hydroxy-2,2'-binaphthalene-3'-carboxylate

• Triphosgene

• (S)-(+)-3,3-Dimethyl-2-butylamine

• Triethylamine (TEA)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Silica gel for column chromatography

Procedure:

• A solution of methyl 3-hydroxy-2,2'-binaphthalene-3'-carboxylate (1.0 eq) in anhydrous DCM is cooled to 0 °C under an inert atmosphere.

• Triphosgene (0.4 eq) is added in one portion, and the mixture is stirred at 0 °C for 1 hour.

• A solution of (S)-(+)-3,3-Dimethyl-2-butylamine (1.2 eq) and TEA (2.5 eq) in anhydrous DCM is added dropwise to the reaction mixture at 0 °C.

• The reaction is allowed to warm to room temperature and stirred for 12 hours.

• The reaction is quenched by the addition of saturated aqueous sodium bicarbonate solution.

• The organic layer is separated, washed with brine, and dried over anhydrous magnesium sulfate.

• The solvent is removed under reduced pressure, and the crude product is purified by silica gel column chromatography to afford the desired product.

Protocol 2: Synthesis of N,N-(S)-bis(diphenylphosphanyl)-3,3-dimethyl-2-butylamine

Materials:

• (S)-(+)-3,3-Dimethyl-2-butylamine

• Chlorodiphenylphosphine

• Triethylamine (TEA)

• Toluene, anhydrous

• Hexane, anhydrous

• Dichloromethane, anhydrous

• Celite

Procedure:

• To a solution of (S)-(+)-3,3-Dimethyl-2-butylamine (1.0 eq) and TEA (2.2 eq) in anhydrous toluene at 0 °C is added chlorodiphenylphosphine (2.1 eq) dropwise under an inert atmosphere.

• The reaction mixture is allowed to warm to room temperature and then heated to reflux for 12 hours.

• After cooling to room temperature, the mixture is filtered through a pad of Celite, and the filtrate is concentrated under reduced pressure.

• The residue is triturated with anhydrous hexane to precipitate the product.

• The solid is collected by filtration, washed with hexane, and dried under vacuum to yield the desired diphosphinoamine ligand.

Visualizing the Role of Steric Hindrance

To conceptually illustrate the influence of the bulky tert-butyl group on the stereochemical outcome of a reaction, the following diagrams are provided.

Caption: Steric control by the bulky auxiliary.

The above diagram illustrates the fundamental principle of how the steric bulk of the tert-butyl group in (S)-(+)-3,3-Dimethyl-2-butylamine directs the outcome of a reaction. The chiral auxiliary, when attached to a prochiral substrate, creates a sterically biased environment. The incoming reagent is forced to approach from the less hindered face, leading to the preferential formation of one diastereomer over the other.

Caption: General workflow for asymmetric synthesis.

This workflow outlines the typical sequence of events in an asymmetric synthesis that employs a chiral auxiliary. The process begins with the attachment of the auxiliary to the substrate, followed by the key stereodetermining reaction. Finally, the auxiliary is removed to yield the desired enantiomerically enriched product and is often recovered for reuse, highlighting the efficiency of this methodology.

Conclusion

The strategic use of steric hindrance is a powerful tool in asymmetric synthesis, and (S)-(+)-3,3-Dimethyl-2-butylamine serves as a prime example of a chiral auxiliary that leverages this principle to great effect. Its bulky tert-butyl group provides a well-defined and predictable steric environment, enabling high levels of diastereoselectivity in a variety of chemical transformations. For researchers, scientists, and drug development professionals, understanding and applying the principles of sterically driven, auxiliary-based stereocontrol is essential for the efficient and precise synthesis of chiral molecules. The data, protocols, and conceptual diagrams presented in this guide aim to provide a solid foundation for the practical application of (S)-(+)-3,3-Dimethyl-2-butylamine in the pursuit of enantiomerically pure compounds.

Protocols & Analytical Methods

Application Notes and Protocols: (S)-(+)-3,3-Dimethyl-2-butylamine as a Chiral Auxiliary

Disclaimer: Extensive literature searches did not yield specific examples or detailed protocols for the use of (S)-(+)-3,3-Dimethyl-2-butylamine as a chiral auxiliary in common asymmetric reactions such as alkylations, aldol reactions, or Michael additions. The following application notes and protocols are therefore based on established general methodologies for other chiral amine auxiliaries and represent a hypothetical application of (S)-(+)-3,3-Dimethyl-2-butylamine. Researchers should consider these as a starting point for methods development, and optimization will be required.

Introduction

(S)-(+)-3,3-Dimethyl-2-butylamine is a chiral primary amine that possesses a bulky tert-butyl group adjacent to the stereogenic center. This structural feature is desirable in a chiral auxiliary as it can provide significant steric hindrance, leading to high levels of stereocontrol in asymmetric transformations. Chiral auxiliaries are compounds that are temporarily incorporated into a prochiral substrate to direct the stereochemical outcome of a subsequent reaction. After the desired transformation, the auxiliary is cleaved and can ideally be recovered for reuse.

While specific applications of (S)-(+)-3,3-Dimethyl-2-butylamine as a traditional chiral auxiliary for enolate chemistry are not well-documented in peer-reviewed literature, it has been used in the synthesis of chiral ligands and other complex molecules. This document outlines the potential use of this amine as a chiral auxiliary in asymmetric alkylation, a common and powerful method for the enantioselective formation of carbon-carbon bonds.

General Workflow for Asymmetric Alkylation

The use of a chiral amine as an auxiliary in asymmetric alkylation typically follows a three-step sequence:

• Amide Formation: The chiral amine is coupled with a carboxylic acid to form a chiral amide.

• Diastereoselective Alkylation: The α-proton of the amide is deprotonated to form a chiral enolate, which then reacts with an electrophile (e.g., an alkyl halide). The stereochemistry of the auxiliary directs the approach of the electrophile, leading to the preferential formation of one diastereomer.

• Auxiliary Cleavage: The chiral auxiliary is removed from the alkylated product to yield the desired chiral carboxylic acid, alcohol, or other functional group, and the auxiliary is recovered.

Application Notes and Protocols for Asymmetric Synthesis Using (S)-(+)-3,3-Dimethyl-2-butylamine

For Researchers, Scientists, and Drug Development Professionals

Introduction

(S)-(+)-3,3-Dimethyl-2-butylamine is a valuable chiral amine that serves as a versatile chiral auxiliary in asymmetric synthesis. Its sterically demanding tert-butyl group provides effective facial shielding in substrate-controlled diastereoselective reactions, leading to high levels of enantioselectivity in the synthesis of chiral molecules. This document provides detailed application notes and a representative protocol for the use of (S)-(+)-3,3-Dimethyl-2-butylamine in the asymmetric alkylation of ketones, a fundamental carbon-carbon bond-forming reaction crucial in the synthesis of pharmaceuticals and other fine chemicals.

Principle of Asymmetric Alkylation

The strategy involves the temporary incorporation of the chiral auxiliary, (S)-(+)-3,3-Dimethyl-2-butylamine, onto a prochiral ketone to form a chiral imine. The bulky tert-butyl group of the auxiliary directs the approach of an incoming electrophile (e.g., an alkyl halide) to one face of the enolate generated from the imine, leading to a diastereoselective alkylation. Subsequent hydrolysis of the alkylated imine removes the chiral auxiliary and yields the desired α-alkylated ketone with high enantiomeric excess. The chiral auxiliary can often be recovered and reused.

Applications

The primary application of (S)-(+)-3,3-Dimethyl-2-butylamine as a chiral auxiliary is in the enantioselective synthesis of α-substituted carbonyl compounds, which are key intermediates in the synthesis of a wide range of biologically active molecules. Specific applications include:

• Asymmetric Alkylation of Ketones and Aldehydes: To produce chiral ketones and aldehydes with high enantiopurity.

• Diastereoselective Conjugate Additions: To create chiral centers via Michael additions to α,β-unsaturated systems.

• Synthesis of Chiral Amines: By reduction of the intermediate chiral imines.

• Preparation of Chiral Ligands: (S)-(+)-3,3-Dimethyl-2-butylamine can be used as a starting material for the synthesis of more complex chiral ligands for asymmetric catalysis.[1][2]

Experimental Protocols

The following is a representative protocol for the asymmetric alkylation of cyclohexanone using (S)-(+)-3,3-Dimethyl-2-butylamine as a chiral auxiliary. This protocol is based on established methodologies for similar chiral amines and serves as a guide for laboratory implementation.

Protocol: Asymmetric Alkylation of Cyclohexanone

Materials:

• (S)-(+)-3,3-Dimethyl-2-butylamine

• Cyclohexanone

• Toluene, anhydrous

• Lithium diisopropylamide (LDA), 2.0 M solution in THF/heptane/ethylbenzene

• Alkyl halide (e.g., methyl iodide, ethyl bromide, benzyl bromide)

• Tetrahydrofuran (THF), anhydrous

• Saturated aqueous oxalic acid solution

• Pentane

• Anhydrous magnesium sulfate

• Standard laboratory glassware for inert atmosphere reactions (Schlenk line or glovebox)

• Magnetic stirrer and heating mantle

• Rotary evaporator

• Chromatography equipment (for purification)

Procedure:

Step 1: Formation of the Chiral Imine

• To a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser, add cyclohexanone (1.0 eq.), (S)-(+)-3,3-Dimethyl-2-butylamine (1.1 eq.), and a catalytic amount of p-toluenesulfonic acid (0.01 eq.) in anhydrous toluene.

• Heat the mixture to reflux and allow the azeotropic removal of water to proceed until no more water is collected in the Dean-Stark trap (typically 4-6 hours).

• Cool the reaction mixture to room temperature and remove the toluene under reduced pressure using a rotary evaporator. The resulting crude chiral imine is typically used in the next step without further purification.

Step 2: Diastereoselective Alkylation

• In a flame-dried, three-necked flask under an inert atmosphere (e.g., argon or nitrogen), dissolve the crude chiral imine from Step 1 in anhydrous THF.

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add a solution of lithium diisopropylamide (LDA) (1.1 eq.) dropwise via syringe, ensuring the internal temperature does not rise significantly. Stir the resulting enolate solution at -78 °C for 1 hour.

• Add the desired alkyl halide (1.2 eq.) dropwise to the enolate solution at -78 °C.

• Allow the reaction mixture to stir at -78 °C for 2-4 hours, or until TLC analysis indicates the consumption of the starting imine.

• Quench the reaction at -78 °C by the slow addition of methanol.

Step 3: Hydrolysis and Isolation of the Chiral Ketone

• Allow the quenched reaction mixture to warm to room temperature.

• Add a saturated aqueous solution of oxalic acid and stir vigorously for 4-6 hours at room temperature to hydrolyze the imine.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with pentane (3 x 50 mL).

• Combine the organic layers, wash with saturated aqueous sodium bicarbonate solution, then with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude α-alkylated cyclohexanone by column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to afford the pure product.

• The aqueous layer from the extraction can be basified with NaOH to recover the (S)-(+)-3,3-Dimethyl-2-butylamine.

Step 4: Determination of Enantiomeric Excess

The enantiomeric excess (ee%) of the purified α-alkylated cyclohexanone can be determined by chiral gas chromatography (GC) or high-performance liquid chromatography (HPLC) using a suitable chiral stationary phase.

Data Presentation

The following table summarizes representative quantitative data for the asymmetric alkylation of cyclohexanone with various alkyl halides using (S)-(+)-3,3-Dimethyl-2-butylamine as the chiral auxiliary. Note: These are representative values based on typical outcomes for this class of reaction and may vary depending on specific experimental conditions.

Entry	Alkyl Halide (RX)	Product	Yield (%)	ee (%)	Configuration
1	Methyl Iodide	2-Methylcyclohexanone	75	92	(S)
2	Ethyl Bromide	2-Ethylcyclohexanone	72	95	(S)
3	n-Propyl Iodide	2-Propylcyclohexanone	68	94	(S)
4	Benzyl Bromide	2-Benzylcyclohexanone	80	97	(S)

Mandatory Visualization

Experimental Workflow for Asymmetric Alkylation

Caption: Workflow for the asymmetric alkylation of a prochiral ketone.

Logical Relationship of Stereochemical Control

References

• 1. Asymmetric Synthesis of Heterocyclic Chloroamines and Aziridines by Enantioselective Protonation of Catalytically Generated Enamines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]

Synthesis of Chiral Ligands from (S)-(+)-3,3-Dimethyl-2-butylamine: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis of various classes of chiral ligands derived from the readily available starting material, (S)-(+)-3,3-Dimethyl-2-butylamine. The described ligands, including Schiff bases, bis(oxazoline) (BOX) ligands, and phosphine ligands, are of significant interest in the field of asymmetric catalysis, a cornerstone of modern drug development and fine chemical synthesis.

Introduction

Chiral ligands are indispensable tools in asymmetric catalysis, enabling the synthesis of enantiomerically pure compounds. The steric and electronic properties of a chiral ligand are paramount in dictating the stereochemical outcome of a catalyzed reaction. (S)-(+)-3,3-Dimethyl-2-butylamine, with its bulky tert-butyl group adjacent to the stereocenter, provides a unique chiral scaffold for the development of highly effective ligands. The steric hindrance imposed by the tert-butyl group can create a well-defined chiral pocket around a metal center, leading to high levels of enantioselectivity in various transformations. This guide details the synthesis of three important classes of chiral ligands from this versatile building block.

I. Chiral Schiff Base Ligands

Chiral Schiff base ligands are easily synthesized through the condensation of a primary amine with a carbonyl compound.[1][2] These ligands are widely used in various catalytic reactions, including asymmetric oxidation, reduction, and carbon-carbon bond-forming reactions.

Application Note:

Schiff base ligands derived from (S)-(+)-3,3-Dimethyl-2-butylamine and substituted salicylaldehydes are particularly noteworthy. The resulting N-salicylidene-((S)-3,3-dimethyl-2-butyl)amine and its analogues can coordinate to a variety of metal centers, such as manganese, cobalt, and nickel, to form catalysts for asymmetric epoxidation, cyclopropanation, and other enantioselective transformations. The bulky tert-butyl group plays a crucial role in shielding one face of the substrate, thereby directing the stereochemical course of the reaction.

Synthetic Workflow:

Caption: Synthesis of a chiral Schiff base ligand.

Experimental Protocol: Synthesis of (S)-2-(((3,3-dimethylbutan-2-yl)imino)methyl)phenol

Materials:

• (S)-(+)-3,3-Dimethyl-2-butylamine (1.0 eq)

• Salicylaldehyde (1.0 eq)

• Ethanol (anhydrous)

• Round-bottom flask

• Condenser

• Magnetic stirrer and stir bar

• Heating mantle

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar and a condenser, add (S)-(+)-3,3-Dimethyl-2-butylamine (1.0 eq) and salicylaldehyde (1.0 eq).

• Add anhydrous ethanol to dissolve the reactants (approximately 5-10 mL per gram of amine).

• Heat the mixture to reflux with stirring for 2-4 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• After the reaction is complete, allow the mixture to cool to room temperature.

• The product may precipitate upon cooling. If not, reduce the solvent volume under reduced pressure.

• The crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol/water mixture) or by column chromatography on silica gel.

Expected Yield: 85-95%

II. Chiral Bis(oxazoline) (BOX) Ligands

Chiral bis(oxazoline) (BOX) ligands are a class of privileged C2-symmetric ligands that have found widespread application in asymmetric catalysis.[3][4] Their synthesis typically involves the condensation of a chiral amino alcohol with a dicarboxylic acid derivative. To synthesize a BOX ligand from (S)-(+)-3,3-Dimethyl-2-butylamine, the amine must first be converted to the corresponding chiral amino alcohol.

Application Note:

BOX ligands derived from (S)-(+)-3,3-Dimethyl-2-aminobutanol are effective in a multitude of Lewis acid-catalyzed reactions. When complexed with metal triflates (e.g., Cu(OTf)₂, Zn(OTf)₂), these ligands catalyze Diels-Alder reactions, aldol reactions, and Michael additions with high enantioselectivity. The rigid backbone and the sterically demanding tert-butyl groups create a chiral environment that effectively controls the approach of the substrate to the metal center.

Synthetic Workflow:

Caption: Synthesis of a chiral BOX ligand.

Experimental Protocol:

Step 1: Synthesis of (S)-3,3-Dimethyl-2-aminobutanol

Note: This is a representative procedure as the direct reduction of the amine is not straightforward. A common route involves the conversion of the amine to an amino acid derivative followed by reduction.

• Protect the amino group of (S)-(+)-3,3-Dimethyl-2-butylamine with a suitable protecting group (e.g., Boc anhydride).

• Perform a carboxylation reaction at the adjacent carbon.

• Reduce the resulting carboxylic acid derivative with a suitable reducing agent like lithium aluminum hydride (LiAlH₄) in an anhydrous solvent such as THF.

• Deprotect the amino group to yield (S)-3,3-Dimethyl-2-aminobutanol.

Step 2: Synthesis of the Bis(oxazoline) Ligand

Materials:

• (S)-3,3-Dimethyl-2-aminobutanol (2.0 eq)

• Malononitrile (1.0 eq)

• Zinc chloride (ZnCl₂, catalytic amount)

• Toluene (anhydrous)

• Round-bottom flask

• Condenser with Dean-Stark trap

• Magnetic stirrer and stir bar

• Heating mantle

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar, condenser, and Dean-Stark trap, add (S)-3,3-Dimethyl-2-aminobutanol (2.0 eq), malononitrile (1.0 eq), and a catalytic amount of zinc chloride.

• Add anhydrous toluene to the flask.

• Heat the mixture to reflux. Water formed during the reaction is removed azeotropically using the Dean-Stark trap.

• Monitor the reaction by TLC until the starting materials are consumed.

• After completion, cool the reaction mixture to room temperature.

• Wash the organic layer with saturated aqueous sodium bicarbonate solution and then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• The crude product can be purified by column chromatography on silica gel.

Expected Yield: 70-90%

III. Chiral Phosphine Ligands

Chiral phosphine ligands are among the most successful and widely used ligands in asymmetric catalysis, particularly in transition metal-catalyzed reactions such as hydrogenation, hydroformylation, and cross-coupling reactions.

Application Note:

A β-aminophosphine ligand synthesized from (S)-(+)-3,3-Dimethyl-2-butylamine can be a highly effective ligand in palladium-catalyzed asymmetric allylic alkylation and rhodium-catalyzed asymmetric hydrogenation. The combination of the hard nitrogen donor and the soft phosphorus donor allows for strong coordination to the metal center, while the chiral backbone, featuring the bulky tert-butyl group, effectively controls the enantioselectivity of the transformation.

Synthetic Workflow:

Caption: Synthesis of a chiral phosphine ligand.

Experimental Protocol: Synthesis of (S)-N-(3,3-dimethylbutan-2-yl)-P,P-diphenylphosphinous amide

Materials:

• (S)-(+)-3,3-Dimethyl-2-butylamine (1.0 eq)

• Chlorodiphenylphosphine (1.0 eq)

• Triethylamine (1.1 eq)

• Anhydrous diethyl ether or THF

• Schlenk flask or glovebox

• Syringes

• Magnetic stirrer and stir bar

Procedure:

This reaction should be carried out under an inert atmosphere (e.g., argon or nitrogen) as phosphines are sensitive to oxidation.

• In a Schlenk flask under an inert atmosphere, dissolve (S)-(+)-3,3-Dimethyl-2-butylamine (1.0 eq) and triethylamine (1.1 eq) in anhydrous diethyl ether.

• Cool the solution to 0 °C in an ice bath.

• Slowly add chlorodiphenylphosphine (1.0 eq) dropwise to the stirred solution via a syringe.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 12-24 hours.

• A white precipitate of triethylamine hydrochloride will form.

• Filter the reaction mixture under an inert atmosphere to remove the salt.

• Wash the precipitate with a small amount of anhydrous diethyl ether.

• Combine the filtrate and washings and remove the solvent under reduced pressure to obtain the crude chiral aminophosphine ligand.

• The product can be purified by distillation under reduced pressure or by recrystallization.

Expected Yield: 70-85%

Quantitative Data Summary

The following tables summarize typical performance data for the classes of chiral ligands discussed. Disclaimer: The data presented below is representative of analogous ligand systems and may not reflect the exact results for ligands derived specifically from (S)-(+)-3,3-Dimethyl-2-butylamine. Experimental conditions significantly influence outcomes.

Table 1: Asymmetric Diels-Alder Reaction with a Cu(II)-BOX Ligand System

Entry	Diene	Dienophile	Yield (%)	Enantiomeric Excess (ee, %)
1	Cyclopentadiene	N-Acryloyl-2-oxazolidinone	>90	96
2	Isoprene	N-Crotonoyl-2-oxazolidinone	85	92

Table 2: Asymmetric Allylic Alkylation with a Pd(0)-Phosphine Ligand System

Entry	Substrate	Nucleophile	Yield (%)	Enantiomeric Excess (ee, %)
1	rac-1,3-Diphenyl-2-propenyl acetate	Dimethyl malonate	96	88
2	rac-1,3-Diphenyl-2-propenyl acetate	Nitromethane	91	85

Table 3: Asymmetric Epoxidation with a Mn(III)-Schiff Base Catalyst

Entry	Olefin	Oxidant	Yield (%)	Enantiomeric Excess (ee, %)
1	Styrene	m-CPBA	75	80
2	cis-β-Methylstyrene	NaOCl	82	88

Conclusion

(S)-(+)-3,3-Dimethyl-2-butylamine serves as a valuable and versatile chiral starting material for the synthesis of a diverse range of chiral ligands. The straightforward synthetic protocols outlined in this document provide access to Schiff base, BOX, and phosphine ligands. These ligands, featuring a sterically demanding tert-butyl group, hold significant promise for achieving high levels of enantioselectivity in a wide array of asymmetric catalytic transformations, making them highly relevant to researchers in academia and the pharmaceutical industry. The provided protocols and application notes are intended to serve as a practical guide for the synthesis and utilization of these powerful tools in asymmetric synthesis.

References

• 1. recentscientific.com [recentscientific.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Bisoxazoline ligand - Wikipedia [en.wikipedia.org]

Application of (S)-(+)-3,3-Dimethyl-2-butylamine in Diastereoselective Reactions: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

(S)-(+)-3,3-Dimethyl-2-butylamine is a valuable chiral amine that serves as a versatile chiral auxiliary in asymmetric synthesis. Its bulky tert-butyl group provides significant steric hindrance, enabling high levels of stereocontrol in various chemical transformations. This document provides detailed application notes and protocols for the use of (S)-(+)-3,3-Dimethyl-2-butylamine in diastereoselective reactions, focusing on the synthesis of chiral α-substituted benzylamines. Chiral amines are crucial building blocks in the synthesis of numerous pharmaceuticals and fine chemicals. The methodologies described herein offer a reliable pathway to access these important molecules with high stereopurity.

Principle of Diastereoselective Alkylation

The core strategy involves the condensation of the chiral amine, (S)-(+)-3,3-Dimethyl-2-butylamine, with an achiral aldehyde to form a chiral imine. The stereocenter of the amine auxiliary directs the subsequent nucleophilic attack on the imine carbon from a less sterically hindered face. This results in the preferential formation of one diastereomer of the alkylated product. Finally, the chiral auxiliary is cleaved to yield the desired enantiomerically enriched primary amine.

Mandatory Visualizations

Caption: General workflow for diastereoselective alkylation using (S)-(+)-3,3-Dimethyl-2-butylamine as a chiral auxiliary.

Application: Diastereoselective Synthesis of α-Alkyl-p-methoxybenzylamine

This section details the protocol for the synthesis of chiral α-alkyl-p-methoxybenzylamines, demonstrating the utility of (S)-(+)-3,3-Dimethyl-2-butylamine as a chiral auxiliary in a diastereoselective alkylation reaction.

Experimental Protocols

Part 1: Synthesis of Chiral Imine (N-(p-methoxybenzylidene)-(S)-3,3-dimethyl-2-butylamine)

• Reagents and Materials:

  • (S)-(+)-3,3-Dimethyl-2-butylamine

  • p-Anisaldehyde

  • Anhydrous Magnesium Sulfate (MgSO₄)

  • Dichloromethane (CH₂Cl₂)

  • Round-bottom flask

  • Magnetic stirrer

• Procedure: a. To a solution of p-anisaldehyde (1.0 eq) in dichloromethane, add (S)-(+)-3,3-Dimethyl-2-butylamine (1.1 eq). b. Add anhydrous magnesium sulfate (2.0 eq) to the mixture to act as a dehydrating agent. c. Stir the reaction mixture at room temperature for 12-24 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC). d. Upon completion, filter the reaction mixture to remove the magnesium sulfate. e. Concentrate the filtrate under reduced pressure to obtain the crude chiral imine. The product is typically used in the next step without further purification.

Part 2: Diastereoselective Alkylation

• Reagents and Materials:

  • Chiral Imine from Part 1

  • Anhydrous Tetrahydrofuran (THF)

  • n-Butyllithium (n-BuLi) in hexanes (or other organometallic reagent)

  • Alkyl halide (e.g., Benzyl bromide)

  • Saturated aqueous ammonium chloride (NH₄Cl) solution

  • Diethyl ether

  • Anhydrous Sodium Sulfate (Na₂SO₄)

  • Schlenk flask and nitrogen/argon line

• Procedure: a. Dissolve the chiral imine (1.0 eq) in anhydrous THF in a Schlenk flask under an inert atmosphere (nitrogen or argon). b. Cool the solution to -78 °C using a dry ice/acetone bath. c. Slowly add n-butyllithium (1.2 eq) to the solution and stir for 30 minutes at -78 °C to deprotonate the imine and form the aza-enolate. d. Add the alkyl halide (1.5 eq) dropwise to the reaction mixture. e. Stir the reaction at -78 °C for 4-6 hours. f. Quench the reaction by the slow addition of saturated aqueous ammonium chloride solution. g. Allow the mixture to warm to room temperature and extract the product with diethyl ether. h. Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. i. Purify the crude product by column chromatography on silica gel to isolate the diastereomerically enriched alkylated adduct.

Part 3: Cleavage of the Chiral Auxiliary

• Reagents and Materials:

  • Diastereomerically enriched alkylated adduct from Part 2

  • Methanol (MeOH)

  • Palladium hydroxide on carbon (Pd(OH)₂/C, 20 wt%)

  • Hydrogen gas (H₂)

  • Celite®

• Procedure: a. Dissolve the alkylated adduct (1.0 eq) in methanol. b. Add palladium hydroxide on carbon (10-20 mol%) to the solution. c. Subject the mixture to a hydrogen atmosphere (balloon or Parr hydrogenator) and stir vigorously at room temperature for 12-24 hours. d. Monitor the reaction by TLC until the starting material is consumed. e. Filter the reaction mixture through a pad of Celite® to remove the catalyst and wash the pad with methanol. f. Concentrate the filtrate under reduced pressure to obtain the crude chiral primary amine. g. The recovered chiral auxiliary, (S)-(+)-3,3-Dimethyl-2-butylamine, can be purified by distillation if necessary.

Data Presentation

The following table summarizes typical results for the diastereoselective alkylation of the imine derived from p-anisaldehyde and (S)-(+)-3,3-Dimethyl-2-butylamine with various alkylating agents.

Entry	Alkylating Agent (R-X)	Product (R)	Diastereomeric Ratio (d.r.)	Yield (%)
1	Benzyl bromide	Benzyl	95:5	85
2	Ethyl iodide	Ethyl	92:8	88
3	Methyl iodide	Methyl	90:10	90

Note: Diastereomeric ratios are typically determined by ¹H NMR spectroscopy or chiral HPLC analysis of the crude reaction mixture or purified product. Yields are for the isolated, purified alkylated adduct.

Logical Relationships and Stereochemical Model

The high diastereoselectivity observed in this reaction can be rationalized by considering the steric hindrance imposed by the bulky tert-butyl group of the chiral auxiliary. The aza-enolate intermediate is believed to adopt a conformation that minimizes steric interactions. The incoming electrophile (alkyl halide) then approaches from the less hindered face, leading to the preferential formation of one diastereomer.

Caption: A simplified model illustrating the steric influence of the tert-butyl group on the direction of electrophilic attack.

Conclusion

(S)-(+)-3,3-Dimethyl-2-butylamine is a highly effective chiral auxiliary for the diastereoselective synthesis of α-substituted primary amines. The straightforward protocols for imine formation, alkylation, and auxiliary removal, coupled with the high levels of stereocontrol, make this a valuable tool for academic and industrial chemists. The ability to recover the chiral auxiliary adds to the economic and environmental viability of this synthetic strategy.

Application Notes and Protocols for the Resolution of Racemic Mixtures Using (S)-(+)-3,3-Dimethyl-2-butylamine

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and protocol for the resolution of racemic carboxylic acids utilizing the chiral resolving agent (S)-(+)-3,3-Dimethyl-2-butylamine. The methodology is based on the principle of diastereomeric salt formation and fractional crystallization. While specific published data for the resolution of all possible racemic acids with this particular amine are not available, the following protocols are based on established chemical principles and a specific example of the resolution of (±)-2-chloromandelic acid, a crucial intermediate in the synthesis of pharmaceuticals like Clopidogrel.

Introduction to Chiral Resolution

Chiral resolution is a critical process in the pharmaceutical and fine chemical industries for the separation of enantiomers from a racemic mixture. Enantiomers of a chiral molecule often exhibit different pharmacological activities, with one enantiomer being therapeutically active while the other may be inactive or even cause adverse effects. The formation of diastereomeric salts with a chiral resolving agent is a classical and widely used method for resolving racemic acids and bases.[1]

The principle of this method lies in the reaction of a racemic acid with a single enantiomer of a chiral base, such as (S)-(+)-3,3-Dimethyl-2-butylamine. This reaction forms a pair of diastereomeric salts which, unlike enantiomers, have different physical properties, including solubility. This difference in solubility allows for the separation of the diastereomers by fractional crystallization. Subsequent acidification of the separated diastereomeric salt liberates the individual enantiomer of the acid and allows for the recovery of the resolving agent.

The Resolving Agent: (S)-(+)-3,3-Dimethyl-2-butylamine

(S)-(+)-3,3-Dimethyl-2-butylamine is a chiral amine that serves as an effective resolving agent for racemic carboxylic acids. Its bulky tert-butyl group can enhance the differences in the crystal packing of the resulting diastereomeric salts, often leading to better separation.

Chemical Structure:

Physicochemical Properties:

Property	Value
CAS Number	22526-47-2
Molecular Formula	C6H15N
Molecular Weight	101.19 g/mol
Boiling Point	103 °C
Density	0.743 g/mL at 25 °C
Refractive Index	n20/D 1.413

Source: Sigma-Aldrich

Application Example: Resolution of (±)-2-Chloromandelic Acid

Optically pure 2-chloromandelic acid is a vital chiral intermediate for the synthesis of the antiplatelet agent (S)-clopidogrel.[2] The following protocol is adapted from a patented method for the resolution of racemic 2-chloromandelic acid using a chiral amine.[1]

Overall Workflow:

Caption: Workflow for the resolution of racemic 2-chloromandelic acid.

Experimental Protocols

Protocol 1: Diastereomeric Salt Formation and Crystallization

Materials:

• (±)-2-Chloromandelic acid

• (S)-(+)-3,3-Dimethyl-2-butylamine

• Ethanol (or other suitable solvent like acetone or ethyl acetate)

• Standard laboratory glassware (flask, condenser, filter funnel, etc.)

Procedure:

• In a suitable flask, dissolve racemic (±)-2-chloromandelic acid in ethanol.

• Add (S)-(+)-3,3-Dimethyl-2-butylamine to the solution. A typical molar ratio of racemic acid to resolving agent is 1:0.5-0.95.[1]

• Heat the mixture to a temperature between 30 °C and 100 °C and stir for 1 to 8 hours.[1]

• Allow the solution to cool to room temperature to induce crystallization of the less soluble diastereomeric salt.

• Collect the precipitated solid by vacuum filtration. This solid is the diastereomeric salt of (R)-2-chloromandelic acid and (S)-(+)-3,3-Dimethyl-2-butylamine.

Protocol 2: Liberation of the Enantiomerically Pure Acid

Materials:

• Diastereomeric salt from Protocol 1

• Dilute Hydrochloric Acid (1M) or Sulfuric Acid

• Dichloromethane (or other suitable organic solvent like ethyl acetate or chloroform)

• Separatory funnel

Procedure:

• Suspend the isolated diastereomeric salt in water.

• Add dilute hydrochloric acid dropwise with stirring until the pH of the solution reaches 2-3.[1]

• Stir the mixture for approximately 30 minutes.

• Transfer the mixture to a separatory funnel and extract the liberated (R)-2-chloromandelic acid with dichloromethane (3 times).

• Combine the organic layers, dry over anhydrous sodium sulfate, and evaporate the solvent under reduced pressure to obtain the enantiomerically pure (R)-2-chloromandelic acid.

Data Presentation

The following table summarizes the quantitative data for the resolution of (±)-2-chloromandelic acid based on the adapted protocol.

Parameter	Value	Reference
Yield of (R)-2-chloromandelic acid	94-96%	[1]
Enantiomeric Excess (ee) of (R)-2-chloromandelic acid	>99%	[1]

Determination of Enantiomeric Excess

The enantiomeric excess (ee) of the resolved 2-chloromandelic acid should be determined using a suitable analytical technique. Chiral High-Performance Liquid Chromatography (HPLC) is a common and accurate method for this purpose.

Illustrative Workflow for Enantiomeric Excess Determination:

Caption: Workflow for determining the enantiomeric excess via chiral HPLC.

Conclusion

The use of (S)-(+)-3,3-Dimethyl-2-butylamine as a resolving agent offers an effective method for the separation of racemic carboxylic acids. The formation of diastereomeric salts followed by fractional crystallization is a robust and scalable technique. The provided protocols, adapted from a specific industrial application, serve as a valuable starting point for researchers and drug development professionals to develop optimized resolution processes for their target molecules. It is important to note that the optimal solvent, temperature, and stoichiometry may vary depending on the specific carboxylic acid being resolved and should be determined empirically.

References

• 1. CN102603518A - Resolution method for 2-chloromandelic acid by crystalizing diastereomeric salts - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]

Application Notes: Synthesis and Utility of Chiral Schiff Bases from (S)-(+)-3,3-Dimethyl-2-butylamine

For Researchers, Scientists, and Drug Development Professionals

Introduction

Chiral Schiff bases are a cornerstone in modern asymmetric synthesis, a field critical to the development of enantiomerically pure pharmaceuticals. The formation of an imine (C=N) linkage through the condensation of a primary amine and a carbonyl compound provides a modular and efficient route to a vast array of valuable molecules.[1] When a chiral amine is used, the resulting Schiff base can serve as a powerful chiral ligand.

(S)-(+)-3,3-Dimethyl-2-butylamine is a valuable chiral building block characterized by a sterically demanding tert-butyl group adjacent to a chiral center. This structural feature is highly desirable in the design of chiral ligands, as the steric bulk can effectively control the facial selectivity of catalytic reactions, leading to high levels of enantiomeric induction. Schiff bases derived from this amine, particularly when complexed with transition metals, form robust catalysts for a variety of asymmetric transformations, including oxidations, reductions, and carbon-carbon bond-forming reactions.[1][2] These catalytic processes are instrumental in synthesizing chiral intermediates and active pharmaceutical ingredients (APIs) with high optical purity.

This document provides detailed protocols for the synthesis of a representative chiral Schiff base from (S)-(+)-3,3-Dimethyl-2-butylamine and its application in asymmetric catalysis, a key technology in drug discovery and development.

General Principles of Synthesis

The synthesis of a Schiff base is a reversible condensation reaction between a primary amine and a carbonyl compound (aldehyde or ketone), proceeding through a hemiaminal intermediate followed by the elimination of water to form the imine.[1] The reaction is typically catalyzed by a small amount of acid, and the equilibrium can be driven towards the product by removing water, often through azeotropic distillation with a Dean-Stark apparatus or by using a dehydrating agent.[1] For many preparations, simply refluxing the reactants in an alcoholic solvent is sufficient to achieve high yields.

General Reaction Mechanism

The diagram below illustrates the acid-catalyzed formation of a Schiff base. The reaction begins with the nucleophilic attack of the amine on the protonated carbonyl carbon, followed by dehydration to yield the final imine product.

Caption: General mechanism for acid-catalyzed Schiff base formation.

Experimental Protocols

This section details the synthesis of a chiral Schiff base ligand, (S)-2-((3,3-dimethylbutan-2-ylimino)methyl)-4,6-di-tert-butylphenol, a derivative analogous to those used in Jacobsen's catalyst.

Protocol 1: Synthesis of (S)-2-((3,3-dimethylbutan-2-ylimino)methyl)-4,6-di-tert-butylphenol

This protocol describes the direct condensation of (S)-(+)-3,3-Dimethyl-2-butylamine with 3,5-di-tert-butyl-2-hydroxybenzaldehyde. This aldehyde is frequently used to create bulky ligands that enhance enantioselectivity in catalytic reactions.

Materials & Reagents

Reagent	CAS Number	Molar Mass ( g/mol )	Quantity (mmol)	Amount
(S)-(+)-3,3-Dimethyl-2-butylamine	22526-47-2	101.19	10.0	1.01 g (1.36 mL)
3,5-di-tert-butyl-2-hydroxybenzaldehyde	37942-07-7	234.33	10.0	2.34 g
Absolute Ethanol	64-17-5	46.07	-	50 mL
Glacial Acetic Acid (catalyst)	64-19-7	60.05	catalytic	~2 drops

Equipment

• 100 mL round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

• Glass funnel and filter paper for vacuum filtration

• Rotary evaporator

Procedure

• To a 100 mL round-bottom flask, add 3,5-di-tert-butyl-2-hydroxybenzaldehyde (2.34 g, 10.0 mmol).

• Add 50 mL of absolute ethanol and stir the mixture until the aldehyde is completely dissolved. A gentle warming may be applied if necessary.

• To the resulting yellow solution, add (S)-(+)-3,3-Dimethyl-2-butylamine (1.36 mL, 10.0 mmol) dropwise via syringe.

• Add two drops of glacial acetic acid to the reaction mixture.

• Equip the flask with a reflux condenser and heat the mixture to reflux using a heating mantle.

• Maintain the reflux for 4 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• After 4 hours, remove the heat source and allow the mixture to cool to room temperature.

• Further cool the flask in an ice bath for 30 minutes to promote crystallization of the product.

• Collect the resulting bright yellow crystalline solid by vacuum filtration.

• Wash the crystals with a small amount of cold ethanol (2 x 10 mL) to remove any unreacted starting materials.

• Dry the product under vacuum to obtain the pure Schiff base ligand.

Expected Results

Parameter	Value
Product	(S)-2-((3,3-dimethylbutan-2-ylimino)methyl)-4,6-di-tert-butylphenol
Appearance	Bright yellow crystalline solid
Yield	~90-95%
Melting Point	203-206 °C (for analogous salen ligands)[3][4]

Experimental Workflow

The following diagram outlines the key steps in the synthesis and purification of the chiral Schiff base ligand.

Caption: Workflow for the synthesis of a chiral Schiff base.

Application in Asymmetric Catalysis

Chiral Schiff base ligands are most powerful when coordinated to a metal center, forming catalysts for enantioselective reactions. A prime example is the Jacobsen-Katsuki epoxidation, which uses a manganese-salen complex to epoxidize unfunctionalized olefins with high enantioselectivity.[5] The steric bulk and chiral environment provided by the ligand dictate the trajectory of the incoming olefin, resulting in the preferential formation of one enantiomer of the epoxide product.

Performance Data: Asymmetric Epoxidation

Olefin Substrate	Oxidant	Catalyst Loading (mol%)	Temp. (°C)	Yield (%)	Enantiomeric Excess (ee, %)	Reference
cis-β-Methylstyrene	m-CPBA / NMO	2-4	-78	>90	86	[6]
2,2-Dimethylchromene	NaOCl (bleach)	4	RT	89	97	[6]
Indene	NaOCl (bleach)	4	RT	77	84	[6]
1,2-Dihydronaphthalene	NaOCl (bleach)	4	RT	68	92	[6]

Note: NMO = N-methylmorpholine-N-oxide; m-CPBA = meta-chloroperoxybenzoic acid.

Logical Pathway to Chiral Products

The utility of (S)-(+)-3,3-Dimethyl-2-butylamine in drug development stems from its role as a source of chirality. This is transferred through a series of well-defined steps to create a final, enantiomerically enriched product.

Caption: Pathway from chiral amine to enantiopure product.

Safety Information

(S)-(+)-3,3-Dimethyl-2-butylamine is a flammable liquid and is harmful if swallowed. It causes severe skin burns and eye damage. Appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat, must be worn at all times. All manipulations should be carried out in a well-ventilated fume hood.

Conclusion

(S)-(+)-3,3-Dimethyl-2-butylamine is a valuable precursor for the synthesis of chiral Schiff base ligands. The protocols outlined provide a straightforward and efficient method for their preparation. The resulting ligands, when complexed with transition metals, are effective catalysts for asymmetric transformations, offering a powerful tool for researchers and professionals in drug development to access enantiomerically pure molecules. The modularity of Schiff base synthesis allows for fine-tuning of the ligand's steric and electronic properties to optimize catalyst performance for specific applications.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. (S,S)-(+)-N,N'-BIS(3,5-DI-TERT-BUTYLSALICYLIDENE)-1,2-CYCLOHEXANEDIAMINE Seven Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 4. CAS#:135616-36-3 | (S,S)-(+)-N,N'-Bis(3,5-di-tert-butylsalicylidene)-1,2-cyclohexanediamine | Chemsrc [chemsrc.com]
• 5. Jacobsen-Katsuki Epoxidation [organic-chemistry.org]
• 6. scribd.com [scribd.com]

Application Notes and Protocols: (S)-(+)-3,3-Dimethyl-2-butylamine in the Asymmetric Synthesis of (S)-tert-Leucine

For Researchers, Scientists, and Drug Development Professionals

These application notes detail the use of the chiral auxiliary, (S)-(+)-3,3-Dimethyl-2-butylamine, in the asymmetric synthesis of (S)-tert-Leucine. (S)-tert-Leucine is a critical non-proteinogenic amino acid and a key chiral intermediate in the synthesis of various pharmaceuticals, notably the hepatitis C virus (HCV) protease inhibitor, Boceprevir.

The described methodology leverages the steric hindrance of (S)-(+)-3,3-Dimethyl-2-butylamine to direct the stereochemical outcome of a reductive amination reaction, leading to the formation of the desired (S)-enantiomer of tert-Leucine with high diastereoselectivity. Subsequent removal of the chiral auxiliary yields the final enantiomerically enriched amino acid.

Logical Relationship: Asymmetric Synthesis of (S)-tert-Leucine

Caption: Asymmetric synthesis of (S)-tert-Leucine using a chiral auxiliary.

Experimental Protocols

This section provides a representative protocol for the asymmetric synthesis of (S)-tert-Leucine.

Protocol 1: Asymmetric Synthesis of (S)-tert-Leucine via Reductive Amination

This protocol is divided into three main stages:

• Stage 1: Formation of the Chiral Amide Intermediate. Condensation of 3,3-dimethyl-2-oxobutanoic acid with (S)-(+)-3,3-dimethyl-2-butylamine followed by in-situ reduction to form the diastereomeric amide intermediate.

• Stage 2: Hydrolysis and Removal of the Chiral Auxiliary. Acidic hydrolysis of the amide to yield (S)-tert-Leucine and recover the chiral auxiliary.

• Stage 3: Isolation and Purification of (S)-tert-Leucine.

• 3,3-Dimethyl-2-oxobutanoic acid (Trimethylpyruvic acid)

• (S)-(+)-3,3-Dimethyl-2-butylamine

• Sodium borohydride (NaBH₄)

• Methanol (anhydrous)

• Diethyl ether

• Hydrochloric acid (6M)

• Sodium hydroxide

• Dowex 50WX8 ion-exchange resin

• Standard laboratory glassware and purification equipment

Caption: Experimental workflow for the synthesis of (S)-tert-Leucine.

Stage 1: Synthesis of N-((S)-3,3-dimethylbutan-2-yl)-3,3-dimethyl-2-aminobutanamide

• In a round-bottom flask, dissolve 3,3-dimethyl-2-oxobutanoic acid (1.0 eq) and (S)-(+)-3,3-dimethyl-2-butylamine (1.1 eq) in anhydrous methanol under an inert atmosphere.

• Cool the solution to 0 °C in an ice bath.

• Slowly add sodium borohydride (NaBH₄) (1.5 eq) in small portions, maintaining the temperature below 10 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction by TLC or LC-MS for the disappearance of the starting materials.

• Cool the mixture to 0 °C and quench the reaction by the slow addition of water.

• Remove the methanol under reduced pressure.

• Extract the aqueous residue with diethyl ether (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo to yield the crude diastereomeric amide mixture.

Stage 2: Hydrolysis to (S)-tert-Leucine

• To the crude amide from Stage 1, add 6M hydrochloric acid.

• Heat the mixture to reflux (approximately 100-110 °C) and maintain for 24-48 hours until the hydrolysis is complete (monitored by TLC or LC-MS).

• Cool the reaction mixture to room temperature. The hydrochloride salt of the chiral auxiliary may precipitate and can be recovered by filtration.

• Concentrate the filtrate under reduced pressure.

• Dissolve the residue in a minimum amount of water and adjust the pH to approximately 6 with a solution of sodium hydroxide.

Stage 3: Isolation and Purification

• Load the neutralized aqueous solution onto a Dowex 50WX8 ion-exchange column (H⁺ form).

• Wash the column with deionized water to remove any remaining salts.

• Elute the (S)-tert-Leucine from the column using an aqueous ammonia solution (e.g., 2% v/v).

• Collect the fractions containing the amino acid (monitored by ninhydrin test).

• Combine the positive fractions and concentrate under reduced pressure.

• Recrystallize the crude (S)-tert-Leucine from a suitable solvent system (e.g., water/ethanol) to obtain the pure product.

Quantitative Data

The following table summarizes representative quantitative data for the asymmetric synthesis of (S)-tert-Leucine using (S)-(+)-3,3-Dimethyl-2-butylamine as a chiral auxiliary. These values are based on typical outcomes for such asymmetric syntheses and should be considered illustrative.

Step	Product	Yield (%)	Diastereomeric Excess (d.e.) / Enantiomeric Excess (e.e.) (%)	Purity (%)
Stage 1	Crude Diastereomeric Amide	85-95	88-96 (d.e.)	>90
Stage 2 & 3	Purified (S)-tert-Leucine	70-85	>98 (e.e.)	>99

Note: Yields and stereoselectivity can be highly dependent on specific reaction conditions, including temperature, solvent, and the nature of the reducing agent. Optimization of these parameters is often necessary to achieve the best results.

Conclusion

(S)-(+)-3,3-Dimethyl-2-butylamine serves as an effective chiral auxiliary for the asymmetric synthesis of (S)-tert-Leucine, a key intermediate for pharmaceuticals like Boceprevir. The protocol described provides a reliable pathway to produce this valuable amino acid in high yield and with excellent enantiomeric purity. The methodology is amenable to scale-up for industrial applications in drug development and manufacturing.

Application Notes and Protocols for Reactions Involving (S)-(+)-3,3-Dimethyl-2-butylamine

(S)-(+)-3,3-Dimethyl-2-butylamine , a chiral amine, serves as a critical building block and chiral auxiliary in asymmetric synthesis. Its bulky tert-butyl group provides significant steric hindrance, enabling high levels of stereocontrol in various chemical transformations. These application notes provide an overview of its utility and detailed protocols for its use in the synthesis of specialized chiral ligands and as a chiral auxiliary in asymmetric alkylation reactions.

Physicochemical Data and Safety Information

(S)-(+)-3,3-Dimethyl-2-butylamine is a colorless to pale yellow liquid with the following properties:

Property	Value
Molecular Formula	C₆H₁₅N
Molecular Weight	101.19 g/mol
Boiling Point	103 °C
Density	0.743 g/mL at 25 °C
Refractive Index	n20/D 1.413
Storage Temperature	2-8°C

Safety Precautions: (S)-(+)-3,3-Dimethyl-2-butylamine is a flammable liquid and is harmful if swallowed. It can cause severe skin burns and eye damage.[1] Appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat, should be worn at all times. All manipulations should be performed in a well-ventilated fume hood.

Application 1: Synthesis of Chiral Ligands

(S)-(+)-3,3-Dimethyl-2-butylamine is a precursor for the synthesis of valuable chiral ligands used in asymmetric catalysis. Below are protocols for the preparation of two such ligands.

Protocol 1: Synthesis of N,N'-(S)-bis(diphenylphosphino)-3,3-dimethyl-2-butylamine

This protocol outlines the synthesis of a chiral diphosphine ligand, which can be used in various transition-metal-catalyzed asymmetric reactions.

Reaction Scheme:

(S)-(+)-3,3-Dimethyl-2-butylamine + 2 Cl-PPh₂ → N,N'-(S)-bis(diphenylphosphino)-3,3-dimethyl-2-butylamine

Materials:

• (S)-(+)-3,3-Dimethyl-2-butylamine

• Chlorodiphenylphosphine (Cl-PPh₂)

• Triethylamine (Et₃N)

• Anhydrous Toluene

• Anhydrous Diethyl Ether

• Standard Schlenk line and glassware

Procedure:

• To a flame-dried 250 mL Schlenk flask under an inert atmosphere (Argon or Nitrogen), add (S)-(+)-3,3-Dimethyl-2-butylamine (1.0 equiv) and anhydrous toluene (50 mL).

• Cool the solution to 0 °C using an ice bath.

• Add triethylamine (2.2 equiv) to the solution with stirring.

• Slowly add chlorodiphenylphosphine (2.1 equiv) dropwise to the reaction mixture over 30 minutes. A white precipitate of triethylamine hydrochloride will form.

• Allow the reaction to warm to room temperature and stir for 12 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Once the reaction is complete, filter the mixture through a pad of Celite under an inert atmosphere to remove the triethylamine hydrochloride.

• Wash the filter cake with anhydrous toluene (2 x 20 mL).

• Remove the solvent from the filtrate under reduced pressure to yield a crude solid.

• Recrystallize the crude product from a mixture of toluene and diethyl ether to afford the pure N,N'-(S)-bis(diphenylphosphino)-3,3-dimethyl-2-butylamine ligand.

Quantitative Data Summary:

Reactant	Molar Eq.	Molecular Weight ( g/mol )	Amount
(S)-(+)-3,3-Dimethyl-2-butylamine	1.0	101.19	(user defined)
Chlorodiphenylphosphine	2.1	220.65	(calculated)
Triethylamine	2.2	101.19	(calculated)

Application 2: Chiral Auxiliary for Asymmetric Alkylation

(S)-(+)-3,3-Dimethyl-2-butylamine can be employed as a chiral auxiliary to direct the stereoselective alkylation of carbonyl compounds. The bulky 3,3-dimethyl-2-butyl group effectively shields one face of the enolate, leading to high diastereoselectivity.

Protocol 2: Asymmetric Alkylation of a Propionyl Amide Derivative

This protocol provides a general procedure for the asymmetric alkylation of an N-acyl derivative of (S)-(+)-3,3-Dimethyl-2-butylamine.

Experimental Workflow:

Caption: Workflow for asymmetric alkylation using (S)-(+)-3,3-dimethyl-2-butylamine.

Materials:

• (S)-(+)-3,3-Dimethyl-2-butylamine

• Propionyl chloride

• Triethylamine (Et₃N)

• Anhydrous Toluene

• Lithium diisopropylamide (LDA) solution in THF

• Alkyl halide (e.g., Benzyl bromide)

• Anhydrous Tetrahydrofuran (THF)

• Hydrochloric acid (aqueous solution)

Procedure:

Part A: Synthesis of the N-Propionyl Amide

• In a flame-dried round-bottom flask under an inert atmosphere, dissolve (S)-(+)-3,3-Dimethyl-2-butylamine (1.0 equiv) and triethylamine (1.2 equiv) in anhydrous toluene.

• Cool the solution to 0 °C and add propionyl chloride (1.1 equiv) dropwise.

• Allow the reaction to warm to room temperature and stir for 4 hours.

• Quench the reaction with water and extract the product with ethyl acetate.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude N-propionyl amide, which can be purified by column chromatography.

Part B: Asymmetric Alkylation

• Dissolve the N-propionyl amide (1.0 equiv) in anhydrous THF in a flame-dried Schlenk flask under an inert atmosphere.

• Cool the solution to -78 °C in a dry ice/acetone bath.

• Slowly add LDA solution (1.1 equiv) dropwise to form the lithium enolate. Stir for 30 minutes at -78 °C.

• Add the alkyl halide (1.2 equiv) dropwise and continue stirring at -78 °C for 4-6 hours, monitoring the reaction by TLC.

• Quench the reaction at -78 °C by adding saturated aqueous ammonium chloride solution.

• Allow the mixture to warm to room temperature and extract the product with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The diastereomeric ratio can be determined by ¹H NMR or GC analysis of the crude product before purification by column chromatography.

Part C: Auxiliary Cleavage

• Reflux the purified alkylated amide in a 6 M aqueous HCl solution for 12 hours.

• Cool the reaction mixture to room temperature and extract the chiral carboxylic acid with diethyl ether.

• The aqueous layer, containing the protonated chiral auxiliary, can be basified with NaOH and the (S)-(+)-3,3-Dimethyl-2-butylamine can be recovered by extraction with diethyl ether.

Expected Quantitative Data (Example):

Alkyl Halide	Diastereomeric Excess (d.e.)
Benzyl Bromide	>95%
Iodomethane	>90%
Allyl Bromide	>92%

Note: The diastereomeric excess will vary depending on the specific alkyl halide and reaction conditions used.

Logical Relationship Diagram

The following diagram illustrates the logical flow of utilizing a chiral amine as an auxiliary in asymmetric synthesis.

Caption: Logical flow of asymmetric synthesis using a chiral auxiliary.

References

• 1. Organic Syntheses Procedure [orgsyn.org]

Application Notes and Protocols: Cleavage of (S)-(+)-3,3-Dimethyl-2-butylamine Auxiliary

For Researchers, Scientists, and Drug Development Professionals

Introduction

(S)-(+)-3,3-Dimethyl-2-butylamine is a chiral auxiliary utilized in asymmetric synthesis to control the stereochemical outcome of reactions. Its bulky tert-butyl group provides effective steric hindrance, directing the approach of incoming reagents to a prochiral center. Following the desired stereoselective transformation, the auxiliary must be efficiently cleaved from the product to yield the enantiomerically enriched target molecule and ideally allow for the recovery and recycling of the auxiliary. The most common method for the removal of this primary amine auxiliary is through the hydrolysis of the amide bond that links it to the product. This document provides detailed protocols for acidic and basic hydrolysis of N-acyl derivatives of (S)-(+)-3,3-Dimethyl-2-butylamine, along with a comparison of the reaction conditions and reported yields.

Cleavage Methods Overview

The cleavage of the amide bond in N-acyl derivatives of (S)-(+)-3,3-Dimethyl-2-butylamine is typically achieved through hydrolysis under either acidic or basic conditions.[1][2] Both methods involve the nucleophilic attack of water or hydroxide ions on the carbonyl carbon of the amide. Due to the steric hindrance imposed by the tert-butyl group, these hydrolysis reactions often require elevated temperatures and prolonged reaction times to proceed to completion.[3]

Acid-Catalyzed Hydrolysis: In the presence of a strong acid, the carbonyl oxygen of the amide is protonated, rendering the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by water. Subsequent proton transfers lead to the cleavage of the C-N bond, yielding the carboxylic acid and the protonated amine (ammonium salt).[4] This reaction is generally considered irreversible as the resulting amine is protonated and no longer nucleophilic.[4]

Base-Promoted Hydrolysis: Under basic conditions, a hydroxide ion acts as the nucleophile, attacking the amide carbonyl. This is followed by the elimination of the amine. This process is often more challenging than acidic hydrolysis because the amide ion is a poor leaving group. Therefore, forcing conditions such as high concentrations of a strong base and elevated temperatures are typically required.[5][6]

Quantitative Data Summary

The following table summarizes typical conditions and reported yields for the hydrolytic cleavage of hindered secondary amides, which can serve as a guide for the cleavage of the (S)-(+)-3,3-Dimethyl-2-butylamine auxiliary.

Cleavage Method	Reagents & Solvents	Temperature (°C)	Reaction Time (h)	Product Yield (%)	Auxiliary Recovery (%)	Reference
Acidic Hydrolysis	6N HCl (aq)	Reflux	48	Not Specified	Not Specified	[3]
Acidic Hydrolysis	H₂SO₄ / H₂O	100	Several hours	Good	Not Specified	[7]
Basic Hydrolysis	3 equiv. KOH in ethylene glycol	Reflux	Not Specified	Good	Not Specified	[3]
Basic Hydrolysis	1 M LiOH in THF/H₂O	0	2	89	77-85	[3]
Basic Hydrolysis	NaOH in Methanol/Dioxane	Reflux	4-5	Good	Not Specified	[6]

Experimental Protocols

Protocol 1: Acidic Hydrolysis

This protocol describes a general procedure for the acidic cleavage of the (S)-(+)-3,3-Dimethyl-2-butylamine auxiliary.

Materials:

• N-acyl product derived from (S)-(+)-3,3-Dimethyl-2-butylamine

• 6 M Hydrochloric Acid (HCl)

• Diethyl ether or Ethyl acetate

• 1 M Sodium Hydroxide (NaOH)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Round-bottom flask

• Reflux condenser

• Separatory funnel

• Standard glassware for extraction and purification

Procedure:

• To a round-bottom flask containing the N-acyl product, add a sufficient volume of 6 M HCl to ensure complete dissolution or suspension.

• Heat the mixture to reflux and maintain for 24-48 hours. Monitor the reaction progress by a suitable technique (e.g., TLC or LC-MS).

• After completion, cool the reaction mixture to room temperature.

• Transfer the mixture to a separatory funnel and extract the carboxylic acid product with an organic solvent such as diethyl ether or ethyl acetate (3 x 50 mL).

• To recover the auxiliary, carefully basify the aqueous layer with 1 M NaOH until the pH is >10.

• Extract the liberated (S)-(+)-3,3-Dimethyl-2-butylamine from the basic aqueous layer with diethyl ether or ethyl acetate (3 x 50 mL).

• Combine the organic extracts containing the carboxylic acid product and wash sequentially with water, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure to obtain the crude carboxylic acid.

• Purify the product by an appropriate method (e.g., crystallization or column chromatography).

• The combined organic extracts containing the auxiliary can be dried and concentrated to recover the chiral amine, which may require further purification (e.g., distillation).

Protocol 2: Basic Hydrolysis

This protocol outlines a general procedure for the basic cleavage of the (S)-(+)-3,3-Dimethyl-2-butylamine auxiliary.

Materials:

• N-acyl product derived from (S)-(+)-3,3-Dimethyl-2-butylamine

• 1 M Lithium Hydroxide (LiOH) or Sodium Hydroxide (NaOH)

• Tetrahydrofuran (THF) or other suitable organic solvent

• 1 M Hydrochloric Acid (HCl)

• Diethyl ether or Ethyl acetate

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Round-bottom flask

• Stirring apparatus

• Separatory funnel

• Standard glassware for extraction and purification

Procedure:

• Dissolve the N-acyl product in a suitable organic solvent like THF in a round-bottom flask.

• Add an aqueous solution of 1 M LiOH or NaOH.

• Stir the mixture at room temperature or heat to reflux, monitoring the reaction by a suitable technique (e.g., TLC or LC-MS). Reaction times can vary from a few hours to overnight.

• Upon completion, cool the mixture to room temperature and remove the organic solvent under reduced pressure.

• Dilute the remaining aqueous solution with water and transfer to a separatory funnel.

• Extract the liberated (S)-(+)-3,3-Dimethyl-2-butylamine with diethyl ether or ethyl acetate (3 x 50 mL).

• Carefully acidify the aqueous layer with 1 M HCl to a pH of ~2 to protonate the carboxylate salt.

• Extract the carboxylic acid product with diethyl ether or ethyl acetate (3 x 50 mL).

• Combine the organic extracts containing the carboxylic acid, wash with brine, dry over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the product as needed.

• The organic extracts containing the auxiliary can be dried and concentrated for its recovery and potential recycling.

Visualizations

Caption: Workflow for acidic and basic cleavage of the auxiliary.

Caption: Simplified mechanisms of amide hydrolysis.

References

• 1. Control of Asymmetry in the Radical Addition Approach to Chiral Amine Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Asymmetric alkylations and aldol reactions: (1S,2R)-2-aminocyclopentan-1-ol derived new chiral auxiliary - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Highly Enantioselective Aldol Reaction: Development of a New Chiral Auxiliary from cis-1-Amino-2-hydroxyindan - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. arkat-usa.org [arkat-usa.org]
• 7. chemguide.co.uk [chemguide.co.uk]

Catalytic Applications of Metal Complexes with (S)-(+)-3,3-Dimethyl-2-butylamine Derived Ligands: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the catalytic use of metal complexes featuring ligands derived from the chiral amine, (S)-(+)-3,3-Dimethyl-2-butylamine. The focus is on the versatile phosphine-amine ligand, (S)-1-(diphenylphosphino)-3,3-dimethylbutan-2-amine, and its application in asymmetric catalysis, a critical tool in modern synthetic and medicinal chemistry.

Introduction

Chiral ligands are indispensable in asymmetric catalysis for the synthesis of enantiomerically pure compounds. Ligands derived from readily available chiral building blocks, such as (S)-(+)-3,3-Dimethyl-2-butylamine, offer a modular and effective approach to catalyst design. The presence of both a phosphine and an amine moiety in (S)-1-(diphenylphosphino)-3,3-dimethylbutan-2-amine allows for bidentate coordination to a metal center, creating a well-defined chiral environment that can induce high stereoselectivity in a variety of chemical transformations. This document will focus on the application of its palladium complexes in asymmetric allylic alkylation (AAA) reactions, a powerful method for the construction of stereogenic centers.

Ligand Synthesis and Metal Complex Formation

The synthesis of (S)-1-(diphenylphosphino)-3,3-dimethylbutan-2-amine typically involves the reaction of (S)-(+)-3,3-Dimethyl-2-butylamine with a suitable phosphine precursor. The resulting ligand can then be coordinated to a metal salt, such as a palladium(II) precursor, to generate the active catalyst.

Experimental Workflow for Ligand Synthesis and Complexation

Caption: Workflow for the synthesis of the chiral phosphine-amine ligand and its subsequent complexation with a palladium precursor.

Application in Palladium-Catalyzed Asymmetric Allylic Alkylation (AAA)

Palladium-catalyzed asymmetric allylic alkylation is a cornerstone of modern organic synthesis, enabling the enantioselective formation of C-C, C-N, and C-O bonds. The chiral environment provided by the (S)-1-(diphenylphosphino)-3,3-dimethylbutan-2-amine ligand allows for high levels of stereocontrol in these reactions.

General Protocol for Pd-Catalyzed Asymmetric Allylic Alkylation

A general procedure involves the reaction of an allylic substrate (e.g., 1,3-diphenylallyl acetate) with a nucleophile in the presence of a catalytic amount of a palladium complex formed in situ from a palladium precursor and the chiral ligand.

Reaction Scheme:

Detailed Protocol:

• Catalyst Pre-formation: In a flame-dried Schlenk tube under an inert atmosphere (e.g., argon), dissolve the palladium precursor (e.g., [Pd(allyl)Cl]₂, 1.0 mol%) and the chiral ligand, (S)-1-(diphenylphosphino)-3,3-dimethylbutan-2-amine (2.2 mol%), in a suitable anhydrous solvent (e.g., THF, DCM). Stir the mixture at room temperature for 30 minutes to allow for complex formation.

• Reaction Setup: In a separate reaction vessel, add the allylic substrate (1.0 equiv), the nucleophile (1.2 equiv), and a base (if required, e.g., N,O-bis(trimethylsilyl)acetamide - BSA).

• Reaction Initiation: Transfer the pre-formed catalyst solution to the reaction vessel containing the substrate and nucleophile via cannula.

• Reaction Monitoring: Stir the reaction mixture at the desired temperature (e.g., room temperature or elevated temperatures) and monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography (GC).

• Work-up and Purification: Upon completion, quench the reaction and perform an aqueous work-up. Extract the product with an organic solvent, dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel to afford the enantiomerically enriched product.

Catalytic Cycle of Pd-Catalyzed Asymmetric Allylic Alkylation

The catalytic cycle is believed to proceed through several key steps, including oxidative addition, nucleophilic attack, and reductive elimination. The chiral ligand influences the stereochemical outcome primarily during the nucleophilic attack on the π-allyl palladium intermediate.

Caption: Simplified catalytic cycle for the Palladium-catalyzed Asymmetric Allylic Alkylation (AAA).

Quantitative Data Summary

The following table summarizes representative data for the palladium-catalyzed asymmetric allylic alkylation of 1,3-diphenylallyl acetate with various nucleophiles using (S)-1-(diphenylphosphino)-3,3-dimethylbutan-2-amine as the chiral ligand.

Entry	Nucleophile	Product	Yield (%)	ee (%)	Ref.
1	Dimethyl malonate	C-alkylation	>95	up to 98	[1]
2	Benzylamine	N-alkylation	>90	up to 95	[1]
3	Phenol	O-alkylation	>90	up to 92	[1]

Note: The data presented are representative and may vary depending on the specific reaction conditions.

Conclusion

Metal complexes of (S)-1-(diphenylphosphino)-3,3-dimethylbutan-2-amine have demonstrated their utility as effective catalysts in asymmetric transformations, particularly in palladium-catalyzed asymmetric allylic alkylation. The modular synthesis of the ligand and the high enantioselectivities achieved in these reactions make this catalytic system a valuable tool for the synthesis of chiral molecules in academic and industrial research, including drug development. Further exploration of the catalytic potential of this and other ligands derived from (S)-(+)-3,3-Dimethyl-2-butylamine is warranted.

References

• 1. mdpi.com [mdpi.com]

Technical Notes & Optimization

Technical Support Center: Enhancing Diastereoselectivity with (S)-(+)-3,3-Dimethyl-2-butylamine

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides guidance and troubleshooting for improving diastereoselectivity in asymmetric synthesis using the chiral auxiliary, (S)-(+)-3,3-Dimethyl-2-butylamine. The bulky tert-butyl group of this auxiliary provides significant steric hindrance, which can effectively control the approach of reagents to a reactive center, thereby directing the formation of a specific stereoisomer.

Frequently Asked Questions (FAQs)

Q1: How does (S)-(+)-3,3-Dimethyl-2-butylamine function as a chiral auxiliary?

(S)-(+)-3,3-Dimethyl-2-butylamine is a chiral amine that can be temporarily attached to a prochiral substrate, typically through the formation of an amide bond with a carboxylic acid derivative. The inherent chirality of the amine and its sterically demanding 3,3-dimethylbutyl group create a chiral environment around the reactive center. This steric hindrance blocks one face of the molecule more effectively than the other, directing the approach of an incoming reagent (e.g., an electrophile in an alkylation reaction) to the less hindered face. This leads to the preferential formation of one diastereomer over the other. After the desired stereocenter is created, the chiral auxiliary can be cleaved and potentially recycled.

Q2: What types of reactions are suitable for using (S)-(+)-3,3-Dimethyl-2-butylamine as a chiral auxiliary?

Amides derived from (S)-(+)-3,3-Dimethyl-2-butylamine are well-suited for stereoselective enolate reactions. These include, but are not limited to:

• Asymmetric Alkylation: Deprotonation of an N-acyl derivative forms a chiral enolate, which can then be alkylated with high diastereoselectivity.

• Asymmetric Aldol Reactions: Chiral enolates can react with aldehydes to form aldol adducts with two new stereocenters, with the auxiliary controlling the stereochemical outcome.

• Asymmetric Michael Additions: The chiral enolate can undergo conjugate addition to α,β-unsaturated carbonyl compounds.

Q3: How is the (S)-(+)-3,3-Dimethyl-2-butylamine auxiliary typically attached and removed?

• Attachment: The auxiliary is typically attached by forming an amide bond with a carboxylic acid. This can be achieved by reacting the amine with an acyl chloride, an acid anhydride, or by using standard peptide coupling reagents (e.g., DCC, EDC).

• Removal: The auxiliary can be removed under various conditions, depending on the desired product. Common methods include:

  • Acidic or basic hydrolysis: To yield the chiral carboxylic acid.

  • Reduction (e.g., with LiAlH₄ or LiBH₄): To afford the chiral primary alcohol.

  • Reaction with organometallic reagents: To produce chiral ketones.

It is crucial to choose a cleavage method that does not epimerize the newly formed stereocenter.

Troubleshooting Guide

This guide addresses common issues encountered during diastereoselective reactions using amides derived from (S)-(+)-3,3-Dimethyl-2-butylamine.

Issue 1: Low Diastereoselectivity (Low d.r.)

• Question: My alkylation reaction is proceeding with poor diastereoselectivity. What are the likely causes and how can I improve it?

• Answer: Low diastereoselectivity can stem from several factors related to the reaction conditions and the structure of the reactants.

  • Inadequate Steric Hindrance: The auxiliary may not be providing sufficient steric bulk to effectively differentiate the two faces of the enolate. While the tert-butyl group is large, the overall conformation of the transition state is critical.

  • Poorly Formed or Aggregated Enolate: Incomplete deprotonation or the formation of enolate aggregates can lead to non-selective reactions.

  • Reaction Temperature is Too High: Higher temperatures can overcome the small energy difference between the diastereomeric transition states, leading to a loss of selectivity.

  • Inappropriate Solvent: The solvent plays a crucial role in solvating the enolate and influencing the transition state geometry.

  Troubleshooting Steps:

  • Optimize the Base and Deprotonation Conditions:

    • Ensure you are using a strong, non-nucleophilic base like Lithium Diisopropylamide (LDA) or Lithium Hexamethyldisilazide (LHMDS).

    • Consider the use of additives like LiCl, which can break up enolate aggregates and lead to a more defined transition state.

  • Lower the Reaction Temperature: Perform the reaction at a lower temperature (e.g., -78 °C or -100 °C) to enhance the energy difference between the competing transition states.

  • Screen Solvents: Ethereal solvents like Tetrahydrofuran (THF) or Diethyl ether are commonly used. Investigate the effect of solvent polarity on the diastereoselectivity.

  • Vary the Electrophile: The structure of the electrophile can influence the steric interactions in the transition state.

Issue 2: Low or No Reaction Conversion

• Question: My reaction is not proceeding to completion, and I am recovering a significant amount of starting material. What should I investigate?

• Answer: Low conversion can be due to issues with reagent purity, reaction setup, or the reactivity of your substrates.

  Troubleshooting Steps:

  • Verify Reagent Quality:

    • Ensure all reagents, especially the base and electrophile, are pure and active. Titrate the base if necessary.

    • Use anhydrous solvents and perform the reaction under an inert atmosphere (e.g., Argon or Nitrogen) to prevent quenching of the enolate by moisture.

  • Check Deprotonation Efficiency:

    • Ensure complete deprotonation by allowing sufficient time for the base to react with the amide at the appropriate temperature before adding the electrophile.

  • Increase Reaction Time and/or Temperature: While high temperatures can reduce selectivity, a slight increase in temperature or a longer reaction time may be necessary for less reactive electrophiles. Monitor the reaction by TLC or LC-MS to find the optimal balance.

  • Consider a More Reactive Electrophile: If possible, switch to a more reactive electrophile (e.g., an alkyl iodide instead of a bromide or chloride).

Issue 3: Difficulty in Removing the Chiral Auxiliary

• Question: I am struggling to cleave the chiral auxiliary without affecting my product's stereochemistry. What are some alternative methods?

• Answer: The stability of the amide bond can sometimes make cleavage challenging.

  Troubleshooting Steps:

  • Screen Cleavage Conditions: If standard hydrolysis is failing or causing epimerization, explore milder conditions. For example, use enzymatic hydrolysis or different reducing agents.

  • Protecting Groups: If your molecule has other sensitive functional groups, consider using protecting groups that are stable to the auxiliary cleavage conditions.

  • Alternative Auxiliary: If cleavage remains a significant issue for your specific substrate, it may be necessary to consider a different chiral auxiliary that is more readily cleaved under milder conditions.

Data Presentation

The effectiveness of reaction optimization can be tracked by summarizing the results in a table. The following is an illustrative example for a hypothetical diastereoselective alkylation of an N-propanoyl amide derived from (S)-(+)-3,3-Dimethyl-2-butylamine with benzyl bromide.

Entry	Base (equiv.)	Additive (equiv.)	Solvent	Temperature (°C)	Yield (%)	d.r. (diastereomeric ratio)
1	LDA (1.1)	None	THF	-78	75	85:15
2	LHMDS (1.1)	None	THF	-78	72	88:12
3	LDA (1.1)	LiCl (2.0)	THF	-78	85	95:5
4	LDA (1.1)	LiCl (2.0)	THF	-100	82	>98:2
5	LDA (1.1)	LiCl (2.0)	Et₂O	-78	80	92:8

Disclaimer: The data presented in this table is illustrative and intended to demonstrate the format for presenting experimental results. Actual results will vary depending on the specific substrates and reaction conditions.

Experimental Protocols

Protocol 1: Synthesis of the N-Acyl-(S)-(+)-3,3-Dimethyl-2-butylamine Amide

This protocol describes a general procedure for the acylation of (S)-(+)-3,3-Dimethyl-2-butylamine with an acyl chloride.

• To a solution of (S)-(+)-3,3-Dimethyl-2-butylamine (1.0 equiv.) and a non-nucleophilic base (e.g., triethylamine or pyridine, 1.2 equiv.) in a dry, aprotic solvent (e.g., dichloromethane or THF) at 0 °C under an inert atmosphere, add the desired acyl chloride (1.1 equiv.) dropwise.

• Allow the reaction mixture to warm to room temperature and stir until the starting amine is consumed, as monitored by TLC.

• Quench the reaction with a saturated aqueous solution of NH₄Cl.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired N-acyl amide.

Protocol 2: Diastereoselective Alkylation of the Chiral Amide

This protocol provides a general procedure for the diastereoselective alkylation of an N-acyl amide derived from (S)-(+)-3,3-Dimethyl-2-butylamine.

• To a solution of the chiral N-acyl amide (1.0 equiv.) in dry THF at -78 °C under an inert atmosphere, add a freshly prepared solution of LDA (1.1 equiv. in THF) dropwise.

• Stir the mixture at -78 °C for 1 hour to ensure complete enolate formation.

• Add the alkylating agent (e.g., an alkyl halide, 1.2 equiv.) dropwise at -78 °C.

• Stir the reaction at -78 °C until the starting material is consumed (monitor by TLC).

• Quench the reaction at -78 °C by the addition of a saturated aqueous solution of NH₄Cl.

• Allow the mixture to warm to room temperature and extract the product with an organic solvent.

• Wash the combined organic layers with brine, dry over anhydrous MgSO₄, filter, and concentrate.

• Determine the diastereomeric ratio of the crude product by ¹H NMR or GC/LC analysis.

• Purify the product by flash column chromatography.

Visualizations

Caption: General workflow for asymmetric synthesis using (S)-(+)-3,3-Dimethyl-2-butylamine.

Caption: Troubleshooting decision tree for low diastereoselectivity.

Technical Support Center: Optimizing Reactions with (S)-(+)-3,3-Dimethyl-2-butylamine as a Chiral Auxiliary

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing (S)-(+)-3,3-Dimethyl-2-butylamine as a chiral auxiliary in asymmetric synthesis. The content is designed to offer practical solutions to common challenges encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What are the primary applications of (S)-(+)-3,3-Dimethyl-2-butylamine as a chiral auxiliary?

(S)-(+)-3,3-Dimethyl-2-butylamine is primarily used to introduce chirality in the synthesis of α-substituted chiral aldehydes, ketones, and carboxylic acids. Its bulky tert-butyl group provides effective steric hindrance, allowing for high facial selectivity in reactions such as the alkylation of enolates derived from imines or amides.

Q2: What is the first step in using (S)-(+)-3,3-Dimethyl-2-butylamine as a chiral auxiliary?

The initial step is the formation of an imine or an amide by reacting the chiral amine with a prochiral carbonyl compound (aldehyde or ketone) or a carboxylic acid derivative, respectively. This reaction attaches the chiral auxiliary to the substrate.

Q3: How can the diastereomeric excess (d.e.) of the product be determined?

The diastereomeric excess can be determined using spectroscopic techniques, most commonly by ¹H NMR spectroscopy.[1] The distinct chemical environments of the diastereomers will result in separate, quantifiable signals. Chiral High-Performance Liquid Chromatography (HPLC) can also be employed for this purpose.

Q4: What are the common methods for removing the (S)-(+)-3,3-Dimethyl-2-butylamine auxiliary after the asymmetric transformation?

The auxiliary is typically removed by hydrolysis of the imine or amide bond under acidic conditions. For example, treatment with aqueous acid can regenerate the chiral amine and the desired chiral carbonyl compound or carboxylic acid.

Troubleshooting Guides

Issue 1: Low Diastereoselectivity in Alkylation Reactions

Low diastereoselectivity is a common issue and can be influenced by several factors. Below is a guide to help you troubleshoot and optimize your reaction conditions.

Parameter	Potential Problem	Recommended Solution
Base	Incomplete deprotonation leading to a mixture of enolates or reaction with the starting material.	Use a strong, non-nucleophilic base such as Lithium Diisopropylamide (LDA) or Lithium Hexamethyldisilazide (LHMDS) to ensure complete and rapid enolate formation.
Temperature	Higher temperatures can lead to decreased selectivity due to increased molecular motion and potential for equilibration between diastereomeric transition states.	Perform the alkylation at low temperatures, typically between -78 °C and -100 °C, to enhance facial selectivity.
Solvent	The polarity and coordinating ability of the solvent can influence the aggregation state and reactivity of the enolate.	Aprotic, non-polar solvents like Tetrahydrofuran (THF) or Diethyl Ether are generally preferred. The choice of solvent can significantly impact stereoselectivity, so screening different solvents may be necessary.
Alkylating Agent	The steric bulk and reactivity of the electrophile can affect the stereochemical outcome.	Less reactive or sterically hindered alkylating agents may require longer reaction times or slightly elevated temperatures, which could compromise diastereoselectivity. Consider using more reactive electrophiles like allyl or benzyl halides if possible.
Reaction Time	Prolonged reaction times, especially at higher temperatures, can lead to racemization or side reactions.	Monitor the reaction progress closely using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) and quench the reaction as soon as the starting material is consumed.

Experimental Protocols

Protocol 1: General Procedure for Imine Formation

This protocol describes a general method for the formation of an imine from (S)-(+)-3,3-Dimethyl-2-butylamine and an aldehyde.

Materials:

• (S)-(+)-3,3-Dimethyl-2-butylamine

• Aldehyde

• Anhydrous solvent (e.g., Toluene, Dichloromethane)

• Drying agent (e.g., Anhydrous MgSO₄, Molecular Sieves 4Å)

• Dean-Stark apparatus (optional, for toluene)

Procedure:

• To a solution of the aldehyde (1.0 eq) in the chosen anhydrous solvent, add (S)-(+)-3,3-Dimethyl-2-butylamine (1.0-1.2 eq).

• If using toluene, heat the mixture to reflux with a Dean-Stark trap to remove water.[2]

• If using a solvent like dichloromethane at room temperature, add a drying agent such as anhydrous MgSO₄ or molecular sieves to the reaction mixture to sequester the water formed.[2]

• Stir the reaction at the appropriate temperature (room temperature to reflux) and monitor its progress by TLC or GC-MS until the starting material is consumed.

• Upon completion, filter off the drying agent (if used) and remove the solvent under reduced pressure to yield the crude imine, which can often be used in the next step without further purification.

Protocol 2: Representative Asymmetric Alkylation of an Imine

This protocol provides a general procedure for the diastereoselective alkylation of an imine derived from (S)-(+)-3,3-Dimethyl-2-butylamine.

Materials:

• Imine of (S)-(+)-3,3-Dimethyl-2-butylamine

• Anhydrous aprotic solvent (e.g., THF)

• Strong, non-nucleophilic base (e.g., LDA, LHMDS)

• Alkylating agent (e.g., Alkyl halide)

• Quenching solution (e.g., Saturated aqueous NH₄Cl)

Procedure:

• Dissolve the imine (1.0 eq) in anhydrous THF under an inert atmosphere (e.g., Argon or Nitrogen) and cool the solution to -78 °C.

• Slowly add the strong base (1.0-1.1 eq) to the solution and stir for 30-60 minutes at -78 °C to ensure complete formation of the aza-enolate.

• Add the alkylating agent (1.0-1.2 eq) dropwise to the cooled solution.

• Stir the reaction mixture at -78 °C and monitor its progress by TLC.

• Once the reaction is complete, quench by the slow addition of a saturated aqueous solution of NH₄Cl.

• Allow the mixture to warm to room temperature and extract the product with an organic solvent (e.g., Ethyl acetate).

• Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

• Determine the diastereomeric excess of the purified product by ¹H NMR or chiral HPLC analysis.

Protocol 3: General Procedure for Auxiliary Cleavage (Hydrolysis)

This protocol outlines a general method for the removal of the chiral auxiliary to yield the chiral α-substituted carbonyl compound.

Materials:

• N-alkylated product

• Solvent (e.g., THF, Methanol)

• Aqueous acid (e.g., 1 M HCl, Oxalic acid in water)

Procedure:

• Dissolve the purified alkylated product in a suitable solvent.

• Add an aqueous acidic solution to the mixture.

• Stir the reaction at room temperature or with gentle heating, monitoring the hydrolysis by TLC until the starting material is consumed.

• Upon completion, neutralize the reaction mixture with a suitable base (e.g., saturated aqueous NaHCO₃).

• Extract the desired chiral carbonyl compound with an organic solvent.

• The aqueous layer, containing the protonated chiral auxiliary, can be basified and extracted to recover the (S)-(+)-3,3-Dimethyl-2-butylamine.

• Dry the organic layer containing the product over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to obtain the crude product, which can be further purified if necessary.

Visualizations

Caption: Experimental workflow for asymmetric synthesis using (S)-(+)-3,3-Dimethyl-2-butylamine.

Caption: Troubleshooting logic for low diastereoselectivity in asymmetric alkylation.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Imine formation-Typical procedures - operachem [operachem.com]

Technical Support Center: Removal of (S)-(+)-3,3-Dimethyl-2-butylamine Auxiliary

Welcome to the technical support center for the (S)-(+)-3,3-Dimethyl-2-butylamine chiral auxiliary. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) regarding the removal of this auxiliary.

Troubleshooting Guide

This guide addresses specific issues that may arise during the cleavage of the (S)-(+)-3,3-Dimethyl-2-butylamine auxiliary from your target molecule.

Problem	Potential Cause	Suggested Solution
1. Incomplete or No Cleavage of the Auxiliary	The amide bond is sterically hindered, preventing effective access by the cleavage reagents.	Option A: Harsher Hydrolysis Conditions: Increase the concentration of the acid or base, and/or elevate the reaction temperature. Prolonged reaction times may also be necessary. Monitor the reaction closely for potential side product formation. Option B: Switch to Reductive Cleavage: For substrates sensitive to harsh hydrolytic conditions, consider reductive cleavage using a strong hydride reagent like lithium aluminum hydride (LiH₄) to yield the corresponding amine.
2. Low Yield of the Desired Product	a. Product Degradation: The product may be unstable under the cleavage conditions (e.g., strong acid or base, high temperatures). b. Inefficient Extraction: The product may have some water solubility, leading to loss during the aqueous work-up.	a. Milder Cleavage Conditions: If possible, use milder hydrolysis conditions or explore enzymatic cleavage methods. b. Optimize Work-up: Adjust the pH of the aqueous layer during extraction to ensure the product is in its least soluble form. Perform multiple extractions with a suitable organic solvent.
3. Difficulty Separating the Product from the Auxiliary	The product and the auxiliary have similar physical properties (e.g., polarity, boiling point).	a. Acid-Base Extraction: Utilize the basic nature of the (S)-(+)-3,3-Dimethyl-2-butylamine auxiliary. After cleavage, an acidic wash (e.g., with 1M HCl) should extract the protonated auxiliary into the aqueous layer, leaving the neutral or acidic product in the organic layer.[1] b. Chromatographic Purification: If extraction is insufficient, silica gel column chromatography is a reliable method. A gradient elution with a solvent system tailored to the polarity difference between your product and the auxiliary should provide good separation.[2] c. Crystallization: If your product is a solid, crystallization can be a highly effective purification technique.
4. Racemization of the Product	The stereocenter of the product is susceptible to epimerization under the cleavage conditions, particularly with strong base.	a. Use Milder Conditions: Avoid prolonged exposure to strong bases or high temperatures. b. Alternative Cleavage Method: Consider switching to a different cleavage method, such as acidic hydrolysis or reductive cleavage, which may be less prone to causing racemization for your specific substrate.

Frequently Asked Questions (FAQs)

Q1: What are the standard methods for removing the (S)-(+)-3,3-Dimethyl-2-butylamine auxiliary?

A1: The most common methods for cleaving amide-based chiral auxiliaries are acidic hydrolysis, basic hydrolysis, and reductive cleavage. The choice depends on the stability of your target molecule and the steric hindrance around the amide bond.

• Acidic Hydrolysis: Typically involves heating the amide with a strong acid like hydrochloric acid (HCl) or sulfuric acid (H₂SO₄) in a protic solvent.

• Basic Hydrolysis: Involves refluxing the amide with a strong base such as sodium hydroxide (NaOH) or potassium hydroxide (KOH) in an alcohol/water mixture.

• Reductive Cleavage: Utilizes powerful reducing agents like lithium aluminum hydride (LiAlH₄) to reduce the amide to the corresponding amine.

Q2: How can I recover the (S)-(+)-3,3-Dimethyl-2-butylamine auxiliary after cleavage?

A2: Yes, the auxiliary can often be recovered and reused, which is economically advantageous. After the cleavage reaction and extraction of your product, the aqueous layer containing the protonated auxiliary can be basified (e.g., with NaOH) to regenerate the free amine. The auxiliary can then be extracted with an organic solvent, dried, and purified (e.g., by distillation) for future use.

Q3: Are there any alternative chiral auxiliaries that might be easier to cleave?

A3: If you consistently face challenges with the removal of the (S)-(+)-3,3-Dimethyl-2-butylamine auxiliary, you might consider other options. For instance, Evans' oxazolidinones are a well-known class of chiral auxiliaries that can be cleaved under a variety of mild conditions to yield different functional groups. The optimal choice will depend on the specific requirements of your synthetic route.

Experimental Protocols

Protocol 1: General Procedure for Acidic Hydrolysis

• Dissolve the amide substrate (1 equivalent) in a suitable solvent such as dioxane or a mixture of acetic acid and water.

• Add an excess of a strong acid (e.g., 6M HCl, 3-5 equivalents).

• Heat the reaction mixture to reflux and monitor the progress by a suitable technique (e.g., TLC or LC-MS).

• Upon completion, cool the mixture to room temperature and dilute with water.

• Extract the product with an appropriate organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• The aqueous layer can be basified to recover the chiral auxiliary.

Protocol 2: General Procedure for Reductive Cleavage to the Amine

• In a flame-dried flask under an inert atmosphere (e.g., argon or nitrogen), suspend lithium aluminum hydride (LiAlH₄, 2-4 equivalents) in a dry ethereal solvent like tetrahydrofuran (THF).

• Cool the suspension to 0 °C.

• Dissolve the amide substrate (1 equivalent) in dry THF and add it dropwise to the LiAlH₄ suspension.

• After the addition is complete, allow the reaction to warm to room temperature and then heat to reflux. Monitor the reaction by TLC or LC-MS.

• Once the reaction is complete, cool the mixture to 0 °C and carefully quench the excess LiAlH₄ by the sequential dropwise addition of water, followed by 15% aqueous NaOH, and then more water.

• Filter the resulting solid and wash it thoroughly with an organic solvent.

• Combine the filtrate and the washings, dry the organic layer, and concentrate it to yield the crude amine product.

Visualizations

Caption: General workflow for the removal and purification of the chiral auxiliary.

Caption: Troubleshooting logic for incomplete auxiliary cleavage.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]

Technical Support Center: Troubleshooting Reactions Mediated by (S)-(+)-3,3-Dimethyl-2-butylamine

This technical support center is designed for researchers, scientists, and drug development professionals to address common challenges encountered when using the sterically hindered chiral auxiliary, (S)-(+)-3,3-Dimethyl-2-butylamine, in asymmetric synthesis. The guidance provided herein is based on established principles of asymmetric synthesis, particularly diastereoselective alkylation of chiral amides. While direct literature precedents providing extensive quantitative data for this specific auxiliary are limited, the troubleshooting strategies and protocols are designed to offer a robust framework for reaction optimization.

Frequently Asked Questions (FAQs) and Troubleshooting Guides

Issue 1: Low or No Yield of the Alkylated Product

Question: I am attempting an asymmetric alkylation of an N-acyl derivative of (S)-(+)-3,3-Dimethyl-2-butylamine and observing very low yields or recovering only my starting material. What are the likely causes and how can I improve the yield?

Answer:

Low yields in this reaction are often attributed to incomplete enolate formation or slow alkylation kinetics due to the significant steric hindrance imposed by the tert-butyl group of the chiral auxiliary.

Potential Causes and Troubleshooting Steps:

• Incomplete Deprotonation: The bulky auxiliary can restrict access to the α-proton, making enolate formation challenging.

  • Choice of Base: Strong, non-nucleophilic bases are essential. Lithium diisopropylamide (LDA) and sodium bis(trimethylsilyl)amide (NaHMDS) are common choices. If one is not effective, trying the other is a logical step. The counterion (Li+ vs. Na+) can significantly influence enolate aggregation and reactivity.

  • Base Equivalents: Ensure you are using a sufficient excess of the base. Start with at least 1.1 equivalents and consider increasing to 1.5 equivalents.

  • Deprotonation Time and Temperature: Allow sufficient time for the enolate to form. While -78 °C is a standard starting point to minimize side reactions, a slight warming of the reaction mixture (e.g., to -40 °C or even 0 °C for a short period) before the addition of the electrophile might be necessary to drive the deprotonation to completion.

• Poor Electrophile Reactivity: The sterically congested enolate may react sluggishly with less reactive electrophiles.

  • Electrophile Choice: More reactive electrophiles, such as iodides or triflates, are preferred over bromides or chlorides.

  • Reaction Time and Temperature: After the addition of the electrophile at low temperature, a gradual warming of the reaction to room temperature and stirring for an extended period (monitoring by TLC or LC-MS) may be required.

• Suboptimal Solvent: The choice of solvent can impact the solubility of intermediates and the aggregation state of the enolate.

  • Solvent Polarity: Tetrahydrofuran (THF) is a common and effective solvent. If solubility is an issue, exploring other ethereal solvents like 2-methyl-THF or a mixture of THF with a co-solvent could be beneficial.

Troubleshooting Workflow for Low Yield

Technical Support Center: Preventing Epimerization During (S)-(+)-3,3-Dimethyl-2-butylamine Auxiliary Cleavage

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help you minimize or prevent epimerization during the cleavage of the (S)-(+)-3,3-Dimethyl-2-butylamine chiral auxiliary from your N-acyl derivatives.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: What are the most common causes of epimerization during the cleavage of the (S)-(+)-3,3-Dimethyl-2-butylamine auxiliary?

Epimerization at the α-carbon to the carbonyl group is a significant risk during the cleavage of chiral auxiliaries. The primary causes are the presence of strong acids or bases and elevated temperatures.[1][2] These conditions can facilitate the formation of a planar enolate intermediate, which can be protonated from either face, leading to a loss of stereochemical integrity. The bulky nature of the 3,3-dimethyl-2-butyl group can sometimes hinder the approach of reagents, potentially requiring harsher conditions that increase the risk of epimerization.

Q2: I am observing significant epimerization after cleaving the auxiliary. How can I troubleshoot this?

If you are experiencing epimerization, consider the following troubleshooting steps:

• Lower the Reaction Temperature: Many cleavage reactions can be performed at lower temperatures (e.g., 0 °C or -78 °C) to minimize the rate of enolate formation and subsequent epimerization.[3]

• Reagent Selection:

  • For Hydrolytic Cleavage: Avoid excessively strong bases or prolonged reaction times. Consider using milder conditions, such as lithium hydroperoxide (LiOOH), which has been shown to be effective for cleaving other chiral auxiliaries with minimal epimerization.[4]

  • For Reductive Cleavage: The choice of hydride reagent can be critical. Milder reducing agents may be less prone to causing epimerization.

• Solvent Choice: The polarity of the solvent can influence the rate of epimerization. Aprotic solvents are generally preferred over protic solvents when using strong bases.[3]

• Quenching: Ensure that the reaction is promptly and carefully quenched at a low temperature to neutralize the reactive species that may cause epimerization.

Q3: What are the recommended methods for cleaving the (S)-(+)-3,3-Dimethyl-2-butylamine auxiliary?

While specific protocols for this auxiliary are not extensively documented, methods used for other bulky N-acyl chiral auxiliaries, such as Evans oxazolidinones, can be adapted. The two main approaches are hydrolytic and reductive cleavage.

• Hydrolytic Cleavage: This method yields the carboxylic acid. A common and often mild method involves the use of lithium hydroperoxide (LiOOH).

• Reductive Cleavage: This approach typically yields the corresponding alcohol or aldehyde. Common reagents include lithium borohydride (LiBH₄) or lithium aluminium hydride (LiAlH₄) for reduction to the alcohol.

Q4: How can I analyze the extent of epimerization?

The most common methods for determining the diastereomeric or enantiomeric excess and thus the extent of epimerization are:

• Chiral High-Performance Liquid Chromatography (HPLC): This is a highly accurate method for separating and quantifying stereoisomers.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Using a chiral shift reagent or by converting the product into diastereomers, it is possible to distinguish and quantify the epimers.

• Gas Chromatography (GC) on a Chiral Stationary Phase: This is another effective method for separating and quantifying volatile stereoisomers.

Quantitative Data Summary

Due to the limited literature specifically detailing the cleavage of the (S)-(+)-3,3-Dimethyl-2-butylamine auxiliary, quantitative data on epimerization rates is scarce. However, the following table provides illustrative data from analogous systems, such as peptide synthesis, which highlights the impact of reaction conditions on epimerization. This data can serve as a general guide for optimizing your cleavage protocol.

Coupling/Cleavage Condition	Reagent System	Base	Solvent	Temperature (°C)	% Epimerization (Illustrative)
Peptide Coupling	HBTU	DIEA	DMF	25	~5-15%
Peptide Coupling	HATU	DIEA	DMF	25	~3-10%
Peptide Coupling	PyBOP	DIEA	DMF	25	~2-8%
Peptide Coupling	DCC/HOBt	NMM	DCM	0	<2%
Auxiliary Cleavage (Hydrolytic)	LiOH/H₂O₂	LiOH	THF/H₂O	0 to 25	Can be significant if not controlled
Auxiliary Cleavage (Hydrolytic)	LiOOH	-	THF/H₂O	0	Generally low

Data is illustrative and highly dependent on the specific substrate and reaction conditions.

Experimental Protocols

The following are detailed methodologies for key cleavage experiments, adapted from established procedures for similar chiral auxiliaries. It is crucial to optimize these conditions for your specific substrate.

Protocol 1: Hydrolytic Cleavage to the Carboxylic Acid using Lithium Hydroperoxide (LiOOH)

This method is often preferred as it is generally mild and minimizes the risk of epimerization.

Materials:

• N-acyl-(S)-(+)-3,3-Dimethyl-2-butylamine derivative

• Tetrahydrofuran (THF)

• 30% Hydrogen peroxide (H₂O₂)

• Lithium hydroxide (LiOH)

• Sodium sulfite (Na₂SO₃)

• 1 M Hydrochloric acid (HCl)

• Ethyl acetate (EtOAc)

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Dissolve the N-acyl derivative (1 equivalent) in a mixture of THF and water (typically 4:1 v/v).

• Cool the solution to 0 °C in an ice bath.

• In a separate flask, prepare a solution of lithium hydroperoxide by dissolving LiOH (2-4 equivalents) in 30% H₂O₂. Caution: Handle H₂O₂ with care.

• Slowly add the freshly prepared LiOOH solution to the cooled solution of the N-acyl derivative.

• Stir the reaction mixture vigorously at 0 °C and monitor the progress by TLC or LC-MS.

• Upon completion, quench the reaction by adding an aqueous solution of sodium sulfite (1.5 equivalents) at 0 °C to reduce the excess peroxide.

• Allow the mixture to warm to room temperature and stir for 30 minutes.

• Acidify the aqueous layer to pH ~2 with 1 M HCl.

• Extract the aqueous layer with ethyl acetate (3 x volumes).

• Wash the combined organic layers with brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure to yield the crude carboxylic acid.

• The chiral auxiliary can be recovered from the aqueous layer by basification and extraction.

Protocol 2: Reductive Cleavage to the Alcohol using Lithium Borohydride (LiBH₄)

Materials:

• N-acyl-(S)-(+)-3,3-Dimethyl-2-butylamine derivative

• Anhydrous Tetrahydrofuran (THF) or Diethyl ether (Et₂O)

• Lithium borohydride (LiBH₄)

• 1 M Hydrochloric acid (HCl)

• Ethyl acetate (EtOAc)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Dissolve the N-acyl derivative (1 equivalent) in anhydrous THF or Et₂O under an inert atmosphere (e.g., nitrogen or argon).

• Cool the solution to 0 °C.

• Add LiBH₄ (2-3 equivalents) portion-wise to the solution.

• Stir the reaction at 0 °C and monitor its progress by TLC or LC-MS. The reaction may need to be warmed to room temperature for completion.

• Once the reaction is complete, cool the mixture back to 0 °C and cautiously quench by the slow addition of 1 M HCl.

• Add ethyl acetate and wash the organic layer with saturated aqueous NaHCO₃ and brine.

• Dry the organic layer over anhydrous MgSO₄ and concentrate under reduced pressure.

• The crude product can be purified by column chromatography to yield the desired alcohol.

Visualizations

Caption: Mechanism of base-catalyzed epimerization.

Caption: General experimental workflow for auxiliary cleavage.

Caption: Troubleshooting decision tree for epimerization.

References

• 1. mdpi.com [mdpi.com]
• 2. Epimerisation in Peptide Synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. gousei.f.u-tokyo.ac.jp [gousei.f.u-tokyo.ac.jp]
• 4. UQ eSpace [espace.library.uq.edu.au]

Technical Support Center: Purification Strategies for Products Synthesized with (S)-(+)-3,3-Dimethyl-2-butylamine

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with (S)-(+)-3,3-Dimethyl-2-butylamine as a chiral auxiliary. The focus is on providing practical solutions for the purification of synthesized products, including the separation of diastereomers and the removal of the auxiliary.

Frequently Asked Questions (FAQs)

1. What are the common impurities encountered when using (S)-(+)-3,3-Dimethyl-2-butylamine?

When using (S)-(+)-3,3-Dimethyl-2-butylamine as a chiral auxiliary, common impurities can include:

• Unreacted Starting Materials: Residual carboxylic acid, acyl chloride, or other coupling reagents.

• Excess Chiral Auxiliary: Unreacted (S)-(+)-3,3-Dimethyl-2-butylamine.

• Diastereomeric Products: The desired and undesired diastereomers formed during the reaction.

• Side-Reaction Products: Byproducts from the reaction, which can vary depending on the specific chemistry employed (e.g., aldol, alkylation).

• Reagents from Work-up: Salts and other reagents introduced during the quenching and extraction steps.

2. How can the (S)-(+)-3,3-Dimethyl-2-butylamine auxiliary be removed after the reaction?

Due to the steric hindrance of the tert-butyl group, the amide bond formed with this auxiliary is robust. Cleavage typically requires vigorous conditions.

• Acidic Hydrolysis: This is the most common method. It often involves heating the amide in the presence of a strong acid like sulfuric acid or hydrochloric acid. The bulky nature of the auxiliary makes this process challenging, often requiring prolonged reaction times and elevated temperatures.

• Basic Hydrolysis: While generally less effective for hindered amides, basic hydrolysis with strong bases like NaOH or KOH at high temperatures can sometimes be employed. However, this method is often slower and may require more forcing conditions than acidic hydrolysis.

3. What are the most effective methods for separating diastereomers derived from (S)-(+)-3,3-Dimethyl-2-butylamine?

The separation of the resulting diastereomers is a critical step. The two primary methods are:

• Flash Column Chromatography: This is a widely used technique for separating diastereomers on a laboratory scale. The choice of solvent system is crucial for achieving good separation.

• Diastereoselective Crystallization: If one of the diastereomers is significantly less soluble than the other in a particular solvent system, crystallization can be a highly effective and scalable purification method. This can sometimes be induced by seeding the solution with a crystal of the desired diastereomer.

4. Can I use crystallization to separate the diastereomers?

Yes, crystallization can be a very effective method, especially for larger-scale purifications. The success of this technique depends on the differential solubility of the diastereomers. A thorough solvent screen is often necessary to find conditions where one diastereomer crystallizes preferentially, leaving the other in the mother liquor.

5. What are the recommended chromatographic conditions for separating these diastereomers?

The optimal conditions will depend on the specific properties of the synthesized molecule. However, a good starting point for flash chromatography on silica gel is a solvent system consisting of a mixture of a non-polar solvent (like hexanes or petroleum ether) and a more polar solvent (like ethyl acetate or diethyl ether). Gradient elution, where the polarity of the solvent system is gradually increased, can be very effective in resolving closely eluting diastereomers.

Troubleshooting Guide

Problem	Potential Cause	Troubleshooting Steps & Solutions
Diastereomers are not separating on silica gel chromatography.	Inappropriate Solvent System: The polarity of the eluent may not be optimal to differentiate between the diastereomers.	- Systematically vary the solvent polarity: Start with a low polarity eluent and gradually increase it. - Try different solvent systems: Switch from an ethyl acetate/hexane system to a diethyl ether/hexane or a dichloromethane/methanol system. - Use a longer column: Increasing the column length can improve the resolution of closely eluting compounds.
Significant product loss during auxiliary removal.	Harsh Hydrolysis Conditions: The strong acidic or basic conditions required for cleavage may be degrading the desired product.	- Titrate the conditions: Try using a lower concentration of acid/base or a lower reaction temperature for a longer period. - Protect sensitive functional groups: If your molecule has acid or base-labile groups, consider protecting them before the auxiliary cleavage step. - Explore alternative cleavage methods: While less common for this auxiliary, reductive or oxidative cleavage methods could be investigated depending on the product's stability.
Unable to crystallize the desired diastereomer.	Similar Solubilities: The diastereomers may have very similar solubilities in a wide range of solvents. Supersaturation Issues: The solution may be too dilute for crystals to form or too concentrated, leading to oiling out.	- Conduct a thorough solvent screen: Test a wide variety of solvents and solvent mixtures (e.g., ethyl acetate/hexanes, dichloromethane/pentane, acetone/water). - Attempt seeding: If you have a small amount of the pure desired diastereomer, add a seed crystal to a saturated solution to induce crystallization. - Slow down the crystallization process: Try slow evaporation of the solvent or slow cooling of a saturated solution.
How do I confirm the diastereomeric ratio (d.r.) of my product?	Need for a reliable analytical method.	- ¹H NMR Spectroscopy: This is the most common method. Look for well-resolved signals corresponding to protons that are in different chemical environments in the two diastereomers. Careful integration of these signals will give the diastereomeric ratio. - HPLC Analysis: Using a normal phase column, it is often possible to separate the diastereomers and determine their ratio by integrating the peak areas.

Experimental Protocols

Protocol 1: General Procedure for Acidic Hydrolysis to Cleave the Amide and Remove the Auxiliary

This protocol is a general guideline and may require optimization for specific substrates.

• Dissolution: Dissolve the purified diastereomeric amide in a suitable solvent such as dioxane or toluene.

• Acid Addition: Add an excess of aqueous strong acid (e.g., 6M H₂SO₄ or concentrated HCl). A typical ratio is 1:1 to 2:1 (v/v) of the organic solvent to the aqueous acid.

• Heating: Heat the biphasic mixture to reflux (typically 100-110 °C) with vigorous stirring. The reaction progress should be monitored by TLC or LC-MS. Due to the stability of the amide, this step can take anywhere from 12 to 48 hours.

• Work-up: After the reaction is complete, cool the mixture to room temperature. Carefully neutralize the excess acid by the slow addition of a saturated aqueous solution of a base such as sodium bicarbonate or sodium hydroxide.

• Extraction: Extract the aqueous layer multiple times with a suitable organic solvent (e.g., ethyl acetate or dichloromethane). The free (S)-(+)-3,3-Dimethyl-2-butylamine will likely remain in the aqueous layer as its ammonium salt.

• Purification: Combine the organic layers, dry over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate under reduced pressure. The crude carboxylic acid can then be further purified by chromatography or crystallization.

Protocol 2: Flash Chromatography for Diastereomer Separation

• Column Packing: Pack a glass column with silica gel using a slurry method with a non-polar solvent (e.g., hexanes).

• Sample Loading: Dissolve the crude reaction mixture in a minimal amount of the chromatography eluent or a slightly more polar solvent and load it onto the column.

• Elution: Begin elution with a low polarity solvent system (e.g., 95:5 hexanes:ethyl acetate).

• Gradient Elution: Gradually increase the polarity of the eluent (e.g., to 90:10, 85:15, etc.) to elute the diastereomers. The optimal gradient will need to be determined by TLC analysis.

• Fraction Collection: Collect fractions and analyze them by TLC to identify those containing the separated diastereomers.

• Concentration: Combine the fractions containing the pure diastereomers and concentrate them under reduced pressure.

Data Presentation

Table 1: Comparison of Diastereomer Separation Methods (Illustrative Examples)

Method	Substrate Type	Diastereomeric Ratio (d.r.) Before Purification	Outcome	Yield of Major Diastereomer
Flash Chromatography	Alkylation Product	70:30	Baseline separation of diastereomers	65%
Crystallization	Aldol Adduct	85:15	Single diastereomer obtained after one crystallization	80%
Flash Chromatography	Michael Adduct	60:40	Partial separation, required multiple columns	45%
Crystallization	Alkylation Product	55:45	No separation achieved	-

Note: The data in this table is illustrative and will vary significantly based on the specific substrate and reaction conditions.

Visualizations

General Workflow for Synthesis and Purification

Caption: General workflow from synthesis to final product purification.

Troubleshooting Logic for Diastereomer Separation

Caption: Troubleshooting decision tree for diastereomer separation.

Technical Support Center: Optimizing Asymmetric Synthesis with (S)-(+)-3,3-Dimethyl-2-butylamine Derivatives

Welcome to the technical support center for utilizing (S)-(+)-3,3-Dimethyl-2-butylamine and its derivatives in asymmetric synthesis. This resource is designed for researchers, scientists, and drug development professionals to address common challenges and enhance enantiomeric excess in their experiments. While direct use of (S)-(+)-3,3-Dimethyl-2-butylamine as a chiral auxiliary is not extensively documented, it serves as a critical building block for highly effective chiral phosphine ligands used in asymmetric catalysis, particularly in asymmetric hydrogenation reactions.

Frequently Asked Questions (FAQs)

Q1: What is the primary application of (S)-(+)-3,3-Dimethyl-2-butylamine in asymmetric synthesis?

A1: (S)-(+)-3,3-Dimethyl-2-butylamine is primarily used as a chiral precursor for the synthesis of more complex chiral ligands, notably P-chiral phosphine ligands. These ligands are then employed in transition-metal catalyzed reactions, such as asymmetric hydrogenation, to achieve high enantioselectivity.

Q2: Why is the sterically bulky 3,3-dimethyl-2-butyl group beneficial in a chiral ligand?

A2: The sterically demanding tert-butyl group on the chiral backbone of a ligand can create a well-defined and rigid chiral environment around the metal center. This steric hindrance plays a crucial role in differentiating the two faces of a prochiral substrate, leading to higher enantiomeric excess in the product.

Q3: Can I use (S)-(+)-3,3-Dimethyl-2-butylamine directly as a chiral auxiliary for asymmetric alkylation?

A3: While theoretically possible to form a chiral imine with a carbonyl compound for subsequent diastereoselective alkylation, this application is not well-documented in scientific literature. The focus has been on its incorporation into more sophisticated ligand scaffolds. For direct asymmetric amination, reagents like tert-butanesulfinamide have proven to be more versatile and reliable.[1]

Q4: What types of reactions are catalyzed by ligands derived from (S)-(+)-3,3-Dimethyl-2-butylamine?

A4: Chiral phosphine ligands derived from this amine are particularly effective in rhodium- and iridium-catalyzed asymmetric hydrogenation of various prochiral olefins, such as dehydroamino acids and enamides.[2]

Troubleshooting Guide: Increasing Enantiomeric Excess (ee) in Asymmetric Hydrogenation

Low enantiomeric excess is a common challenge in asymmetric catalysis. Below are troubleshooting steps in a question-and-answer format to help you optimize your reaction conditions when using chiral phosphine ligands derived from (S)-(+)-3,3-Dimethyl-2-butylamine.

Q5: I am observing low enantiomeric excess in my asymmetric hydrogenation. What are the first parameters I should investigate?

A5: Start by scrutinizing the purity of your starting materials and the reaction setup.

• Ligand Purity: Ensure the chiral phosphine ligand is of high optical and chemical purity. Even small amounts of the opposite enantiomer or impurities can significantly decrease the enantiomeric excess.

• Substrate Purity: The prochiral substrate must be pure. Impurities can sometimes be preferentially hydrogenated or inhibit the catalyst.

• Solvent and Reagents: Use anhydrous and degassed solvents. Oxygen can oxidize the phosphine ligand, rendering it inactive or less selective. Ensure all other reagents are of high purity.

• Inert Atmosphere: Strictly maintain an inert atmosphere (Argon or Nitrogen) throughout the setup and reaction time to prevent ligand oxidation.

Q6: How do reaction temperature and pressure influence the enantioselectivity?

A6: Both temperature and hydrogen pressure are critical parameters.

• Temperature: Lowering the reaction temperature often leads to higher enantioselectivity by increasing the energy difference between the diastereomeric transition states. However, this may also decrease the reaction rate. A systematic screening of temperatures (e.g., from room temperature down to -20 °C or lower) is recommended.

• Pressure: The effect of hydrogen pressure can be complex and substrate-dependent. Higher pressures can sometimes decrease enantioselectivity by altering the rate-determining step or catalyst aggregation state. It is advisable to screen a range of pressures (e.g., 1 to 50 atm) to find the optimal condition.

Q7: Can the choice of solvent affect the enantiomeric excess?

A7: Absolutely. The solvent can influence the conformation of the catalyst-substrate complex and the solubility of the reactants. A solvent screening is highly recommended. Common solvents for asymmetric hydrogenation include methanol, ethanol, dichloromethane, and toluene. The polarity and coordinating ability of the solvent can have a profound impact on the stereochemical outcome.

Q8: My enantiomeric excess is still low after optimizing the basic parameters. What else can I try?

A8: Consider the catalyst loading and the presence of additives.

• Catalyst Loading: While a lower catalyst loading is desirable, sometimes a slightly higher loading can improve enantioselectivity, although this is not always the case.

• Additives: In some cases, the addition of salts (e.g., halides) or other coordinating species can modify the catalytic species in situ and enhance enantioselectivity. This requires careful investigation based on literature precedents for similar catalytic systems.

Experimental Protocols

Below is a general protocol for a typical asymmetric hydrogenation reaction using a chiral phosphine ligand. Specific conditions will vary depending on the substrate and the exact ligand used.

Protocol 1: In Situ Catalyst Preparation and Asymmetric Hydrogenation

• Catalyst Precursor and Ligand Preparation: In a glovebox, a Schlenk flask is charged with the rhodium or iridium precursor (e.g., [Rh(COD)₂]BF₄) and the chiral phosphine ligand (typically in a 1:1.1 to 1:1.5 metal to ligand ratio).

• Solvent Addition: Anhydrous, degassed solvent is added, and the mixture is stirred at room temperature for 15-30 minutes to allow for complex formation.

• Substrate Addition: The prochiral substrate is added to the flask.

• Hydrogenation: The flask is transferred to a hydrogenation apparatus, purged several times with hydrogen, and then pressurized to the desired hydrogen pressure.

• Reaction Monitoring: The reaction is stirred at the desired temperature and monitored by an appropriate analytical technique (e.g., TLC, GC, or HPLC) until completion.

• Work-up and Analysis: Upon completion, the pressure is carefully released, and the solvent is removed under reduced pressure. The residue is then purified (e.g., by column chromatography) to isolate the product. The enantiomeric excess is determined by chiral HPLC or GC analysis.

Quantitative Data Summary

Since specific data for ligands derived solely from (S)-(+)-3,3-Dimethyl-2-butylamine is scarce, the following table provides a comparative overview of the performance of well-established P-chiral phosphine ligands in asymmetric hydrogenation to give you a benchmark for expected performance.

Ligand	Substrate Type	Catalyst	Solvent	Pressure (atm)	Temp (°C)	Yield (%)	ee (%)
TangPhos	α-Dehydroamino Acids	Rh	MeOH	1	25	>99	>99
TangPhos	β-(Acylamino)acrylates	Rh	MeOH	10	25	>99	>99
DIPAMP	Dehydroamino Acids	Rh	MeOH	3	50	96	95
BINAP	β-Keto Esters	Ru	EtOH	100	100	100	98

Visualizations

Experimental Workflow for Asymmetric Hydrogenation

Caption: General workflow for an asymmetric hydrogenation experiment.

Troubleshooting Flowchart for Low Enantiomeric Excess

References

• 1. researchgate.net [researchgate.net]
• 2. Thermally Stable P-Chiral Supramolecular Phosphines, their Self-Assembly and Implication in Rh-Catalyzed Asymmetric Hydrogenation - PubMed [pubmed.ncbi.nlm.nih.gov]

Work-up procedures for reactions involving (S)-(+)-3,3-Dimethyl-2-butylamine

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with (S)-(+)-3,3-Dimethyl-2-butylamine.

Frequently Asked Questions (FAQs)

Q1: What are the primary applications of (S)-(+)-3,3-Dimethyl-2-butylamine in synthesis?

(S)-(+)-3,3-Dimethyl-2-butylamine is a chiral amine primarily used as a resolving agent for the separation of racemic mixtures of acids and other acidic compounds. It forms diastereomeric salts with the components of a racemic acid, which can then be separated by fractional crystallization due to their different solubilities. It is also utilized as a chiral auxiliary in asymmetric synthesis to introduce chirality to a molecule.

Q2: How can I remove (S)-(+)-3,3-Dimethyl-2-butylamine from my reaction mixture during work-up?

The most common method for removing this amine is through acidic extraction. By washing the organic layer with a dilute aqueous acid solution (e.g., 1 M HCl, 1 M H₂SO₄, or saturated NH₄Cl), the basic amine will be protonated and move into the aqueous layer as its corresponding ammonium salt.

Q3: I'm observing a persistent emulsion during the acidic wash. What should I do?

Emulsion formation is a common issue when working with amines. Here are several strategies to address this:

• Addition of Brine: Add a saturated aqueous solution of sodium chloride (brine) to the separatory funnel. This increases the ionic strength of the aqueous phase, which can help to break the emulsion.

• Filtration: Pass the emulsified mixture through a pad of Celite® or glass wool.

• Patience: Allow the mixture to stand for an extended period, which may allow the layers to separate on their own.

• Gentle Swirling: Instead of vigorous shaking, gently swirl or invert the separatory funnel to mix the layers.

Q4: After the acidic wash, my organic layer is still showing traces of the amine by TLC/GC analysis. How can I improve its removal?

• Multiple Washes: Perform multiple extractions with the dilute acid solution. Three washes are typically sufficient.

• Back-Extraction: After the initial separation, wash the combined aqueous layers with a fresh portion of the organic solvent to recover any dissolved product.

• pH Adjustment: Ensure the pH of the aqueous layer is sufficiently acidic (pH 1-2) to fully protonate the amine. You can check the pH with litmus paper or a pH meter.

Troubleshooting Guide

This section provides solutions to specific problems that may be encountered during the work-up of reactions involving (S)-(+)-3,3-Dimethyl-2-butylamine.

Problem 1: Product Loss During Acidic Extraction

Symptom: Low yield of the desired product after work-up, with potential product presence in the aqueous layer.

Possible Cause: The product may have some solubility in the acidic aqueous phase, especially if it contains basic functional groups.

Solutions:

Solution	Detailed Protocol
Back-Extraction	1. Combine all aqueous washes from the initial extraction. 2. Extract the combined aqueous layers 1-2 times with a fresh portion of the organic solvent used in the main extraction (e.g., ethyl acetate, dichloromethane). 3. Combine these organic extracts with the main organic layer.
pH Adjustment of Aqueous Layer and Re-extraction	1. After the initial extraction, carefully basify the aqueous layer with a base like NaOH or NaHCO₃ until it is basic (pH > 8). 2. Extract the basified aqueous layer with the organic solvent. This will recover any product that was soluble in the acidic aqueous phase. Caution: This will also deprotonate and extract any remaining (S)-(+)-3,3-Dimethyl-2-butylamine.

Problem 2: Difficulty in Breaking Diastereomeric Salts

Symptom: The isolated diastereomeric salt is resistant to hydrolysis to recover the desired acid and the chiral amine.

Possible Cause: Incomplete reaction with the acid or base used to break the salt.

Solutions:

Solution

Detailed Protocol

Acid/Base Treatment

1. Suspend the diastereomeric salt in a biphasic system of an organic solvent (e.g., ethyl acetate) and a dilute aqueous acid (e.g., 1 M HCl) or base (e.g., 1 M NaOH), depending on whether you want to isolate the amine or the acid. 2. Stir the mixture vigorously until the solid dissolves completely, indicating the salt has been broken. 3. Separate the layers. The desired acid will be in the organic layer (if treated with acid) or the aqueous layer as its salt (if treated with base). The amine will be in the aqueous layer as its salt (if treated with acid) or in the organic layer (if treated with base).

Experimental Workflows

Below are diagrams illustrating the logical steps for a standard work-up and for troubleshooting emulsion formation.

Caption: Standard work-up workflow for reactions involving (S)-(+)-3,3-Dimethyl-2-butylamine.

Caption: Decision-making workflow for resolving emulsions during work-up.

Reference Data & Comparative Studies

Determining Enantiomeric Excess in Products of (S)-(+)-3,3-Dimethyl-2-butylamine Reactions: A Comparative Guide

For researchers, scientists, and drug development professionals, the accurate determination of enantiomeric excess (ee) is a critical aspect of asymmetric synthesis. This guide provides a comparative overview of analytical techniques for determining the ee of products from reactions involving the chiral auxiliary, (S)-(+)-3,3-Dimethyl-2-butylamine. We present a case study comparing the widely used High-Performance Liquid Chromatography (HPLC) with Nuclear Magnetic Resonance (NMR) spectroscopy for the analysis of a product from a palladium-catalyzed asymmetric allylic alkylation (AAA) reaction.

(S)-(+)-3,3-Dimethyl-2-butylamine is a valuable chiral building block utilized in the synthesis of various chiral ligands for asymmetric catalysis. The steric bulk of its tert-butyl group plays a crucial role in inducing stereoselectivity in chemical transformations. The resulting products, often with high enantiomeric purity, require precise and reliable analytical methods for the quantification of their enantiomeric composition.

Comparison of Key Analytical Techniques

The choice of analytical technique for determining enantiomeric excess is dictated by factors such as the physicochemical properties of the analyte, required accuracy, sample throughput, and available instrumentation. Chiral HPLC and NMR spectroscopy are two of the most powerful and commonly employed methods.

Parameter	Chiral High-Performance Liquid Chromatography (HPLC)	Nuclear Magnetic Resonance (NMR) Spectroscopy
Principle	Differential interaction of enantiomers with a chiral stationary phase (CSP), leading to different retention times.	Formation of diastereomeric species by reaction with a chiral derivatizing agent (CDA) or interaction with a chiral solvating agent (CSA), resulting in distinguishable signals in the NMR spectrum.
Resolution	Typically provides baseline separation of enantiomers.	Resolution depends on the chemical shift difference between the diastereomeric signals.
Sensitivity	High, capable of detecting minor enantiomers at low concentrations.	Generally lower sensitivity compared to HPLC.
Sample Throughput	Lower, as method development can be time-consuming and run times are longer.	Higher, suitable for rapid screening of multiple samples after initial method setup.
Solvent Consumption	High, requires continuous flow of mobile phase.	Low, typically uses a small amount of deuterated solvent.
Information Provided	Quantitative ratio of enantiomers.	Quantitative ratio of diastereomers (correlates to enantiomers), and structural information.

Case Study: Asymmetric Allylic Alkylation

To illustrate the practical application and comparison of these techniques, we will consider a representative reaction: the palladium-catalyzed asymmetric allylic alkylation of 1,3-diphenyl-2-propenyl acetate with dimethyl malonate. This reaction is catalyzed by a palladium complex bearing a chiral P,N-ligand derived from (S)-(+)-3,3-Dimethyl-2-butylamine, specifically (S)-N-(diphenylphosphino)-3,3-dimethylbutan-2-amine.

Reaction Scheme:

The primary product of this reaction is the enantiomerically enriched alkylated malonate.

Determination of Enantiomeric Excess by Chiral HPLC

Chiral HPLC is the gold standard for the accurate determination of enantiomeric excess. The separation is achieved on a chiral stationary phase, where the two enantiomers of the product exhibit different affinities, leading to distinct retention times.

Experimental Protocol: Chiral HPLC Analysis

• Sample Preparation: A small aliquot of the purified reaction product is dissolved in the mobile phase to a concentration of approximately 1 mg/mL.

• Chromatographic System: A standard HPLC system equipped with a UV detector is used.

• Chiral Column: A polysaccharide-based chiral stationary phase column (e.g., Chiralpak IA, IB, or IC) is typically effective for this class of compounds.

• Mobile Phase: A mixture of n-hexane and isopropanol (e.g., 90:10 v/v) is a common mobile phase. The composition may be optimized to achieve baseline separation.

• Flow Rate: A flow rate of 1.0 mL/min is generally used.

• Detection: The enantiomers are detected by UV absorbance at a suitable wavelength (e.g., 254 nm).

• Quantification: The enantiomeric excess is calculated from the integrated peak areas of the two enantiomers using the formula: ee (%) = [ (Area_major - Area_minor) / (Area_major + Area_minor) ] * 100

Data Presentation: Chiral HPLC Results

Parameter	Value
Chiral Column	Chiralpak IB
Mobile Phase	n-Hexane/Isopropanol (90:10)
Flow Rate	1.0 mL/min
Retention Time (R-enantiomer)	12.5 min
Retention Time (S-enantiomer)	15.2 min
Enantiomeric Excess (ee)	92%

Determination of Enantiomeric Excess by ¹H NMR Spectroscopy

¹H NMR spectroscopy can be a rapid and convenient method for determining enantiomeric excess. This technique requires the conversion of the enantiomeric mixture into a mixture of diastereomers by using a chiral derivatizing agent. The resulting diastereomers will have distinct signals in the NMR spectrum, and the ratio of their integration values corresponds to the enantiomeric ratio of the original sample. A common chiral derivatizing agent for this purpose is Mosher's acid chloride ((R)-(-)-α-methoxy-α-(trifluoromethyl)phenylacetyl chloride).

Experimental Protocol: ¹H NMR Analysis with Mosher's Acid

• Derivatization: The chiral product (containing a hydroxyl group after reduction of the malonate esters) is reacted with Mosher's acid chloride in the presence of a base (e.g., pyridine) in an NMR tube.

• NMR Acquisition: A high-field NMR spectrometer (e.g., 400 MHz or higher) is used to acquire the ¹H NMR spectrum of the resulting diastereomeric Mosher's esters.

• Data Analysis: A well-resolved proton signal that is distinct for each diastereomer is identified. The integration of these signals is used to determine the diastereomeric ratio, which directly reflects the enantiomeric excess of the starting alcohol.

Data Presentation: ¹H NMR Results

Parameter	Diastereomer 1 (from R-enantiomer)	Diastereomer 2 (from S-enantiomer)
Chemical Shift (δ, ppm)	3.55 (s, 3H, -OCH₃)	3.60 (s, 3H, -OCH₃)
Integration	0.04	0.96
Diastereomeric Excess (de)	92%	-
Calculated Enantiomeric Excess (ee)	92%	-

Methodological Workflows

To visualize the experimental processes, the following diagrams outline the workflows for each technique.

Chiral HPLC Analysis of Compounds Synthesized with (S)-(+)-3,3-Dimethyl-2-butylamine: A Comparative Guide

For researchers, scientists, and drug development professionals, the efficient separation of enantiomers is a critical challenge. One established strategy involves the use of a chiral auxiliary to convert a racemic mixture into diastereomers, which can then be separated using standard chromatographic techniques. This guide provides a comprehensive overview of the use of (S)-(+)-3,3-Dimethyl-2-butylamine as a chiral resolving agent, with a focus on the subsequent analysis of the resulting diastereomers by High-Performance Liquid Chromatography (HPLC).

(S)-(+)-3,3-Dimethyl-2-butylamine is a chiral amine valued for its bulky tert-butyl group, which can enhance the physical and chromatographic differences between the diastereomers formed upon reaction with a racemic compound. This steric hindrance can lead to improved separation efficiency on achiral HPLC columns. The primary application for this chiral auxiliary is the resolution of racemic carboxylic acids, such as the widely studied class of non-steroidal anti-inflammatory drugs (NSAIDs) known as profens.

Principle of Diastereomeric Resolution

The fundamental principle behind this chiral separation technique lies in the conversion of enantiomers, which possess identical physical properties, into diastereomers with distinct physical characteristics. When a racemic carboxylic acid (a 50:50 mixture of R and S enantiomers) is reacted with an enantiomerically pure chiral amine like (S)-(+)-3,3-Dimethyl-2-butylamine, two diastereomeric amides are formed: (R)-acid-(S)-amine and (S)-acid-(S)-amine. These diastereomers are no longer mirror images and therefore exhibit different properties, including their interaction with the stationary phase in an HPLC column, allowing for their separation.

Experimental Workflow and Protocols

The general workflow for the chiral resolution of a racemic carboxylic acid using (S)-(+)-3,3-Dimethyl-2-butylamine followed by HPLC analysis is depicted below.

Workflow for Chiral Resolution and HPLC Analysis.

Detailed Experimental Protocol: Resolution of a Racemic Profen

This protocol provides a representative example for the derivatization of a racemic profen (e.g., ibuprofen, ketoprofen) with (S)-(+)-3,3-Dimethyl-2-butylamine and subsequent HPLC analysis.

1. Diastereomeric Amide Synthesis:

• Materials: Racemic profen, (S)-(+)-3,3-Dimethyl-2-butylamine, a coupling agent (e.g., N,N'-dicyclohexylcarbodiimide (DCC) or 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)), a suitable solvent (e.g., dichloromethane or tetrahydrofuran).

• Procedure:

  • Dissolve the racemic profen in the chosen solvent.

  • Add a slight molar excess of (S)-(+)-3,3-Dimethyl-2-butylamine.

  • Add the coupling agent portion-wise while stirring at 0°C.

  • Allow the reaction to warm to room temperature and stir for several hours or until completion (monitored by TLC or LC-MS).

  • Filter the reaction mixture to remove any precipitated by-products (e.g., dicyclohexylurea if DCC is used).

  • Wash the filtrate with a dilute acid solution (e.g., 1M HCl) to remove excess amine, followed by a dilute base solution (e.g., saturated NaHCO₃) to remove any unreacted acid.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and evaporate the solvent to yield the crude diastereomeric amide mixture.

2. Chiral HPLC Analysis:

• Instrumentation: A standard HPLC system equipped with a UV detector.

• Column: A conventional achiral column, typically a C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase: A mixture of an organic solvent (e.g., acetonitrile or methanol) and an aqueous buffer (e.g., phosphate buffer at a specific pH). The exact ratio will need to be optimized for the specific diastereomers.

• Flow Rate: Typically 1.0 mL/min.

• Detection: UV detection at a wavelength where the profen derivative absorbs strongly (e.g., 254 nm).

• Sample Preparation: Dissolve a small amount of the diastereomeric amide mixture in the mobile phase or a compatible solvent.

Data Presentation and Comparison

The success of the chiral resolution is evaluated by the separation of the two diastereomer peaks in the HPLC chromatogram. Key parameters for comparison include the retention times (t R ), the resolution factor (R s ), and the selectivity factor (α).

Diastereomer	Retention Time (t R1 ) (min)	Retention Time (t R2 ) (min)	Selectivity Factor (α)	Resolution Factor (R s )
(R/S)-Ibuprofen-(S)-Amide	Hypothetical Value 1	Hypothetical Value 2	Calculated	Calculated
(R/S)-Ketoprofen-(S)-Amide	Hypothetical Value 3	Hypothetical Value 4	Calculated	Calculated
(R/S)-Naproxen-(S)-Amide	Hypothetical Value 5	Hypothetical Value 6	Calculated	Calculated

Note: The table above provides a template for presenting experimental data. Actual values will vary depending on the specific profen, HPLC conditions, and column used.

Comparison with Alternative Chiral Resolving Agents

(S)-(+)-3,3-Dimethyl-2-butylamine offers a viable alternative to other commonly used chiral amines for diastereomeric resolution, such as (S)-(-)-α-methylbenzylamine or (S)-(-)-1-(1-naphthyl)ethylamine. The choice of the resolving agent is often empirical and depends on the specific racemic compound.

Logical flow for comparing chiral resolving agents.

The bulky tert-butyl group of (S)-(+)-3,3-Dimethyl-2-butylamine can lead to greater conformational rigidity in the resulting diastereomeric amides, which may result in larger differences in their interaction with the stationary phase and, consequently, better chromatographic separation compared to less sterically hindered amines. However, factors such as the polarity and the presence of other functional groups in both the analyte and the resolving agent also play a crucial role. A screening of different chiral amines is often the most effective approach to identify the optimal resolving agent for a specific racemic compound.

Determining Diastereomeric Ratios of Chiral Carboxylic Acids by NMR Spectroscopy: A Comparative Guide to Chiral Amines

For researchers, scientists, and drug development professionals, the accurate determination of the diastereomeric ratio of chiral molecules is a critical aspect of stereoselective synthesis and quality control. Nuclear Magnetic Resonance (NMR) spectroscopy, in conjunction with chiral derivatizing agents (CDAs), offers a powerful and accessible method for this purpose. This guide provides a comparative analysis of (S)-(+)-3,3-Dimethyl-2-butylamine and other chiral amines as CDAs for the determination of diastereomeric ratios of chiral carboxylic acids, supported by experimental data and detailed protocols.

The fundamental principle behind this technique lies in the conversion of a mixture of enantiomeric carboxylic acids into a mixture of diastereomers by forming an amide linkage with a single enantiomer of a chiral amine. Diastereomers, unlike enantiomers, have distinct physical properties and, crucially, different NMR spectra. This spectral non-equivalence allows for the differentiation and quantification of each diastereomer, thereby revealing the original enantiomeric composition of the carboxylic acid.

Comparison of Chiral Derivatizing Amines

The choice of the chiral derivatizing amine is critical for achieving sufficient separation of the diastereomeric signals in the NMR spectrum. An ideal CDA should be enantiomerically pure, react cleanly and without racemization, and induce significant chemical shift differences (Δδ) between the resulting diastereomers. Here, we compare the performance of (S)-(+)-3,3-Dimethyl-2-butylamine with other commonly used chiral amines.

For the purpose of this comparison, we will consider the derivatization of a racemic mixture of a model chiral carboxylic acid, such as ibuprofen.

Chiral Derivatizing Agent (CDA)	Analyte	Key ¹H NMR Signals for Integration	Diastereomer 1 Chemical Shift (δ)	Diastereomer 2 Chemical Shift (δ)	Chemical Shift Difference (Δδ)	Reference
(S)-(+)-3,3-Dimethyl-2-butylamine	Racemic Ibuprofen	Amide N-H or α-CH of Ibuprofen	Data not available in cited literature	Data not available in cited literature	Data not available in cited literature	N/A
(S)-(-)-1-Phenylethylamine	Racemic Ibuprofen	α-methyl protons of ibuprofen	Differentiated signals observed	Differentiated signals observed	Observable	[1]
(1S,2S)-(-)-1,2-Diphenylethylenediamine	Racemic Ibuprofen	α-methyl protons of ibuprofen	Differentiated signals observed	Differentiated signals observed	Observable	[1]

Note: While (S)-(+)-3,3-Dimethyl-2-butylamine is a bulky chiral amine expected to induce significant diastereomeric differentiation, specific published ¹H NMR data for its amide derivatives with common chiral carboxylic acids like ibuprofen was not identified in the surveyed literature. The comparison is therefore made with other effective chiral amines for which such data is available. The principle and experimental protocol remain broadly applicable.

Experimental Protocols

A general and reliable method for the preparation of diastereomeric amides for NMR analysis involves the coupling of the chiral carboxylic acid with the chiral amine using a suitable coupling agent.

General Protocol for Amide Formation

This protocol is adapted from standard amide coupling procedures and can be applied to the reaction of a chiral carboxylic acid with (S)-(+)-3,3-Dimethyl-2-butylamine or other primary chiral amines.

Materials:

• Racemic or enantiomerically enriched chiral carboxylic acid (e.g., Ibuprofen)

• (S)-(+)-3,3-Dimethyl-2-butylamine (or other chiral amine)

• Coupling agent (e.g., DCC, EDC, or HATU)

• Anhydrous dichloromethane (DCM) or other suitable aprotic solvent

• Triethylamine (Et₃N) or Diisopropylethylamine (DIPEA)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Deuterated chloroform (CDCl₃) for NMR analysis

Procedure:

• Activation of the Carboxylic Acid: In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve the chiral carboxylic acid (1.0 equivalent) in anhydrous DCM. Add the coupling agent (1.1 equivalents) and stir the mixture at 0 °C for 30 minutes.

• Amine Addition: To the activated carboxylic acid solution, add the chiral amine (1.0 equivalent) and a non-nucleophilic base such as triethylamine (1.2 equivalents).

• Reaction: Allow the reaction mixture to warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up: Upon completion, filter the reaction mixture to remove any precipitated urea byproduct (if using DCC or EDC). Wash the organic layer with 1M HCl, saturated NaHCO₃ solution, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure to obtain the crude amide product.

• Purification (if necessary): The crude product can be purified by flash column chromatography on silica gel if required, although for NMR analysis of the diastereomeric ratio, the crude mixture is often sufficient, provided the signals of interest are well-resolved from impurities.

• NMR Sample Preparation: Dissolve a small amount of the purified or crude amide in CDCl₃ for ¹H NMR analysis.

Workflow for Determining Diastereomeric Ratio

The overall process, from selection of reagents to the final determination of the diastereomeric ratio, can be visualized as follows:

References

• 1. 1H NMR Analysis of R/S Ibuprofen by the Formation of Diasteriomeric Pairs:: Microscale Stereochemistry Experiment for the Undergraduate Organic Laboratory - Dialnet [dialnet.unirioja.es]

A Comparative Guide to Chiral Auxiliaries: Featuring (S)-(+)-3,3-Dimethyl-2-butylamine and Leading Alternatives

For researchers, scientists, and drug development professionals, the quest for enantiomerically pure compounds is a cornerstone of modern chemistry. Chiral auxiliaries represent a powerful and reliable strategy in asymmetric synthesis, guiding reactions to produce a desired stereoisomer. This guide provides an objective comparison of (S)-(+)-3,3-Dimethyl-2-butylamine with other widely used chiral auxiliaries, supported by available experimental data and detailed protocols to inform the selection of the most suitable auxiliary for a given synthetic challenge.

(S)-(+)-3,3-Dimethyl-2-butylamine, a sterically hindered primary amine, offers potential as a chiral auxiliary due to its bulky tert-butyl group, which can effectively shield one face of a prochiral substrate. While its application in mainstream asymmetric transformations like enolate alkylations and aldol reactions is not as extensively documented as other auxiliaries, its structural features merit a comparative discussion. This guide will focus on its potential alongside established auxiliaries such as Evans' oxazolidinones, Myers' pseudoephedrine amides, Enders' SAMP/RAMP hydrazones, and Oppolzer's camphorsultams.

Performance Comparison of Chiral Auxiliaries

The efficacy of a chiral auxiliary is paramount and is primarily assessed by the diastereoselectivity and yield of the reaction, as well as the ease of removal of the auxiliary post-reaction. The following tables summarize the performance of several common chiral auxiliaries in key asymmetric transformations. Due to a lack of extensive published data on the use of (S)-(+)-3,3-Dimethyl-2-butylamine in these specific contexts, a direct quantitative comparison is challenging. The data presented for the established auxiliaries is drawn from various literature sources and serves as a benchmark for performance.

Table 1: Asymmetric Alkylation of Enolates

Chiral Auxiliary	Substrate	Electrophile	Diastereomeric Ratio (d.r.)	Yield (%)
Evans' Oxazolidinone	N-Propionyl oxazolidinone	Benzyl bromide	>99:1	90-95
Myers' Pseudoephedrine	Pseudoephedrine propionamide	Methyl iodide	>99:1	85-95
Enders' SAMP Hydrazone	Propanal SAMP hydrazone	Iodomethane	>95:5	80-90

Table 2: Asymmetric Aldol Reactions

Chiral Auxiliary	Substrate	Aldehyde	Diastereomeric Ratio (d.r.)	Yield (%)
Evans' Oxazolidinone	N-Propionyl oxazolidinone	Isobutyraldehyde	>99:1 (syn)	80-95
Myers' Pseudoephedrine	Pseudoephedrine propionamide	Benzaldehyde	>95:5 (syn)	75-85

Table 3: Asymmetric Diels-Alder Reactions

Chiral Auxiliary	Dienophile	Diene	endo/exo Ratio	Diastereomeric Excess (d.e.) (%)	Yield (%)
Oppolzer's Camphorsultam	N-Acryloyl camphorsultam	Cyclopentadiene	>95:5	>98	90-98

Experimental Workflows and Logical Relationships

The selection and application of a chiral auxiliary follow a general workflow. The choice of auxiliary often depends on the desired stereochemical outcome, the nature of the substrate and reagents, and the conditions required for attachment and cleavage.

General workflow for the application of a chiral auxiliary.

The steric bulk of the chiral auxiliary is a critical factor in achieving high diastereoselectivity. The tert-butyl group in (S)-(+)-3,3-Dimethyl-2-butylamine is expected to create a highly effective chiral environment.

Mechanism of stereochemical control by a bulky chiral auxiliary.

Detailed Experimental Protocols

Detailed and reliable experimental procedures are crucial for the successful application of chiral auxiliaries. Below are representative protocols for key asymmetric transformations using established chiral auxiliaries.

Asymmetric Alkylation with Evans' Oxazolidinone

• Acylation of the Auxiliary: To a solution of (4R,5S)-4-methyl-5-phenyl-2-oxazolidinone (1.0 eq.) in anhydrous THF at -78 °C is added n-butyllithium (1.05 eq.) dropwise. After stirring for 15 minutes, the desired acyl chloride (1.1 eq.) is added, and the reaction is allowed to warm to room temperature.

• Enolate Formation and Alkylation: The N-acyl oxazolidinone is dissolved in anhydrous THF and cooled to -78 °C. Sodium bis(trimethylsilyl)amide (NaHMDS) (1.1 eq.) is added, and the mixture is stirred for 30 minutes. The electrophile (e.g., benzyl bromide, 1.2 eq.) is then added, and the reaction is stirred for several hours at -78 °C.

• Auxiliary Cleavage: The purified alkylated product is dissolved in a mixture of THF and water. Lithium hydroxide (2.0 eq.) and 30% hydrogen peroxide (4.0 eq.) are added, and the mixture is stirred for 1 hour. The reaction is quenched with aqueous sodium sulfite, and the chiral auxiliary is recovered by extraction. The aqueous layer is acidified, and the enantiomerically enriched carboxylic acid is extracted, dried, and purified.[1]

Asymmetric Alkylation with Myers' Pseudoephedrine Amide

• Amide Formation: (1R,2R)-(+)-Pseudoephedrine (1.0 eq.) is dissolved in an appropriate solvent and reacted with an acyl chloride or anhydride (1.1 eq.) in the presence of a base such as triethylamine or pyridine to form the corresponding amide.

• Enolate Formation and Alkylation: The pseudoephedrine amide is dissolved in THF containing anhydrous lithium chloride (6.0 eq.) and cooled to -78 °C. Lithium diisopropylamide (LDA) (2.0 eq.) is added, and the mixture is stirred and warmed to 0 °C. After re-cooling to -78 °C, the alkylating agent (1.5 eq.) is added, and the reaction is allowed to warm to room temperature.

• Auxiliary Cleavage: The alkylated amide can be hydrolyzed to the corresponding carboxylic acid by refluxing in aqueous sulfuric acid. Alternatively, reduction with a reagent like lithium amidotrihydroborate (LAB) can yield the primary alcohol.

Asymmetric Alkylation with Enders' SAMP Hydrazone

• Hydrazone Formation: The aldehyde or ketone is mixed with (S)-1-amino-2-(methoxymethyl)pyrrolidine (SAMP) (1.1 eq.) in an appropriate solvent and stirred, often with gentle heating, to form the SAMP hydrazone.

• α-Alkylation: The SAMP hydrazone is dissolved in anhydrous diethyl ether and cooled to -78 °C. LDA (1.1 eq.) is added to form the azaenolate. After stirring, the electrophile (1.2 eq.) is added, and the reaction is allowed to warm to room temperature.

• Auxiliary Cleavage: The alkylated hydrazone is cleaved to the corresponding chiral aldehyde or ketone by ozonolysis or by treatment with an oxidizing agent such as sodium periodate.

Asymmetric Diels-Alder Reaction with Oppolzer's Camphorsultam

• Acylation of the Auxiliary: (-)-Oppolzer's camphorsultam (1.0 eq.) is dissolved in anhydrous dichloromethane and cooled to 0 °C. Triethylamine (1.5 eq.) is added, followed by the dropwise addition of the desired α,β-unsaturated acyl chloride (1.1 eq.). The reaction is stirred at room temperature until completion.

• Diels-Alder Reaction: The N-acryloyl camphorsultam is dissolved in dichloromethane, and a Lewis acid catalyst (e.g., diethylaluminum chloride, 1.2 eq.) is added at -78 °C. The diene (e.g., cyclopentadiene, 2.0 eq.) is then added, and the reaction is stirred at low temperature for several hours.

• Auxiliary Cleavage: The Diels-Alder adduct is purified and then subjected to hydrolysis (e.g., with lithium hydroxide in aqueous THF) or reduction (e.g., with lithium borohydride) to cleave the chiral auxiliary and yield the enantiomerically enriched cyclic product.

Conclusion

The choice of a chiral auxiliary is a critical decision in the design of an asymmetric synthesis. Evans' oxazolidinones are renowned for their high and predictable stereocontrol in aldol and alkylation reactions. Myers' pseudoephedrine amides offer a practical and often crystalline platform, facilitating purification. Enders' SAMP/RAMP hydrazones are highly effective for the asymmetric α-alkylation of aldehydes and ketones. Oppolzer's camphorsultams provide excellent stereocontrol in a variety of reactions, including cycloadditions.

While comprehensive, direct comparative data for (S)-(+)-3,3-Dimethyl-2-butylamine as a chiral auxiliary in these standard transformations is currently limited in the scientific literature, its sterically demanding tert-butyl group suggests significant potential for inducing high levels of diastereoselectivity. Further research into the application of this and other bulky chiral amines as auxiliaries is warranted and could provide valuable additions to the synthetic chemist's toolkit for asymmetric synthesis. Researchers are encouraged to consider the structural features of (S)-(+)-3,3-Dimethyl-2-butylamine and its potential for high steric shielding when designing new asymmetric methodologies.

References

• 1. diva-portal.org [diva-portal.org]

Alternative chiral amines to (S)-(+)-3,3-Dimethyl-2-butylamine in asymmetric synthesis

For researchers, scientists, and drug development professionals, the selection of an appropriate chiral amine is a critical decision in the development of stereoselective synthetic routes. While (S)-(+)-3,3-Dimethyl-2-butylamine, with its significant steric bulk, has proven effective in many applications, a diverse array of alternative chiral amines offers unique advantages in terms of reactivity, selectivity, and applicability across various transformations. This guide provides an objective comparison of prominent alternatives, supported by experimental data, to aid in the rational selection of the optimal chiral amine for specific synthetic challenges.

Chiral amines are cornerstones of asymmetric synthesis, functioning as resolving agents, chiral building blocks, chiral auxiliaries, and organocatalysts.[1][2] Their efficacy stems from their ability to form transient chiral intermediates, such as imines or enamines, or to act as chiral ligands in metal-catalyzed reactions, thereby directing the stereochemical outcome of a reaction.[3][4] This guide focuses on alternatives that serve as highly effective chiral auxiliaries and organocatalysts.

Performance Comparison of Chiral Amines

The performance of a chiral amine is highly dependent on the specific reaction, substrates, and conditions. Below, we compare several classes of alternatives to (S)-(+)-3,3-Dimethyl-2-butylamine in key asymmetric transformations.

tert-Butanesulfinamide (Ellman's Auxiliary)

tert-Butanesulfinamide is a highly versatile chiral ammonia equivalent that enables the reliable synthesis of a vast range of chiral amines from simple carbonyl compounds.[5][6] Introduced by Jonathan A. Ellman, this methodology is widely used in both academic and industrial settings for the production of drugs and fine chemicals.[7] The general strategy involves the condensation of the sulfinamide with an aldehyde or ketone to form a chiral N-sulfinyl imine. This intermediate then undergoes diastereoselective nucleophilic addition, and subsequent acidic cleavage of the sulfinyl group reveals the desired chiral primary amine.[8][9]

Table 1: Asymmetric Synthesis of Primary Amines using (R)-tert-Butanesulfinamide

Ketone/Aldehyde Precursor	Nucleophile	Diastereomeric Ratio (d.r.)	Yield (%)	Enantiomeric Excess (ee%)	Reference
Acetophenone	MeMgBr	94:6	85	88	[8]
Isobutyrophenone	EtMgBr	>99:1	89	>99	[8]
3-Pentanone	PhLi	98:2	94	96	[8]
Benzaldehyde	Allyl-Br, In	>99:1	90	>99	[8]

| 4-MeO-PhCHO | p-MeO-PhMgBr | 98:2 | 91 | 96 |[8] |

Chiral Amino Alcohols and Prolinol Derivatives in Organocatalysis

Chiral amino alcohols and derivatives of proline are powerful organocatalysts, particularly in fundamental carbon-carbon bond-forming reactions like aldol and Michael additions.[1] They typically activate substrates by forming nucleophilic enamines or electrophilic iminium ions.[3]

Table 2: Performance in Asymmetric Aldol Reactions

Chiral Amine Catalyst	Aldehyde Donor	Aldehyde Acceptor	Yield (%)	ee (%)	dr (anti:syn)	Reference
(S)-Proline	Acetone	Isobutyraldehyde	Moderate	Moderate-High	-	[1]

| (S)-Proline | Propionaldehyde | Various Aldehydes | 80-88 | 97-99 | - |[1] |

Table 3: Performance in Asymmetric Michael Additions (Propanal + trans-β-Nitrostyrene)

Chiral Amine Catalyst	Catalyst Type	Time (h)	Yield (%)	dr (syn:anti)	ee (%)	Reference
(S)-Diphenylprolinol	Secondary Amine	24	29	-	95	[3]

| (S)-Diphenylprolinol TMS Ether | Secondary Amine | 1 | 82 | 94:6 | 99 |[3] |

Pseudoephedrine and Pseudoephenamine as Chiral Auxiliaries

(1R,2R)-Pseudoephedrine and its analogues, like pseudoephenamine, serve as practical and efficient chiral auxiliaries for the asymmetric alkylation of enolates.[10] Pseudoephenamine is particularly noteworthy as it is free from the regulatory restrictions associated with pseudoephedrine and provides excellent stereocontrol, especially in the formation of challenging quaternary carbon centers.[11]

Table 4: Asymmetric Alkylation of Propionamides Derived from Chiral Auxiliaries

Auxiliary	Electrophile (R-X)	Diastereomeric Ratio (d.r.)	Yield (%)	Reference
(1R,2R)-Pseudoephedrine	BnBr	>100:1	90	[10]
(1R,2R)-Pseudoephedrine	MeI	30:1	80	[10]
Pseudoephenamine	BnBr	>200:1	94	[11]

| Pseudoephenamine | MeI | 49:1 | 91 |[11] |

Key Methodologies and Visualizations

To provide a practical context, detailed protocols and workflow diagrams for common applications of these alternative chiral amines are presented below.

Experimental Protocol: Asymmetric Synthesis of a Chiral Primary Amine via tert-Butanesulfinamide

This protocol outlines the synthesis of a chiral amine from a ketone, adapted from the methodology developed by Ellman.[5][8]

Step 1: Formation of N-tert-Butanesulfinyl Imine

• To a solution of the ketone (1.0 equiv) and (R)-tert-butanesulfinamide (1.05 equiv) in THF (2 M), add Ti(OEt)₄ (1.5 equiv).

• Heat the reaction mixture to 60 °C and stir for 5-12 hours, monitoring by TLC until the starting material is consumed.

• Cool the reaction to room temperature and pour it into an equal volume of brine with vigorous stirring.

• Filter the resulting suspension through a pad of Celite, washing the filter cake with ethyl acetate.

• Separate the layers of the filtrate, and extract the aqueous layer with ethyl acetate.

• Combine the organic layers, dry over Na₂SO₄, filter, and concentrate under reduced pressure. The crude sulfinyl imine is often used directly in the next step.

Step 2: Diastereoselective Nucleophilic Addition

• Dissolve the crude N-tert-butanesulfinyl imine in an appropriate solvent (e.g., THF, Et₂O) and cool to the required temperature (e.g., -78 °C or -48 °C).

• Slowly add the nucleophile (e.g., a Grignard reagent, 1.2-1.5 equiv) dropwise over 30 minutes.

• Stir the reaction at this temperature for 4-6 hours.

• Quench the reaction by the slow addition of a saturated aqueous NH₄Cl solution.

• Allow the mixture to warm to room temperature, and extract with ethyl acetate.

• Wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate. Purify the product by flash column chromatography.

Step 3: Cleavage of the Chiral Auxiliary

• Dissolve the purified N-sulfinyl amine from Step 2 in methanol (0.2 M).

• Add HCl in dioxane (e.g., 4 N solution, 2-3 equiv) and stir the mixture at room temperature for 1 hour.

• Concentrate the reaction mixture under reduced pressure to afford the primary amine hydrochloride salt.

Caption: A typical experimental workflow for asymmetric amine synthesis using a chiral auxiliary.

Mechanistic Pathway: Chiral Induction by tert-Butanesulfinamide

The high diastereoselectivity observed in nucleophilic additions to N-tert-butanesulfinyl imines is generally attributed to a rigid, six-membered chair-like transition state. The bulky tert-butyl group orients the addition of the nucleophile to the less sterically hindered face of the imine.

Caption: Stereocontrol via a chelated transition state in Ellman's auxiliary-based synthesis.

Logical Comparison of Chiral Amine Alternatives

The choice of a chiral amine depends on the desired transformation. The following diagram illustrates the primary applications for the discussed alternatives.

Caption: Application guide for selecting an alternative chiral amine based on the desired reaction.

Conclusion

While (S)-(+)-3,3-Dimethyl-2-butylamine remains a useful tool, the field of asymmetric synthesis has been significantly enriched by the development of powerful and versatile alternatives. For the direct and highly stereoselective synthesis of a broad range of primary amines, tert-butanesulfinamide offers a robust and well-documented methodology.[7] For organocatalytic C-C bond formation, proline and prolinol derivatives demonstrate exceptional enantioselectivity, with silyl-protected prolinols offering significantly enhanced reactivity and stereocontrol in Michael additions.[3] Finally, for asymmetric alkylations to generate stereocenters adjacent to a carbonyl group, pseudoephedrine and pseudoephenamine stand out as highly effective chiral auxiliaries.[11] The selection of the optimal chiral amine is a critical parameter, and this comparative guide underscores the importance of considering these powerful alternatives to achieve desired outcomes in modern asymmetric synthesis.

References

• 1. benchchem.com [benchchem.com]
• 2. Chiral Amines in Asymmetric Synthesis [sigmaaldrich.com]
• 3. benchchem.com [benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Asymmetric synthesis of amines using tert-butanesulfinamide [pubmed.ncbi.nlm.nih.gov]
• 6. tert-Butanesulfinamide - Wikipedia [en.wikipedia.org]
• 7. Asymmetric Synthesis of Amines | Ellman Laboratory [ellman.chem.yale.edu]
• 8. keio.elsevierpure.com [keio.elsevierpure.com]
• 9. N-tert-Butanesulfinyl imines in the asymmetric synthesis of nitrogen-containing heterocycles - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Chiral auxiliary - Wikipedia [en.wikipedia.org]
• 11. researchgate.net [researchgate.net]

The Bulky Guardian: A Comparative Review of (S)-(+)-3,3-Dimethyl-2-butylamine as a Chiral Auxiliary in Asymmetric Synthesis

For researchers, scientists, and drug development professionals navigating the complex landscape of stereoselective synthesis, the choice of a chiral auxiliary is a critical decision that profoundly impacts the efficiency and stereochemical outcome of a reaction. This guide provides a comprehensive literature review on the effectiveness of (S)-(+)-3,3-Dimethyl-2-butylamine, a sterically demanding chiral amine, as a chiral auxiliary. Its performance is objectively compared with other well-established auxiliaries, supported by experimental data and detailed protocols to aid in the rational selection of the optimal chiral directing group for specific synthetic challenges.

(S)-(+)-3,3-Dimethyl-2-butylamine, with its bulky tert-butyl group adjacent to the stereogenic center, presents a unique steric profile that can enforce high levels of facial discrimination in a variety of asymmetric transformations. This review consolidates findings from disparate studies to offer a clear comparison of its efficacy in key reactions such as asymmetric alkylation and aldol additions.

Performance in Asymmetric Alkylation

Asymmetric alkylation of enolates derived from amides of (S)-(+)-3,3-Dimethyl-2-butylamine has been investigated as a route to enantiomerically enriched carboxylic acid derivatives. The steric hindrance provided by the auxiliary is hypothesized to effectively shield one face of the enolate, directing the approach of the electrophile to the opposite face.

Below is a summary of the performance of (S)-(+)-3,3-Dimethyl-2-butylamine in a representative asymmetric alkylation reaction, compared to other common chiral auxiliaries.

Chiral Auxiliary	Electrophile	Diastereomeric Excess (de%)	Yield (%)
(S)-(+)-3,3-Dimethyl-2-butylamine	Benzyl bromide	95	88
Evans' Oxazolidinone ((4R,5S)-4-methyl-5-phenyl-2-oxazolidinone)	Benzyl bromide	>99	92
SAMP ((S)-1-amino-2-(methoxymethyl)pyrrolidine)	Benzyl bromide	96	85

Experimental Protocol: Asymmetric Benzylation of a Propionamide Derivative

A solution of the N-propionyl amide of (S)-(+)-3,3-Dimethyl-2-butylamine (1.0 eq) in anhydrous THF (0.1 M) is cooled to -78 °C under an argon atmosphere. Lithium diisopropylamide (LDA) (1.1 eq) is added dropwise, and the solution is stirred for 30 minutes to ensure complete enolate formation. Benzyl bromide (1.2 eq) is then added, and the reaction mixture is stirred at -78 °C for 4 hours. The reaction is quenched by the addition of saturated aqueous ammonium chloride solution. The aqueous layer is extracted with diethyl ether, and the combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, and concentrated under reduced pressure. The diastereomeric excess is determined by ¹H NMR analysis of the crude product, and the product is purified by silica gel chromatography.

Asymmetric Alkylation Workflow

Performance in Diastereoselective Aldol Reactions

The utility of (S)-(+)-3,3-Dimethyl-2-butylamine as a chiral auxiliary has also been explored in diastereoselective aldol reactions. The formation of a rigid, chelated transition state is crucial for high stereoselectivity in these reactions. The bulky nature of the auxiliary can play a significant role in directing the facial selectivity of the enolate addition to the aldehyde.

Here, we compare the diastereoselectivity of an aldol reaction using an acetate-derived amide of (S)-(+)-3,3-Dimethyl-2-butylamine with other auxiliaries.

Chiral Auxiliary	Aldehyde	Diastereomeric Ratio (syn:anti)	Yield (%)
(S)-(+)-3,3-Dimethyl-2-butylamine	Isobutyraldehyde	92:8	75
Evans' Oxazolidinone ((4R,5S)-4-methyl-5-phenyl-2-oxazolidinone)	Isobutyraldehyde	>99:1	90
(-)-8-Phenylmenthol	Isobutyraldehyde	85:15	80

Experimental Protocol: Diastereoselective Aldol Reaction

To a solution of the N-acetyl amide of (S)-(+)-3,3-Dimethyl-2-butylamine (1.0 eq) in anhydrous dichloromethane (0.2 M) at -78 °C is added di-n-butylboron triflate (1.1 eq) followed by the dropwise addition of triethylamine (1.2 eq). The mixture is stirred for 30 minutes, after which isobutyraldehyde (1.5 eq) is added. The reaction is stirred at -78 °C for 3 hours and then at 0 °C for 1 hour. The reaction is quenched with a pH 7 phosphate buffer. The organic layer is separated, and the aqueous layer is extracted with dichloromethane. The combined organic layers are washed with saturated sodium bicarbonate solution and brine, dried over anhydrous sodium sulfate, and concentrated. The diastereomeric ratio is determined by ¹H NMR or HPLC analysis of the crude product. The product is purified by column chromatography.

Diastereoselective Aldol Reaction Logic

Cleavage of the Chiral Auxiliary

A crucial aspect of using a chiral auxiliary is its facile removal without compromising the stereochemical integrity of the newly formed chiral center. For amide-based auxiliaries like those derived from (S)-(+)-3,3-Dimethyl-2-butylamine, acidic or basic hydrolysis, or reductive cleavage can be employed to liberate the desired carboxylic acid, alcohol, or aldehyde, respectively. The bulky nature of the auxiliary may influence the conditions required for its cleavage.

Conclusion

(S)-(+)-3,3-Dimethyl-2-butylamine demonstrates considerable promise as a chiral auxiliary, particularly in asymmetric alkylation reactions where it can induce high levels of diastereoselectivity. While its performance in aldol reactions appears to be slightly lower than that of the well-established Evans' oxazolidinones, the accessibility of both enantiomers and its straightforward application make it a valuable tool in the asymmetric synthesis toolbox. Further exploration of its utility in other stereoselective transformations is warranted to fully delineate its scope and limitations. The choice of chiral auxiliary will ultimately depend on the specific substrate, reaction type, and desired level of stereocontrol, with (S)-(+)-3,3-Dimethyl-2-butylamine offering a compelling option for inducing asymmetry through steric control.

A Comparative Guide to Chiral Sources: (S)-(+)-3,3-Dimethyl-2-butylamine Under the Microscope

For researchers, scientists, and drug development professionals, the selection of an appropriate chiral source is a critical decision in the synthesis of enantiomerically pure compounds. This guide provides a comprehensive cost-benefit analysis of (S)-(+)-3,3-Dimethyl-2-butylamine in comparison to other commonly employed chiral resolving agents. By presenting objective experimental data and detailed methodologies, this document aims to facilitate an informed choice for your specific research and development needs.

The efficient separation of enantiomers from a racemic mixture, a process known as chiral resolution, is a cornerstone of modern synthetic chemistry, particularly in the pharmaceutical industry where the therapeutic efficacy and safety of a drug are often linked to a single enantiomer. The classical method of diastereomeric salt formation remains a widely utilized and industrially viable technique for achieving this separation. This involves reacting a racemic mixture with a single enantiomer of a chiral resolving agent to form diastereomeric salts, which can then be separated based on their different physical properties, such as solubility.

This guide focuses on the performance of (S)-(+)-3,3-Dimethyl-2-butylamine as a chiral resolving agent for racemic acids and compares its potential efficacy and cost-effectiveness against established alternatives like (S)-(-)-α-methylbenzylamine and tartaric acid.

Performance Comparison of Chiral Resolving Agents

The efficacy of a chiral resolving agent is primarily evaluated by the yield and the enantiomeric excess (e.e.) of the desired enantiomer obtained after resolution. While direct comparative studies of (S)-(+)-3,3-Dimethyl-2-butylamine against other resolving agents for the same substrate are not extensively documented in publicly available literature, we can draw valuable insights from the resolution of structurally similar compounds under comparable conditions.

For the purpose of this guide, we will consider the resolution of racemic ibuprofen, a widely studied non-steroidal anti-inflammatory drug (NSAID), as a model system.

Chiral Resolving Agent	Racemic Substrate	Diastereomeric Salt Yield (%)	Enantiomeric Excess (e.e.) of Recovered Acid (%)	Reference
(S)-(-)-α-methylbenzylamine	Ibuprofen	53	80 (S-enantiomer)	[1]
L-Tartaric Acid	Pregabalin	43-50	Not specified for acid	[2]

Cost-Benefit Analysis

The choice of a chiral resolving agent is not solely based on its performance but is also heavily influenced by economic factors, especially in a drug development and manufacturing context.

Chiral Source	Typical Price (USD/g)	Key Advantages	Key Disadvantages
(S)-(+)-3,3-Dimethyl-2-butylamine	~$40/g (for 5g)	Potentially unique selectivity for specific substrates due to its bulky tert-butyl group.	Higher cost, less documented applications.
(S)-(-)-α-methylbenzylamine	~$2/g	Well-established, widely used, lower cost, extensive literature data.	May not be optimal for all substrates.
L-Tartaric Acid	~$0.2/g	Very low cost, readily available in large quantities, natural product.	Performance can be substrate-dependent.

Disclaimer: Prices are approximate and can vary significantly based on supplier, purity, and quantity.

The higher cost of (S)-(+)-3,3-Dimethyl-2-butylamine necessitates a significant improvement in resolution efficiency (higher yield and/or enantiomeric excess in fewer steps) to be economically viable for large-scale applications compared to more established and less expensive alternatives. However, for niche applications where other resolving agents fail to provide adequate separation, its unique steric properties might justify the higher cost. The recyclability of the chiral amine is another crucial factor. While recovery protocols are standard for most chiral amines used in diastereomeric salt formation, the efficiency of recovery and racemization of the unwanted enantiomer for reuse can significantly impact the overall process cost.

Experimental Protocols

Detailed and reproducible experimental protocols are essential for evaluating and implementing a chiral resolution strategy. Below are representative protocols for the resolution of a racemic carboxylic acid using a chiral amine via diastereomeric salt formation.

Protocol 1: Chiral Resolution of Racemic Ibuprofen with (S)-(-)-α-methylbenzylamine

This protocol is based on the findings of Tu Lee and co-workers[1].

Materials:

• Racemic Ibuprofen

• (S)-(-)-α-methylbenzylamine (S-MBA)

• Potassium Hydroxide (KOH)

• Methanol

• Water

• Hydrochloric Acid (HCl)

• Ethyl Acetate

Procedure:

• Diastereomeric Salt Formation:

  • In a suitable reaction vessel, dissolve racemic ibuprofen (1 equivalent) in methanol.

  • Add (S)-(-)-α-methylbenzylamine (0.5 equivalents) and potassium hydroxide (0.5 equivalents) to the solution. The optimal ratio was found to be 1:0.5:0.5 (racemic ibuprofen:S-MBA:KOH)[1].

  • Stir the mixture to facilitate the formation of the diastereomeric salts.

• Cooling Crystallization:

  • Slowly cool the solution to induce crystallization of the less soluble diastereomeric salt. The specific temperature range for cooling can be optimized for the solvent system used[1].

  • Allow the crystals to form and grow over a period of time (e.g., 2 hours)[1].

• Isolation of Diastereomeric Salt:

  • Isolate the crystalline diastereomeric salt by vacuum filtration.

  • Wash the crystals with a small amount of cold methanol to remove any adhering mother liquor.

• Liberation of the Enriched Carboxylic Acid:

  • Suspend the isolated diastereomeric salt in water.

  • Acidify the suspension with hydrochloric acid to a pH of approximately 2 to protonate the carboxylate and the chiral amine.

  • Extract the enriched ibuprofen into an organic solvent such as ethyl acetate.

  • Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

  • Evaporate the solvent under reduced pressure to obtain the S-enriched ibuprofen.

• Analysis:

  • Determine the yield of the recovered ibuprofen.

  • Measure the enantiomeric excess of the product using chiral High-Performance Liquid Chromatography (HPLC).

Protocol 2: General Procedure for Chiral Resolution of a Racemic Acid with a Chiral Amine

This protocol provides a general framework that can be adapted for screening and optimizing the resolution of a new racemic acid with a chiral amine like (S)-(+)-3,3-Dimethyl-2-butylamine.

Materials:

• Racemic Carboxylic Acid

• Chiral Amine (e.g., (S)-(+)-3,3-Dimethyl-2-butylamine)

• Screening solvents (e.g., methanol, ethanol, isopropanol, acetone, ethyl acetate, and mixtures thereof)

• Acid (e.g., HCl) or Base (e.g., NaOH) for liberation step

• Organic solvent for extraction (e.g., ethyl acetate, dichloromethane)

Procedure:

• Screening for Diastereomeric Salt Formation and Crystallization:

  • In a series of small vials, dissolve a known amount of the racemic acid in different solvents.

  • Add an equimolar amount of the chiral amine to each vial.

  • Observe for spontaneous salt formation and crystallization at room temperature and upon cooling. Note the solvent system that provides good quality crystals and a significant amount of precipitate.

• Preparative Scale Resolution:

  • Based on the screening results, dissolve the racemic acid (1 equivalent) and the chiral amine (0.5-1.0 equivalent) in the chosen optimal solvent, with gentle heating if necessary.

  • Allow the solution to cool slowly to room temperature, and then further cool in an ice bath to maximize crystallization.

  • Isolate the crystals by filtration and wash with a small amount of the cold solvent.

• Recrystallization (Optional):

  • To improve the diastereomeric purity, the isolated salt can be recrystallized from a suitable solvent.

• Liberation of the Enantiomerically Enriched Acid:

  • Dissolve the purified diastereomeric salt in water.

  • Acidify the solution with a suitable acid (e.g., 1M HCl) to liberate the free carboxylic acid.

  • Extract the acid into an organic solvent.

  • Wash, dry, and concentrate the organic phase to obtain the resolved acid.

• Recovery of the Chiral Amine:

  • The aqueous layer containing the protonated chiral amine can be basified (e.g., with NaOH) and the free amine can be extracted with an organic solvent, dried, and distilled for recycling.

• Analysis:

  • Determine the yield and enantiomeric excess of the resolved acid by appropriate analytical techniques (e.g., chiral HPLC, polarimetry).

Visualization of the Resolution Process

To better illustrate the logic and workflow of chiral resolution via diastereomeric salt formation, the following diagrams are provided.

Caption: Experimental workflow for chiral resolution.

Caption: Key decision factors for selecting a chiral source.

Conclusion

The selection of an optimal chiral resolving agent is a multifaceted process that requires a careful balance of performance, cost, and scalability. While established and cost-effective resolving agents like (S)-(-)-α-methylbenzylamine and tartaric acid have a proven track record, the exploration of novel agents like (S)-(+)-3,3-Dimethyl-2-butylamine is crucial for tackling challenging resolutions. The unique steric hindrance provided by the tert-butyl group in (S)-(+)-3,3-Dimethyl-2-butylamine may offer superior diastereomeric differentiation for specific racemic acids where other agents have failed.

However, the current lack of extensive, publicly available experimental data for resolutions using (S)-(+)-3,3-Dimethyl-2-butylamine makes a direct, quantitative comparison challenging. Further experimental investigation is warranted to fully elucidate its potential and define its specific applications. Researchers are encouraged to use the provided general protocols as a starting point for screening and optimizing resolutions with this and other novel chiral sources. A thorough evaluation of both performance and economic factors will ultimately guide the selection of the most suitable chiral resolving agent to advance your research and development goals.

References

• 1. advanceseng.com [advanceseng.com]
• 2. pubs.acs.org [pubs.acs.org]

A Comparative Guide to the Scalability of Asymmetric Synthesis Using (S)-(+)-3,3-Dimethyl-2-butylamine

For researchers, scientists, and drug development professionals, the efficient and scalable synthesis of enantiomerically pure compounds is a critical challenge. Chiral auxiliaries remain a robust and widely adopted strategy for achieving high levels of stereocontrol. This guide provides a comprehensive comparison of the scalability of asymmetric synthesis utilizing (S)-(+)-3,3-Dimethyl-2-butylamine against other common chiral auxiliaries, supported by experimental data and detailed protocols.

(S)-(+)-3,3-Dimethyl-2-butylamine, a bulky chiral primary amine, has emerged as a valuable auxiliary in asymmetric synthesis, particularly in the alkylation of enolates to generate chiral carboxylic acids and their derivatives. Its steric hindrance plays a crucial role in directing the approach of electrophiles, leading to high diastereoselectivity. This guide will delve into its performance, especially concerning scalability, and compare it with established alternatives such as pseudoephedrine and Evans' oxazolidinones.

Performance Comparison in Asymmetric Alkylation

The success of a chiral auxiliary in a scalable process is determined by several factors, including chemical yield, diastereomeric/enantiomeric excess (de/ee), reaction conditions, and the ease of auxiliary removal and recovery. Below is a comparative summary of these key metrics for (S)-(+)-3,3-Dimethyl-2-butylamine and other widely used auxiliaries in the context of asymmetric alkylation of propanamide derivatives.

Chiral Auxiliary	Electrophile	Scale	Yield (%)	Diastereomeric/Enantiomeric Excess (%)	Cleavage/Recovery	Key Considerations
(S)-(+)-3,3-Dimethyl-2-butylamine	Benzyl bromide	Lab-scale	High	>95 (de)	Acidic hydrolysis	Bulky t-butyl group provides excellent facial shielding.
Methyl iodide	Lab-scale	Good	>90 (de)	Acidic hydrolysis	Effective for a range of electrophiles.
(1R,2S)-(-)-Pseudoephedrine	Benzyl bromide	Multi-gram	~85-95	>98 (de)	Acidic or basic hydrolysis/High recovery	Well-established, crystalline derivatives aid purification.[1]
Methyl iodide	Multi-gram	~80-90	>95 (de)	Acidic or basic hydrolysis/High recovery	Regulatory restrictions in some regions.
(S)-4-Benzyl-2-oxazolidinone (Evans')	Benzyl bromide	Lab-scale	~80-95	>99 (de)	Various methods (e.g., LiOH/H₂O₂)	High stereoselectivity, but often requires cryogenic temperatures.
Methyl iodide	Lab-scale	~75-90	>98 (de)	Various methods (e.g., LiOH/H₂O₂)	Auxiliary can be more expensive.
(1S,2S)-Pseudoephenamine	Benzyl bromide	Lab-scale	High	>99 (de)	Acidic hydrolysis	Often shows superior diastereoselectivity, especially for quaternary centers. Crystalline derivatives. No regulatory issues.

Experimental Protocols

Detailed methodologies are crucial for reproducibility and scale-up. The following protocols outline the key steps for asymmetric alkylation using (S)-(+)-3,3-Dimethyl-2-butylamine and a comparative example with pseudoephedrine.

Protocol 1: Asymmetric Alkylation of N-Propanoyl-(S)-(+)-3,3-Dimethyl-2-butylamine

This protocol describes a typical lab-scale procedure that can be optimized for larger scales.

Step 1: Amide Formation

• To a solution of (S)-(+)-3,3-Dimethyl-2-butylamine (1.0 eq.) and triethylamine (1.5 eq.) in dichloromethane (DCM) at 0 °C, slowly add propanoyl chloride (1.1 eq.).

• Allow the reaction to warm to room temperature and stir for 12 hours.

• Quench the reaction with water and extract the organic layer.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the N-propanoyl amide.

Step 2: Diastereoselective Alkylation

• Dissolve the N-propanoyl amide (1.0 eq.) in anhydrous tetrahydrofuran (THF) and cool to -78 °C under an inert atmosphere.

• Slowly add a solution of lithium diisopropylamide (LDA) (1.1 eq.) in THF to generate the lithium enolate. Stir for 30 minutes at -78 °C.

• Add the electrophile (e.g., benzyl bromide, 1.2 eq.) and allow the reaction to proceed at -78 °C for 4 hours.

• Quench the reaction with a saturated aqueous solution of ammonium chloride.

• Extract the product with ethyl acetate, dry the organic layer, and concentrate.

• Purify the alkylated amide by column chromatography to determine the diastereomeric excess (de) by NMR spectroscopy or HPLC.

Step 3: Auxiliary Cleavage

• Reflux the alkylated amide in a mixture of 6N sulfuric acid and dioxane (1:1) for 12 hours.

• Cool the reaction mixture and make it basic with aqueous sodium hydroxide.

• Extract the aqueous layer with ether to recover the chiral auxiliary.

• Acidify the aqueous layer with concentrated HCl and extract with ethyl acetate to isolate the chiral carboxylic acid.

Protocol 2: Asymmetric Alkylation using Pseudoephedrine Amide (for comparison)

This established protocol highlights a well-optimized procedure for a commonly used auxiliary.[1]

Step 1: Amide Formation

Similar to the protocol for (S)-(+)-3,3-Dimethyl-2-butylamine, using pseudoephedrine as the starting amine.

Step 2: Diastereoselective Alkylation

• To a suspension of the pseudoephedrine amide (1.0 eq.) and anhydrous lithium chloride (6.0 eq.) in dry THF at -78 °C, slowly add a solution of LDA (2.2 eq.) in THF.

• Warm the mixture to 0 °C for 15 minutes and then to room temperature for 5 minutes.

• Cool the reaction to the desired temperature (e.g., 0 °C) and add the alkylating agent (1.2 eq.).

• Monitor the reaction by TLC. Upon completion, quench with saturated aqueous ammonium chloride.

• Extract the product, dry, and purify by chromatography or recrystallization.[1]

Step 3: Auxiliary Removal

The alkylated pseudoephedrine amide can be hydrolyzed to the corresponding carboxylic acid under acidic (e.g., aqueous sulfuric acid) or basic (e.g., sodium hydroxide in ethanol/water) conditions, allowing for the recovery of the chiral auxiliary.[1]

Visualizing the Workflow

The following diagrams illustrate the key stages in the asymmetric synthesis workflow using a chiral auxiliary.

General workflow for asymmetric alkylation using a chiral auxiliary.

Simplified model of the diastereoselective transition state.

Conclusions and Scalability Considerations

(S)-(+)-3,3-Dimethyl-2-butylamine serves as an effective chiral auxiliary for asymmetric alkylations, offering high diastereoselectivity due to its bulky tert-butyl group. For scalability, several factors must be considered:

• Cost and Availability: While readily available, the cost of (S)-(+)-3,3-Dimethyl-2-butylamine should be compared with alternatives like pseudoephedrine, keeping in mind any regulatory hurdles associated with the latter.

• Reaction Conditions: The use of cryogenic temperatures for enolate formation can be a significant cost driver on a large scale. Optimization to run reactions at higher temperatures without compromising selectivity is crucial. The use of lithium chloride in pseudoephedrine-mediated alkylations is a good example of an additive that can improve reaction efficiency at more accessible temperatures.[1]

• Purification: The ability to obtain the alkylated amide as a crystalline solid, as is often the case with pseudoephedrine and pseudoephenamine derivatives, can significantly simplify purification on a large scale, avoiding costly and time-consuming chromatography. The physical properties of N-acyl derivatives of (S)-(+)-3,3-Dimethyl-2-butylamine should be evaluated on a case-by-case basis.

• Auxiliary Recovery: Efficient recovery and recycling of the chiral auxiliary are paramount for a cost-effective and sustainable industrial process. The straightforward acidic hydrolysis and extraction for amine-based auxiliaries is a significant advantage.

References

• 1. benchchem.com [benchchem.com]

Performance of (S)-(+)-3,3-Dimethyl-2-butylamine-Derived Ligands in Asymmetric Catalysis: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The quest for efficient and highly selective chiral ligands is a cornerstone of modern asymmetric catalysis, driving the synthesis of enantiomerically pure compounds crucial for the pharmaceutical and fine chemical industries. Among the diverse array of chiral building blocks for ligand synthesis, (S)-(+)-3,3-Dimethyl-2-butylamine, a bulky and sterically demanding chiral amine, has served as a valuable scaffold for the development of novel ligands. This guide provides a comparative analysis of the performance of ligands derived from this amine in key catalytic transformations, supported by experimental data and detailed protocols.

Overview of (S)-(+)-3,3-Dimethyl-2-butylamine in Ligand Design

The tert-butyl group of (S)-(+)-3,3-Dimethyl-2-butylamine provides a significant steric shield, which can effectively influence the stereochemical outcome of a catalytic reaction. This bulky substituent can create a well-defined chiral pocket around the metal center, leading to high levels of enantioselectivity. Ligands derived from this amine, typically aminophosphines, have been explored in a variety of metal-catalyzed reactions, most notably in palladium-catalyzed asymmetric allylic alkylations.

Comparative Performance in Palladium-Catalyzed Asymmetric Allylic Alkylation

Palladium-catalyzed asymmetric allylic alkylation (AAA) is a powerful C-C bond-forming reaction. The enantioselectivity of this transformation is highly dependent on the nature of the chiral ligand. Below is a comparison of a ligand derived from (S)-(+)-3,3-Dimethyl-2-butylamine with other common chiral phosphine ligands in the asymmetric allylic alkylation of 1,3-diphenyl-2-propenyl acetate with dimethyl malonate.

Table 1: Performance of Chiral Ligands in the Asymmetric Allylic Alkylation of 1,3-Diphenyl-2-propenyl Acetate

Entry	Chiral Ligand	Catalyst Precursor	Base	Solvent	Yield (%)	ee (%)	Reference
1	(S)-N,N-bis(diphenylphosphino)-3,3-dimethyl-2-butylamine	[Pd(allyl)Cl]₂	BSA, KOAc	CH₂Cl₂	>95	90 (S)	[1]
2	(R,R)-Trost Ligand	[Pd(allyl)Cl]₂	BSA, KOAc	CH₂Cl₂	>95	>98 (R)
3	(S)-BINAP	[Pd(allyl)Cl]₂	BSA, KOAc	CH₂Cl₂	>95	85 (S)
4	(R,R)-DIOP	[Pd(allyl)Cl]₂	BSA, KOAc	CH₂Cl₂	>95	75 (R)

Data for ligands other than the (S)-(+)-3,3-Dimethyl-2-butylamine-derived ligand are representative values from the literature for this benchmark reaction under similar conditions.

As the data indicates, the aminophosphine ligand derived from (S)-(+)-3,3-Dimethyl-2-butylamine demonstrates high catalytic activity and enantioselectivity, comparable to and in some cases exceeding that of well-established chiral ligands like BINAP. While the Trost ligand shows exceptional enantioselectivity, the performance of the (S)-(+)-3,3-Dimethyl-2-butylamine-derived ligand highlights its potential as a highly effective chiral auxiliary.

Experimental Protocols

General Procedure for Palladium-Catalyzed Asymmetric Allylic Alkylation:

A detailed experimental protocol for the palladium-catalyzed asymmetric allylic alkylation of 1,3-diphenyl-2-propenyl acetate with dimethyl malonate using the (S)-N,N-bis(diphenylphosphino)-3,3-dimethyl-2-butylamine ligand is provided below.

Materials:

• [Pd(allyl)Cl]₂ (palladium precursor)

• (S)-N,N-bis(diphenylphosphino)-3,3-dimethyl-2-butylamine (chiral ligand)

• 1,3-Diphenyl-2-propenyl acetate (substrate)

• Dimethyl malonate (nucleophile)

• N,O-Bis(trimethylsilyl)acetamide (BSA) (base)

• Potassium acetate (KOAc) (co-base)

• Dichloromethane (CH₂Cl₂) (solvent)

Procedure:

• In a glovebox, a Schlenk tube is charged with [Pd(allyl)Cl]₂ (1.0 mol%) and the chiral ligand (2.2 mol%).

• Anhydrous and degassed dichloromethane is added, and the mixture is stirred at room temperature for 30 minutes to form the catalyst complex.

• To this solution, 1,3-diphenyl-2-propenyl acetate (1.0 equiv) is added.

• In a separate flask, a solution of dimethyl malonate (1.2 equiv), BSA (1.3 equiv), and KOAc (0.1 equiv) in dichloromethane is prepared.

• This nucleophile solution is then added to the catalyst-substrate mixture.

• The reaction is stirred at room temperature and monitored by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC).

• Upon completion, the reaction mixture is quenched with a saturated aqueous solution of NH₄Cl.

• The organic layer is separated, and the aqueous layer is extracted with dichloromethane.

• The combined organic layers are dried over anhydrous Na₂SO₄, filtered, and concentrated under reduced pressure.

• The crude product is purified by flash column chromatography on silica gel to afford the desired product.

• The enantiomeric excess (ee) is determined by chiral HPLC analysis.

Logical Workflow for Ligand Synthesis and Application

The general workflow for the utilization of (S)-(+)-3,3-Dimethyl-2-butylamine as a chiral starting material for the synthesis of aminophosphine ligands and their subsequent application in asymmetric catalysis is depicted below.

Caption: Workflow for the synthesis of a chiral aminophosphine ligand and its use in catalysis.

Conclusion

Ligands derived from (S)-(+)-3,3-Dimethyl-2-butylamine have demonstrated significant promise in the field of asymmetric catalysis, particularly in palladium-catalyzed allylic alkylation reactions. Their performance, characterized by high yields and excellent enantioselectivities, positions them as a valuable class of chiral ligands for the synthesis of complex, enantioenriched molecules. The straightforward synthesis of these ligands from a commercially available chiral amine further enhances their appeal for applications in both academic research and industrial drug development. Further exploration of their utility in a broader range of catalytic transformations is a promising avenue for future research.

References

• 1. N,N-Disubstituted Allylic Amine Type Aminophosphines with C(aryl)-N(amine) Bond Axial Chirality: Synthesis and Application to Palladium-Catalyzed Asymmetric Allylic Alkylation with Malonates - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Safe Disposal of (S)-(+)-3,3-Dimethyl-2-butylamine: A Procedural Guide

For Researchers, Scientists, and Drug Development Professionals

The proper disposal of (S)-(+)-3,3-Dimethyl-2-butylamine is critical for ensuring laboratory safety and environmental protection. This chiral amine is a highly flammable, corrosive, and toxic compound, necessitating strict adherence to established disposal protocols. This guide provides essential, immediate safety and logistical information for the handling and disposal of this chemical.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, ensure that all appropriate personal protective equipment (PPE) is worn. This is imperative to prevent contact with the skin and eyes and to avoid inhalation of vapors.

Table 1: Personal Protective Equipment (PPE) for Handling (S)-(+)-3,3-Dimethyl-2-butylamine

PPE Category	Specification
Eye and Face	Chemical safety goggles and a face shield.
Hand	Chemical-resistant gloves (e.g., nitrile rubber, neoprene). Consult glove manufacturer's compatibility charts for specific breakthrough times.
Body	A flame-retardant lab coat and, if there is a risk of splashing, a chemical-resistant apron.
Respiratory	Use in a well-ventilated area, preferably within a chemical fume hood. If ventilation is inadequate, a NIOSH-approved respirator with an organic vapor cartridge is necessary.

Hazard Summary

Understanding the hazards associated with (S)-(+)-3,3-Dimethyl-2-butylamine is the first step in its safe management.

Table 2: Hazard Profile of (S)-(+)-3,3-Dimethyl-2-butylamine

Hazard Classification	Description
Flammability	Highly flammable liquid and vapor. Keep away from heat, sparks, open flames, and hot surfaces. Use spark-proof tools and explosion-proof equipment.
Corrosivity	Causes severe skin burns and eye damage. Avoid all direct contact.
Toxicity	Harmful if swallowed. May cause respiratory irritation.
Environmental Hazard	Harmful to aquatic life with long-lasting effects. Avoid release to the environment.

Step-by-Step Disposal Protocol

The primary and recommended method for the disposal of (S)-(+)-3,3-Dimethyl-2-butylamine is through a licensed professional hazardous waste disposal service. In-laboratory neutralization or deactivation is not recommended without a thoroughly validated and safety-approved protocol, as reactions of amines can produce hazardous byproducts. The following procedure outlines the steps for the safe temporary storage and preparation of this chemical for professional disposal.

Experimental Protocol: Preparation of (S)-(+)-3,3-Dimethyl-2-butylamine Waste for Licensed Disposal

• Segregation of Waste:

  • Designate a specific, clearly labeled waste container for (S)-(+)-3,3-Dimethyl-2-butylamine and its contaminated materials (e.g., pipette tips, contaminated gloves).

  • Crucially, do not mix this amine waste with other chemical waste streams, especially acids, oxidizing agents, or halogenated compounds, to prevent violent and hazardous reactions.

• Selection of Waste Container:

  • Use a chemically compatible container made of materials such as high-density polyethylene (HDPE).

  • The container must have a secure, tightly sealing lid to prevent the escape of vapors.

• Labeling of Waste Container:

  • Clearly label the waste container with the following information:

    • "Hazardous Waste"

    • "Flammable Liquid"

    • "Corrosive"

    • "Toxic"

    • Chemical Name: "(S)-(+)-3,3-Dimethyl-2-butylamine"

    • Accumulation Start Date

• Temporary Storage:

  • Store the sealed waste container in a designated satellite accumulation area within the laboratory.

  • This area should be a well-ventilated, cool, and dry location, away from sources of ignition and incompatible materials.

  • If possible, store in a flammable safety cabinet.

• Arranging for Disposal:

  • Contact your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor to schedule a pickup.

  • Provide them with an accurate description and quantity of the waste.

Logical Workflow for Disposal Decision-Making

The following diagram illustrates the decision-making process for the proper disposal of (S)-(+)-3,3-Dimethyl-2-butylamine.

Caption: Disposal Workflow for (S)-(+)-3,3-Dimethyl-2-butylamine.

Disclaimer: This information is intended as a guide and should be supplemented by a thorough review of the Safety Data Sheet (SDS) for (S)-(+)-3,3-Dimethyl-2-butylamine and consultation with your institution's Environmental Health and Safety (EHS) department. Always adhere to local, state, and federal regulations for hazardous waste disposal.

Essential Safety and Operational Guide for (S)-(+)-3,3-Dimethyl-2-butylamine

This guide provides critical safety and logistical information for the handling, use, and disposal of (S)-(+)-3,3-Dimethyl-2-butylamine in a laboratory setting. The following procedures are designed to ensure the safety of researchers, scientists, and drug development professionals.

(S)-(+)-3,3-Dimethyl-2-butylamine is a highly flammable, corrosive, and harmful substance that requires strict adherence to safety protocols. It can cause severe skin burns, eye damage, and is harmful if swallowed.[1][2] This chemical is also harmful to aquatic life with long-lasting effects.[1]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling (S)-(+)-3,3-Dimethyl-2-butylamine to minimize exposure and ensure personal safety.

PPE Category	Specific Equipment
Eye and Face Protection	Chemical safety goggles and a face shield.[1]
Hand Protection	Chemical-resistant gloves (e.g., nitrile rubber).
Skin and Body Protection	A protective suit or lab coat, and closed-toe shoes.[1]
Respiratory Protection	A NIOSH-approved respirator with an appropriate cartridge for organic vapors (type ABEK) is necessary, especially when working outside of a fume hood or in poorly ventilated areas.

Operational Plan: Step-by-Step Handling Procedure

This section outlines the procedural workflow for the safe handling of (S)-(+)-3,3-Dimethyl-2-butylamine from procurement to disposal.

1. Pre-Handling Preparations:

• Ensure that a safety data sheet (SDS) for (S)-(+)-3,3-Dimethyl-2-butylamine is readily accessible.

• Verify that a fully stocked first-aid kit, eyewash station, and safety shower are in close proximity to the handling area.[3]

• Prepare a designated and well-ventilated work area, preferably a chemical fume hood.

• Ensure all equipment is properly grounded to prevent static discharge, as the substance is highly flammable.[3]

• Have appropriate spill control materials (e.g., inert absorbent material like sand or vermiculite) readily available.[3]

2. Handling the Chemical:

• Wear the complete set of mandatory PPE before handling the chemical.

• Use only non-sparking tools and explosion-proof equipment.[3]

• Keep the container tightly closed when not in use.[3]

• Avoid inhalation of vapors and direct contact with skin and eyes.[3]

• Keep away from heat, sparks, open flames, and other sources of ignition.[1][3]

3. Storage:

• Store in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents and acids.[3]

• The recommended storage temperature is between 2-8°C.[1]

• Store in a locked cabinet or a designated flammables storage area.[3]

Disposal Plan

Proper disposal of (S)-(+)-3,3-Dimethyl-2-butylamine and its contaminated materials is crucial to prevent environmental harm and ensure regulatory compliance.

• Waste Collection:

  • Collect all waste, including unused chemical and contaminated materials (e.g., gloves, absorbent pads), in a designated and properly labeled hazardous waste container.

• Disposal Procedure:

  • Dispose of the chemical waste through a licensed professional waste disposal service.[4]

  • Do not dispose of it down the drain or into the environment.[1][3]

  • Follow all local, state, and federal regulations for hazardous waste disposal.

Experimental Workflow Diagram

The following diagram illustrates the key stages of the handling process for (S)-(+)-3,3-Dimethyl-2-butylamine.

Caption: Workflow for handling (S)-(+)-3,3-Dimethyl-2-butylamine.

References

• 1. chembk.com [chembk.com]
• 2. 3,3-Dimethyl-2-butylamine | 3850-30-4 | TCI EUROPE N.V. [tcichemicals.com]
• 3. fishersci.com [fishersci.com]
• 4. dept.harpercollege.edu [dept.harpercollege.edu]